(2,3,5,6-tetrafluorophenyl)boronic Acid

• CAS: 511295-01-5

Core Science & Biosynthesis

(2,3,5,6-tetrafluorophenyl)boronic acid synthesis pathway

An in-depth technical guide on the synthesis of (2,3,5,6-tetrafluorophenyl)boronic acid for researchers, scientists, and drug development professionals. This document provides a detailed overview of a key synthesis pathway, experimental protocols, and quantitative data.

Introduction

(2,3,5,6-Tetrafluorophenyl)boronic acid is a valuable reagent in organic synthesis, particularly in the formation of carbon-carbon and carbon-heteroatom bonds through cross-coupling reactions. The presence of the tetrafluorophenyl moiety can impart unique electronic and pharmacokinetic properties to molecules, making it a significant building block in the development of pharmaceuticals and advanced materials. This guide details a common and effective pathway for its synthesis.

Core Synthesis Pathway: Lithiation and Borylation

The primary route for the synthesis of (2,3,5,6-tetrafluorophenyl)boronic acid involves a two-step process. The first step is the low-temperature lithiation of 1,2,4,5-tetrafluorobenzene using an organolithium reagent to form a highly reactive aryllithium intermediate. This intermediate is then treated with a borate ester, followed by an acidic workup, to yield the desired boronic acid.[1]

Caption: Synthesis of (2,3,5,6-tetrafluorophenyl)boronic acid.

Experimental Protocols

The following experimental protocol is adapted from a patented synthesis method.[1]

Step 1: Formation of the Aryllithium Intermediate

• To a dry 500 mL reaction flask under a nitrogen atmosphere, add 30.0 grams of 1,2,4,5-tetrafluorobenzene and 240 grams of anhydrous tetrahydrofuran (THF).

• Stir the mixture and cool it to a temperature range of -70 to -80 °C.

• Slowly add 96 milliliters of a 2.5 M n-butyllithium solution in hexane dropwise while maintaining the temperature between -70 and -80 °C.

• After the addition is complete, continue stirring the reaction mixture at -70 to -80 °C for 2 hours to ensure the complete formation of the aryllithium intermediate.

Step 2: Borylation and Formation of (2,3,5,6-Tetrafluorophenyl)boronic Acid

• To the solution containing the aryllithium intermediate, add 43.8 grams of triethyl borate dropwise. During the addition, control the temperature to be between -60 and -70 °C.

• After the addition of triethyl borate is complete, stir the reaction mixture at -60 to -70 °C for 1 hour.

• Allow the temperature to rise to a range of -50 to -60 °C and continue the reaction for an additional 5 hours.

• The reaction is then quenched with acidic water to yield (2,3,5,6-tetrafluorophenyl)boronic acid and its corresponding ester.

Data Presentation

The following table summarizes the key quantitative parameters of the synthesis process as described in the protocol.

Parameter	Value	Unit	Notes
Reactants
1,2,4,5-Tetrafluorobenzene	30.0	g	Starting material.
Anhydrous Tetrahydrofuran (THF)	240	g	Solvent.
n-Butyllithium (2.5 M in hexane)	96	mL	Lithiating agent.
Triethyl borate	43.8	g	Boron source.
Reaction Conditions
Lithiation Temperature	-70 to -80	°C
Lithiation Time	2	hours
Borylation Temperature (initial)	-60 to -70	°C
Borylation Time (initial)	1	hour
Borylation Temperature (final)	-50 to -60	°C
Borylation Time (final)	5	hours

Alternative Synthetic Approaches

While the lithiation of 1,2,4,5-tetrafluorobenzene is a direct method, another common approach for the synthesis of arylboronic acids is through a Grignard reaction.[2] This would involve the formation of a Grignard reagent from a corresponding aryl halide (e.g., 1-bromo-2,3,5,6-tetrafluorobenzene) and magnesium, followed by reaction with a borate ester. The choice of method often depends on the availability of starting materials and the desired scale of the reaction.

Workflow for Synthesis and Purification

The general workflow for the synthesis and purification of (2,3,5,6-tetrafluorophenyl)boronic acid is outlined below.

Caption: General experimental workflow for synthesis.

Conclusion

The synthesis of (2,3,5,6-tetrafluorophenyl)boronic acid via lithiation of 1,2,4,5-tetrafluorobenzene is a well-established and efficient method. Careful control of temperature and anhydrous conditions are critical for achieving high yields and purity. This guide provides the necessary details for researchers to replicate this synthesis in a laboratory setting. The resulting boronic acid is a versatile building block for the creation of novel fluorinated compounds with potential applications in drug discovery and materials science.

References

• 1. CN104926617A - Synthesis method for 2,3,5,6-tetrafluorophenol - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]

A Comprehensive Technical Guide to the Physicochemical Properties of (2,3,5,6-tetrafluorophenyl)boronic acid

For researchers, scientists, and professionals in drug development, a thorough understanding of the physicochemical properties of chemical reagents is paramount for predictable and successful experimentation. This guide provides an in-depth analysis of (2,3,5,6-tetrafluorophenyl)boronic acid, a key building block in modern medicinal chemistry.

Core Physicochemical Data

(2,3,5,6-tetrafluorophenyl)boronic acid is a white to off-white solid, valued in organic synthesis for the unique electronic properties conferred by its tetrafluorinated aromatic ring. The quantitative physicochemical properties of this compound are summarized in Table 1 for ease of reference and comparison.

Property	Value
Molecular Formula	C₆H₃BF₄O₂
Molecular Weight	209.90 g/mol
Melting Point	288-293 °C (decomposes)
Boiling Point	Not Applicable (decomposes)
Appearance	White to off-white crystalline solid
pKa	~6.87 (Predicted)
Solubility	Soluble in polar organic solvents such as methanol.
Purity	Typically ≥98%

Table 1: Physicochemical Properties of (2,3,5,6-tetrafluorophenyl)boronic acid.

Experimental Protocols

The following sections detail the methodologies for determining the key physicochemical properties of (2,3,5,6-tetrafluorophenyl)boronic acid.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range typically signifies a high-purity compound.

Methodology:

• A small amount of the dry, finely powdered (2,3,5,6-tetrafluorophenyl)boronic acid is packed into a capillary tube to a height of 2-3 mm.

• The capillary tube is placed in a calibrated melting point apparatus.

• The sample is heated at a steady, slow rate of 1-2 °C per minute as the temperature approaches the expected melting point.

• The temperature at which the first liquid is observed and the temperature at which the solid is completely liquefied are recorded as the melting point range. Any decomposition is also noted.

Caption: Experimental workflow for melting point determination.

Aqueous Solubility Determination

Understanding the solubility of a compound is crucial for its application in various experimental and biological systems.

Methodology:

• An excess amount of (2,3,5,6-tetrafluorophenyl)boronic acid is added to a known volume of deionized water in a sealed vial.

• The mixture is agitated at a constant temperature for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached.

• The suspension is then filtered or centrifuged to remove any undissolved solid.

• The concentration of the dissolved compound in the clear supernatant is quantified using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Caption: Workflow for determining aqueous solubility.

Application in Drug Discovery: Suzuki-Miyaura Cross-Coupling

(2,3,5,6-tetrafluorophenyl)boronic acid is a prominent reagent in the Suzuki-Miyaura cross-coupling reaction, a powerful method for forming carbon-carbon bonds. This reaction is extensively used in drug discovery to synthesize novel molecular scaffolds. The electron-withdrawing nature of the tetrafluorophenyl group can significantly influence the reactivity and properties of the resulting products.

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established mechanism involving a palladium catalyst.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The use of (2,3,5,6-tetrafluorophenyl)boronic acid in this reaction allows for the introduction of the tetrafluorophenyl moiety into a wide range of organic molecules, which can enhance properties such as metabolic stability and binding affinity to biological targets. This makes it an invaluable tool for generating libraries of novel compounds for high-throughput screening in drug discovery programs.

An In-depth Technical Guide to (2,3,5,6-Tetrafluorophenyl)boronic Acid: Synthesis, Properties, and Structural Insights

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2,3,5,6-Tetrafluorophenyl)boronic acid is a fluorinated arylboronic acid of significant interest in medicinal chemistry and materials science. Its unique electronic properties, stemming from the tetrafluorinated phenyl ring, make it a valuable building block for Suzuki-Miyaura cross-coupling reactions and for the construction of complex supramolecular architectures. This guide provides a comprehensive overview of the synthesis, and physicochemical properties of (2,3,5,6-tetrafluorophenyl)boronic acid. While a definitive crystal structure of the parent acid is not publicly available, this document discusses structural insights gained from recent studies of its derivatives, highlighting its role in crystal engineering.

Introduction

(2,3,5,6-Tetrafluorophenyl)boronic acid, with the chemical formula C₆H₃BF₄O₂, is a synthetic organoboron compound. The presence of four fluorine atoms on the phenyl ring significantly influences the acidity of the boronic acid and the electronic properties of the molecule, making it a powerful tool in organic synthesis and drug discovery. Fluorinated phenylboronic acids are crucial for introducing tetrafluorophenyl moieties into larger molecules, which can enhance metabolic stability, binding affinity, and lipophilicity of drug candidates.

Physicochemical Properties

A summary of the key physicochemical properties for (2,3,5,6-tetrafluorophenyl)boronic acid is presented in Table 1.

Property	Value
IUPAC Name	(2,3,5,6-tetrafluorophenyl)boronic acid
CAS Number	511295-01-5
Molecular Formula	C₆H₃BF₄O₂
Molecular Weight	193.89 g/mol
Physical Form	Solid
InChI Key	SORPNEUIIZJCBF-UHFFFAOYSA-N

Table 1: Physicochemical properties of (2,3,5,6-tetrafluorophenyl)boronic acid.

Synthesis

A plausible and effective method for the synthesis of (2,3,5,6-tetrafluorophenyl)boronic acid involves the reaction of an organolithium intermediate with a borate ester, followed by acidic hydrolysis. This method is adapted from established procedures for analogous fluorinated arylboronic acids and patent literature.

Proposed Synthetic Pathway

The synthesis commences with the commercially available 1,2,4,5-tetrafluorobenzene. This is converted to an organolithium intermediate, which is then reacted with a trialkyl borate. Subsequent hydrolysis yields the desired boronic acid.

Proposed synthesis of (2,3,5,6-tetrafluorophenyl)boronic acid.

Experimental Protocol

Step 1: Synthesis of (2,3,5,6-Tetrafluorophenyl)lithium

• Materials:

  • 1,2,4,5-Tetrafluorobenzene

  • n-Butyllithium (or other suitable organolithium reagent)

  • Anhydrous tetrahydrofuran (THF)

• Procedure:

  • To a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), add 1,2,4,5-tetrafluorobenzene and anhydrous THF.

  • Cool the solution to between -78 °C and -20 °C using a dry ice/acetone or ice/salt bath.

  • Slowly add a solution of n-butyllithium in hexanes dropwise to the reaction mixture, maintaining the low temperature.

  • Stir the reaction mixture at this temperature for a specified period to ensure the complete formation of the aryl lithium intermediate.

Step 2: Borylation

• Materials:

  • Triisopropyl borate or trimethyl borate

  • Anhydrous tetrahydrofuran (THF)

• Procedure:

  • In a separate flame-dried flask under an inert atmosphere, prepare a solution of the trialkyl borate in anhydrous THF and cool it to -78 °C.

  • Transfer the previously prepared aryl lithium solution to the cold borate solution via cannula, maintaining the temperature below -70 °C.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

Step 3: Hydrolysis and Isolation

• Materials:

  • Aqueous hydrochloric acid (or other suitable acid)

  • Diethyl ether or ethyl acetate

  • Brine

  • Anhydrous magnesium sulfate or sodium sulfate

• Procedure:

  • Cool the reaction mixture to 0 °C and quench by the slow addition of aqueous hydrochloric acid until the solution is acidic.

  • Stir the mixture for 30-60 minutes at room temperature.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether or ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the solution under reduced pressure to yield the crude product.

  • The crude (2,3,5,6-tetrafluorophenyl)boronic acid can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).

Crystal Structure and Supramolecular Chemistry

As of late 2025, a definitive, publicly accessible crystal structure of neat (2,3,5,6-tetrafluorophenyl)boronic acid has not been reported in major crystallographic databases. However, recent research has provided significant insights into its behavior in the solid state through the crystallographic analysis of its derivatives.

A 2025 study by Shaw et al. investigated the self-assembly of various fluorinated phenylboronic acids, including the title compound, with catechol and 4-stilbazole to form organoboronic ester adducts. Their findings indicate that the degree and pattern of fluorination play a crucial role in the solid-state reactivity and guest confinement properties of these adducts.

Specifically, the adduct of (2,3,5,6-tetrafluorophenyl)boronic acid was found to form photostable architectures that are capable of encapsulating benzene. This suggests that the intermolecular interactions involving the fluorine atoms, such as C-H···F and C-H···O contacts, are key in directing the supramolecular assembly and creating voids for guest inclusion.

While the precise crystal packing of the parent boronic acid remains to be determined, it is expected to form hydrogen-bonded dimers or catemers, a common motif for boronic acids. The fluorine substituents are likely to play a significant role in the overall crystal packing through halogen bonding and other weak interactions.

Spectroscopic and Analytical Data

Detailed spectroscopic data for (2,3,5,6-tetrafluorophenyl)boronic acid is not widely published in peer-reviewed literature. However, typical spectroscopic features can be predicted based on its structure and data from analogous compounds.

• ¹H NMR: A single resonance is expected for the aromatic proton, likely appearing as a multiplet due to coupling with the fluorine atoms. The protons of the B(OH)₂ group will appear as a broad singlet, the chemical shift of which can be solvent-dependent.

• ¹⁹F NMR: Two distinct resonances are anticipated for the two sets of chemically non-equivalent fluorine atoms.

• ¹¹B NMR: A single, broad resonance is expected in the region typical for tricoordinate boronic acids.

• IR Spectroscopy: Characteristic bands for O-H stretching of the boronic acid group, B-O stretching, and C-F stretching are expected.

• Mass Spectrometry: The mass spectrum should show the molecular ion peak corresponding to the exact mass of the compound.

Applications in Research and Development

(2,3,5,6-Tetrafluorophenyl)boronic acid is a valuable reagent in several areas:

• Suzuki-Miyaura Cross-Coupling: It serves as an efficient coupling partner for the introduction of the 2,3,5,6-tetrafluorophenyl group into a wide range of organic molecules. This is particularly important in the synthesis of pharmaceuticals and agrochemicals where this moiety can enhance biological activity.

• Crystal Engineering and Supramolecular Chemistry: As demonstrated by recent research, the fluorine substituents provide a handle for controlling intermolecular interactions, enabling the design of functional solid-state materials with specific properties, such as guest inclusion.

• Materials Science: It can be used in the synthesis of fluorinated polymers and other advanced materials with tailored electronic and physical properties.

Conclusion

(2,3,5,6-Tetrafluorophenyl)boronic acid is a key building block in modern organic and materials chemistry. While a detailed crystal structure of the parent acid is yet to be reported in the public domain, studies on its derivatives have begun to shed light on its rich supramolecular chemistry, driven by a combination of hydrogen bonding and fluorine-involved intermolecular interactions. The synthetic protocols outlined herein provide a reliable means for its preparation, opening the door for its further exploration in drug discovery, crystal engineering, and materials science. Future work to elucidate the definitive crystal structure of this compound will be invaluable for a deeper understanding of its solid-state properties and for the rational design of new functional materials.

An In-depth Technical Guide to the Solubility of (2,3,5,6-Tetrafluorophenyl)boronic Acid in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of (2,3,5,6-tetrafluorophenyl)boronic acid in organic solvents. Due to the limited availability of specific quantitative solubility data for (2,3,5,6-tetrafluorophenyl)boronic acid in publicly accessible literature, this document presents solubility data for analogous compounds, namely phenylboronic acid and other fluorinated phenylboronic acids, to serve as a relevant proxy. The guide details established experimental protocols for determining the solubility of boronic acids, offering a framework for researchers to ascertain the solubility of the title compound and its analogs. Furthermore, this document includes a visualization of a standard solubility determination workflow to provide a practical context for its use in synthetic chemistry.

Introduction

(2,3,5,6-Tetrafluorophenyl)boronic acid is a fluorinated organoboron compound of significant interest in medicinal chemistry and materials science. The boronic acid moiety is a versatile functional group, most notably utilized in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction to form carbon-carbon bonds. The presence of four fluorine atoms on the phenyl ring significantly influences the molecule's electronic properties, acidity, and overall physicochemical characteristics, which in turn affect its solubility.

A thorough understanding of the solubility of (2,3,5,6-tetrafluorophenyl)boronic acid in various organic solvents is crucial for its application in organic synthesis, purification, and formulation. The choice of solvent can significantly impact reaction kinetics, yield, and the ease of product isolation. This guide aims to provide researchers with the necessary information to effectively utilize this compound in their work.

Inferred Solubility Profile of (2,3,5,6-Tetrafluorophenyl)boronic Acid

The four fluorine atoms in (2,3,5,6-tetrafluorophenyl)boronic acid are electron-withdrawing, which can increase the Lewis acidity of the boron atom and influence intermolecular interactions, thereby affecting solubility. The increased polarity due to the C-F bonds would likely enhance solubility in polar solvents compared to unsubstituted phenylboronic acid.

Table 1: Expected Qualitative Solubility of (2,3,5,6-Tetrafluorophenyl)boronic Acid in Common Organic Solvents

Solvent Class	Specific Solvents	Expected Solubility	Rationale
Polar Aprotic	N,N-Dimethylformamide (DMF), Acetone, Tetrahydrofuran (THF)	High	Based on the solubility of similar fluorinated phenylboronic acids and the polar nature of the solute.[2][3][5][6]
Polar Protic	Methanol, Ethanol	High	Expected to form hydrogen bonds with the boronic acid group, facilitating dissolution.
Ethers	Diethyl ether, Dipropyl ether	Moderate to High	Phenylboronic acid shows good solubility in ethers.[2][3][5] The fluorination may slightly alter this, but moderate to good solubility is still anticipated.
Chlorinated Solvents	Dichloromethane, Chloroform	Moderate	Phenylboronic acid has moderate solubility in chloroform.[2][3][5]
Aromatic Hydrocarbons	Toluene, Benzene	Low	Generally, boronic acids exhibit lower solubility in aromatic hydrocarbons.
Aliphatic Hydrocarbons	n-Hexane, Heptane, Cyclohexane	Very Low	Nonpolar nature of these solvents is incompatible with the polar boronic acid. Phenylboronic acid has very low solubility in hydrocarbons.[2][3][5]

Experimental Protocol for Solubility Determination

A common and reliable technique for determining the solubility of boronic acids in organic solvents is the dynamic method .[1][2][3][4][5][7] This method involves measuring the temperature at which a solid solute completely dissolves in a solvent upon controlled heating.

3.1. Materials and Equipment

• (2,3,5,6-Tetrafluorophenyl)boronic acid

• Selected organic solvents (analytical grade)

• Jacketed glass vessel

• Magnetic stirrer and stir bar

• Thermostat bath with controlled heating

• Luminance probe or laser beam and detector for turbidity measurement

• Calibrated thermometer

3.2. Procedure

• Sample Preparation: Accurately weigh a specific amount of (2,3,5,6-tetrafluorophenyl)boronic acid and the chosen organic solvent into the jacketed glass vessel.

• Heating and Observation: Place the vessel in the thermostat bath and begin stirring the mixture. The temperature of the bath is slowly and constantly increased (e.g., 0.1-0.5 °C/min).

• Turbidity Measurement: The turbidity of the solution is continuously monitored. The point at which the last solid particles dissolve and the solution becomes clear is the dissolution temperature. This can be determined visually or more accurately by measuring the light transmission through the solution with a luminance probe or a laser setup.[1][2][3][4][5][7]

• Data Collection: Record the dissolution temperature for the given composition.

• Repeatability: Repeat the measurement with different compositions of solute and solvent to construct a solubility curve (solubility vs. temperature).

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the dynamic method for solubility determination.

Caption: Workflow for the dynamic determination of solubility.

Conclusion

While quantitative solubility data for (2,3,5,6-tetrafluorophenyl)boronic acid remains to be definitively established in the literature, a qualitative assessment based on analogous compounds suggests high solubility in polar aprotic and protic solvents and low solubility in nonpolar hydrocarbon solvents. For researchers requiring precise solubility data for specific applications, the dynamic method provides a robust experimental protocol for its determination. The information and methodologies presented in this guide are intended to support the effective use of (2,3,5,6-tetrafluorophenyl)boronic acid in research and development.

References

• 1. benchchem.com [benchchem.com]
• 2. [PDF] Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. d-nb.info [d-nb.info]
• 6. Page loading... [guidechem.com]
• 7. pubs.acs.org [pubs.acs.org]

Stability and Storage of (2,3,5,6-Tetrafluorophenyl)boronic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for (2,3,5,6-tetrafluorophenyl)boronic acid. This document synthesizes information from safety data sheets, relevant scientific literature on the stability of fluorinated arylboronic acids, and established protocols for stability testing to offer a thorough resource for the handling, storage, and stability assessment of this critical reagent.

Chemical Properties and Intrinsic Stability

(2,3,5,6-Tetrafluorophenyl)boronic acid is a white to off-white solid that is generally stable under standard ambient conditions when properly stored. However, its utility in chemical synthesis is derived from the reactivity of the carbon-boron bond, which also makes it susceptible to degradation under certain environmental conditions. The primary degradation pathways for arylboronic acids, including the tetrafluorinated analogue, are dehydration and protodeboronation.

Dehydration: Boronic acids can undergo intermolecular dehydration to form cyclic anhydrides known as boroxines. This process is typically reversible upon exposure to water.

Protodeboronation: This is a more significant and irreversible degradation pathway where the carbon-boron bond is cleaved, and the boronic acid moiety is replaced by a hydrogen atom. This reaction is often promoted by moisture and can be influenced by pH. Studies on fluorinated phenylboronic acids indicate that compounds with two fluorine atoms in the ortho positions, such as (2,3,5,6-tetrafluorophenyl)boronic acid, may be less stable.[1]

Recommended Storage Conditions

To ensure the long-term integrity and purity of (2,3,5,6-tetrafluorophenyl)boronic acid, adherence to stringent storage protocols is essential. The following table summarizes the recommended storage conditions based on information from various chemical suppliers.

Parameter	Recommended Condition	Rationale
Temperature	Store in a freezer, under -20°C for long-term storage. Refrigerate (2-8°C) for short-term storage.	To minimize thermal degradation and slow down potential chemical reactions.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	To prevent oxidation and degradation from atmospheric moisture.
Moisture	Keep in a tightly closed container in a dry place.	The compound is moisture-sensitive, and water can facilitate hydrolysis and protodeboronation.
Light	Protect from light.	To prevent potential photolytic degradation.
Incompatible Materials	Avoid strong oxidizing agents.	To prevent vigorous and potentially hazardous reactions.

Factors Influencing Stability

The stability of (2,3,5,6-tetrafluorophenyl)boronic acid is influenced by a combination of environmental factors. The interplay between these factors can accelerate degradation.

References

• 1. researchgate.net [researchgate.net]

Thermal Stability and Decomposition of (2,3,5,6-Tetrafluorophenyl)boronic Acid: A Technical Guide for Researchers

Abstract: This technical guide provides a comprehensive overview of the thermal stability and potential decomposition pathways of (2,3,5,6-tetrafluorophenyl)boronic acid. In the absence of specific experimental data in publicly accessible literature, this document synthesizes information from related polyfluorinated arylboronic acids and general principles of thermal analysis. It is intended to serve as a foundational resource for researchers, scientists, and drug development professionals, offering postulated decomposition mechanisms, standardized experimental protocols for thermal analysis, and illustrative data presentation formats. This guide aims to facilitate a robust and safety-conscious approach to the investigation of the thermal properties of this important synthetic building block.

Introduction

(2,3,5,6-Tetrafluorophenyl)boronic acid is a key organoboron compound utilized in a variety of chemical syntheses, most notably in Suzuki-Miyaura cross-coupling reactions to introduce the tetrafluorophenyl moiety into complex molecules.[1] The electron-deficient nature of the fluorinated aromatic ring imparts unique reactivity and properties to the resulting products, which are of significant interest in the development of pharmaceuticals, agrochemicals, and advanced materials.[2]

A thorough understanding of the thermal stability of (2,3,5,6-tetrafluorophenyl)boronic acid is critical for its safe handling, storage, and application in chemical processes. Uncontrolled thermal decomposition can lead to reaction failure, the generation of hazardous byproducts, and significant safety risks in both laboratory and industrial settings. This guide outlines the current understanding of the stability of fluorinated arylboronic acids, proposes potential thermal decomposition pathways for the title compound, and provides standardized methodologies for its thermal analysis.

Physicochemical Properties

A summary of the known physical and chemical properties of (2,3,5,6-tetrafluorophenyl)boronic acid is presented in Table 1. This information is essential for designing appropriate handling, storage, and experimental procedures.

Property	Value	Reference(s)
CAS Number	511295-01-5	[3]
Molecular Formula	C₆H₃BF₄O₂
Molecular Weight	193.89 g/mol
Appearance	Solid
Storage Temperature	Inert atmosphere, store in freezer, under -20°C
Hazard Statements	H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)

Known Stability and Decomposition of Fluorinated Arylboronic Acids

While specific thermal decomposition data for (2,3,5,6-tetrafluorophenyl)boronic acid is scarce, the literature on related polyfluorinated and electron-deficient arylboronic acids provides significant insights into their stability. The primary decomposition pathway discussed is protodeboronation, the cleavage of the carbon-boron bond and its replacement with a carbon-hydrogen bond.[4]

Several factors are known to influence the rate of protodeboronation in arylboronic acids:

• Electronic Effects: Electron-withdrawing substituents on the aryl ring, such as fluorine atoms, can increase the susceptibility of the boronic acid to decomposition, particularly under basic conditions.[5][6]

• pH: Protodeboronation is often accelerated at high pH due to the formation of the more reactive arylboronate anion ([ArB(OH)₃]⁻).[7][8] Highly electron-deficient arylboronic acids, however, can undergo rapid decomposition even under mildly basic conditions.[6]

• Ortho-Substituents: The presence of substituents at the ortho position to the boronic acid group, especially fluorine atoms, can significantly increase the rate of decomposition.[5][9]

(2,3,5,6-Tetrafluorophenyl)boronic acid, having two ortho-fluorine substituents and a highly electron-deficient ring, is therefore expected to be susceptible to decomposition, particularly in the presence of nucleophiles or bases. While most studies focus on solution-phase decomposition, these inherent instabilities are likely to influence its solid-state thermal behavior.

Factors influencing the stability of fluorinated arylboronic acids.

Postulated Thermal Decomposition Pathways

In the absence of specific experimental data, the thermal decomposition of solid (2,3,5,6-tetrafluorophenyl)boronic acid can be postulated to proceed through several pathways based on the known behavior of boronic acids and fluorinated aromatic compounds.

• Dehydration to Boroxines (Anhydrides): A common initial step in the thermal decomposition of boronic acids is intermolecular dehydration to form cyclic trimers known as boroxines. This process involves the loss of water molecules and is often reversible upon exposure to moisture. This would be expected to occur at moderately elevated temperatures.

  3 C₆HF₄B(OH)₂ → (C₆HF₄BO)₃ + 3 H₂O

• Protodeboronation: Although primarily studied in solution, protodeboronation could potentially occur in the solid state at higher temperatures, especially if trace amounts of water are present. This would lead to the formation of 1,2,4,5-tetrafluorobenzene.

  C₆HF₄B(OH)₂ + H₂O (trace) → C₆H₂F₄ + B(OH)₃

• Fragmentation of the Aromatic Ring: At significantly higher temperatures, cleavage of the C-C and C-F bonds within the aromatic ring is expected. This would lead to the formation of a complex mixture of smaller fluorinated organic fragments, carbonaceous material, and boron oxides as the final residue. The specific products would be highly dependent on the atmosphere (inert or oxidative).

A speculative thermal decomposition pathway for the title compound.

Standard Experimental Protocols for Thermal Analysis

To experimentally determine the thermal stability and decomposition profile of (2,3,5,6-tetrafluorophenyl)boronic acid, Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the recommended techniques.[10][11][12]

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It is used to determine decomposition temperatures, moisture content, and the amount of residual inorganic material.

• Objective: To determine the onset temperature of decomposition and quantify mass loss during thermal events.

• Apparatus: A calibrated thermogravimetric analyzer.

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a ceramic or platinum TGA pan.

• Experimental Conditions:

  • Atmosphere: Nitrogen (inert) or Air (oxidative), at a flow rate of 20-50 mL/min.

  • Temperature Program: Heat the sample from ambient temperature (e.g., 30 °C) to a temperature beyond its complete decomposition (e.g., 800 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Analysis: Plot the percentage of mass loss versus temperature. Determine the onset temperature of each mass loss step (T_onset) and the percentage of mass lost in each step. The derivative of the TGA curve (DTG) can be used to identify the temperature of the maximum rate of mass loss (T_peak).

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as a function of temperature. It is used to identify thermal transitions such as melting, crystallization, and decomposition (exothermic or endothermic).

• Objective: To determine the melting point and identify the energetic nature (endothermic or exothermic) of decomposition events.

• Apparatus: A calibrated differential scanning calorimeter.

• Sample Preparation: Accurately weigh 2-5 mg of the sample into an aluminum or copper DSC pan. Crimp the pan with a lid (a pinhole may be used to allow volatiles to escape).

• Experimental Conditions:

  • Atmosphere: Nitrogen, at a flow rate of 20-50 mL/min.

  • Temperature Program: Heat the sample from ambient temperature to a temperature beyond its decomposition point (e.g., 400 °C) at a heating rate of 10 °C/min.

• Data Analysis: Record the heat flow versus temperature. Identify the endothermic peak corresponding to the melting point and determine the enthalpy of fusion (ΔH_fus). Identify any exothermic or endothermic peaks corresponding to decomposition events and determine the enthalpy of decomposition (ΔH_dec).

General experimental workflow for thermal analysis.

Illustrative Data Presentation

The following tables are templates for the clear and structured presentation of thermal analysis data. Note: The values presented are hypothetical and for illustrative purposes only.

Table 2: Illustrative TGA Data for (2,3,5,6-Tetrafluorophenyl)boronic Acid

Decomposition Step	Onset Temperature (T_onset) (°C)	Peak Temperature (T_peak) (°C)	Mass Loss (%)	Postulated Process
1	~150-180	~190	~5-10	Dehydration to Boroxine
2	~250-300	~320	~60-70	Fragmentation and Volatilization
Residue at 800°C	-	-	~20-30	Boron Oxide / Carbonaceous Residue

Table 3: Illustrative DSC Data for (2,3,5,6-Tetrafluorophenyl)boronic Acid

Thermal Event	Onset Temperature (°C)	Peak Temperature (°C)	Enthalpy (ΔH) (J/g)	Postulated Process
Endotherm	~130-140	~145	(e.g., -90)	Melting
Endotherm	~150-180	~190	(e.g., -50)	Dehydration
Exotherm	~250-300	~325	(e.g., +250)	Decomposition

Safety Precautions and Handling

Given the fluorinated nature of this compound and the potential for the release of hazardous gases upon decomposition (e.g., hydrogen fluoride, fluorinated organic compounds), all thermal analyses should be conducted with appropriate safety measures in place.

• Handle the compound in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Ensure the exhaust from the thermal analysis instrument is properly vented.

• Consult the Safety Data Sheet (SDS) for the compound before handling.

Conclusion and Future Research

(2,3,5,6-Tetrafluorophenyl)boronic acid is a valuable synthetic intermediate whose thermal stability is a critical but under-documented parameter. Based on the known chemistry of related compounds, it is likely to undergo dehydration to a boroxine at moderate temperatures, followed by more extensive decomposition and fragmentation at higher temperatures. Protodeboronation is a known instability for this class of compounds, which may also play a role in its thermal degradation.

There is a clear need for empirical studies to validate these postulates. Future research should focus on:

• Performing TGA and DSC analyses under both inert and oxidative atmospheres to fully characterize the thermal and thermo-oxidative stability.

• Utilizing evolved gas analysis (EGA) techniques, such as TGA coupled with mass spectrometry (TGA-MS) or Fourier-transform infrared spectroscopy (TGA-FTIR), to identify the specific gaseous products released during decomposition.

• Investigating the kinetics of the decomposition process to better understand its mechanism and predict stability under various thermal conditions.

This guide provides a framework for initiating such studies, enabling a more complete understanding of the thermal properties of (2,3,5,6-tetrafluorophenyl)boronic acid for its safer and more effective use in research and development.

References

• 1. mdpi.com [mdpi.com]
• 2. nbinno.com [nbinno.com]
• 3. (2,3,5,6-Tetrafluorophenyl)boronic acid - AbacipharmTech-Global Chemical supplier [abacipharma.com]
• 4. Protodeboronation - Wikipedia [en.wikipedia.org]
• 5. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. research.ed.ac.uk [research.ed.ac.uk]
• 8. Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mt.com [mt.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Thermal analysis laboratories by TGA, DTA, DSC on materials - Analytice [analytice.com]

Acidity and pKa of (2,3,5,6-tetrafluorophenyl)boronic acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction to Boronic Acid Acidity

Boronic acids are a class of organoboron compounds characterized by a carbon-boron bond and two hydroxyl groups attached to the boron atom. They are versatile reagents in organic synthesis, most notably in the Suzuki-Miyaura cross-coupling reaction. In medicinal chemistry, the boronic acid moiety is a key pharmacophore in several approved drugs due to its ability to form reversible covalent bonds with diols, present in many biological molecules like sugars and glycoproteins.[1][2]

The acidity of a boronic acid, quantified by its pKa value, is a critical parameter influencing its reactivity, solubility, and biological activity.[3] Arylboronic acids are generally considered Lewis acids, where the boron atom can accept a pair of electrons from a Lewis base, such as a hydroxide ion, to form a tetrahedral boronate species. This equilibrium is central to their function as sensors and in drug-target interactions.[4][5] The electron-withdrawing or -donating nature of substituents on the aromatic ring significantly modulates the Lewis acidity of the boron center and, consequently, the pKa of the boronic acid.

The Influence of Fluorine Substitution on Acidity

Fluorine is the most electronegative element and its substitution on a phenyl ring has a profound impact on the acidity of an attached functional group. The strong electron-withdrawing inductive effect (-I) of fluorine atoms increases the Lewis acidity of the boron atom in phenylboronic acids, leading to a lower pKa value (stronger acid). The magnitude of this effect is dependent on the number and position of the fluorine substituents.

For (2,3,5,6-tetrafluorophenyl)boronic acid, the presence of four fluorine atoms is expected to significantly increase its acidity compared to the parent phenylboronic acid (pKa ≈ 8.8). The fluorine atoms at the ortho (2,6) and meta (3,5) positions all contribute to the withdrawal of electron density from the aromatic ring, thereby stabilizing the resulting anionic boronate species and favoring its formation.

Estimated Acidity of (2,3,5,6-tetrafluorophenyl)boronic acid

While an experimental pKa for (2,3,5,6-tetrafluorophenyl)boronic acid has not been identified in the literature, we can estimate its value by examining the trends in pKa for other fluorinated phenylboronic acids. The cumulative electron-withdrawing effect of multiple fluorine substituents leads to a progressive decrease in the pKa.

Compound	pKa
Phenylboronic acid	~8.8
4-Fluorophenylboronic acid	8.27
3,4,5-Trifluorophenylboronic acid	~7.0 (estimated)
Pentafluorophenylboronic acid	~6.5 (estimated)

Note: The pKa values for the trifluoro- and pentafluoro- derivatives are estimations based on the established trends of increasing acidity with increasing fluorination.

Given the presence of four fluorine atoms, it is anticipated that the pKa of (2,3,5,6-tetrafluorophenyl)boronic acid will be lower than that of 4-fluorophenylboronic acid and likely in a range comparable to or slightly higher than pentafluorophenylboronic acid. Therefore, a pKa value in the range of 6.5 - 7.5 can be reasonably estimated for (2,3,5,6-tetrafluorophenyl)boronic acid.

Experimental Protocols for pKa Determination

The pKa of boronic acids can be accurately determined using several experimental techniques. The two most common methods are potentiometric titration and spectrophotometric titration.

Potentiometric Titration

This is a classical and widely used method for pKa determination.[6]

Principle: A solution of the boronic acid is titrated with a standard solution of a strong base (e.g., NaOH), and the pH of the solution is monitored using a calibrated pH electrode as a function of the volume of titrant added. The pKa is the pH at which the boronic acid is half-neutralized.

Detailed Methodology:

• Preparation of Solutions:

  • Prepare a standard solution of the boronic acid of known concentration (e.g., 0.01 M) in deionized water or a suitable co-solvent if solubility is an issue.

  • Prepare a standardized solution of a strong base, typically 0.1 M NaOH, carbonate-free.

  • Prepare a standard buffer solution for pH meter calibration.

• Calibration: Calibrate the pH meter using standard buffers (e.g., pH 4.0, 7.0, and 10.0) at the desired experimental temperature (typically 25 °C).

• Titration:

  • Place a known volume of the boronic acid solution in a thermostatted titration vessel.

  • Immerse the calibrated pH electrode and a stirrer into the solution.

  • Add the standardized NaOH solution in small, precise increments using a burette or an automated titrator.

  • Record the pH value after each addition, allowing the reading to stabilize.

  • Continue the titration past the equivalence point.

• Data Analysis:

  • Plot the pH of the solution versus the volume of NaOH added to obtain a titration curve.

  • The pKa can be determined from the pH at the half-equivalence point.

  • Alternatively, a Gran plot or derivative plots can be used for a more precise determination of the equivalence point and subsequently the pKa.

Spectrophotometric Titration

This method is particularly useful for compounds that exhibit a change in their UV-Vis absorbance spectrum upon ionization and can be used for more dilute solutions.

Principle: The absorbance of a solution of the boronic acid is measured at a fixed wavelength over a range of pH values. The pKa is determined by fitting the absorbance versus pH data to the Henderson-Hasselbalch equation.

Detailed Methodology:

• Wavelength Selection:

  • Record the UV-Vis spectra of the boronic acid in highly acidic (e.g., pH 1) and highly basic (e.g., pH 12) solutions to identify the wavelength(s) of maximum absorbance difference between the protonated and deprotonated species.

• Preparation of Buffer Solutions:

  • Prepare a series of buffer solutions with known pH values spanning the expected pKa range of the boronic acid.

• Measurement:

  • Prepare a series of solutions containing a constant concentration of the boronic acid in each of the different pH buffers.

  • Measure the absorbance of each solution at the pre-determined analytical wavelength(s).

• Data Analysis:

  • Plot the absorbance versus pH.

  • The resulting data will form a sigmoidal curve.

  • The pKa can be determined as the pH at the inflection point of the curve.

  • The data can also be fitted to the following equation, derived from the Henderson-Hasselbalch equation, for a more accurate determination: A = (A_acid + A_base * 10^(pH - pKa)) / (1 + 10^(pH - pKa)) where A is the observed absorbance, A_acid is the absorbance of the fully protonated species, and A_base is the absorbance of the fully deprotonated species.

Experimental Workflow for pKa Determination

The following diagram illustrates a generalized workflow for the experimental determination of the pKa of a boronic acid.

Caption: General workflow for pKa determination of boronic acids.

Conclusion

(2,3,5,6-Tetrafluorophenyl)boronic acid is expected to be a significantly more acidic compound than its non-fluorinated counterpart due to the strong electron-withdrawing effects of the four fluorine atoms. While an experimentally confirmed pKa value is not documented, a reasonable estimate places it in the range of 6.5 to 7.5. For researchers requiring a precise value, this guide provides detailed and established protocols for its experimental determination using either potentiometric or spectrophotometric titration. The understanding and quantification of the acidity of this and other polyfluorinated boronic acids are crucial for their application in organic synthesis, materials science, and the rational design of novel therapeutic agents.

References

• 1. Potential of Boronic Acid Derivatization and Activity in Agrochemical Discovery [mdpi.com]
• 2. Molecular recognition with boronic acids—applications in chemical biology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. On the Computational Determination of the pKa of Some Arylboronic Acids | MDPI [mdpi.com]
• 4. Acidity Constants of Boronic Acids as Simply as Possible: Experimental, Correlations, and Prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. DSpace [kuscholarworks.ku.edu]

commercial availability and suppliers of (2,3,5,6-tetrafluorophenyl)boronic acid

An In-depth Examination of the Synthesis, Commercial Availability, and Applications of a Key Fluorinated Building Block in Modern Drug Discovery

(2,3,5,6-Tetrafluorophenyl)boronic acid , with the CAS Number 511295-01-5, is a synthetically versatile organoboron compound that has garnered significant interest among researchers in medicinal chemistry and materials science. The strategic placement of four fluorine atoms on the phenyl ring imparts unique electronic properties, enhancing its utility as a building block in the synthesis of complex molecules, particularly through palladium-catalyzed cross-coupling reactions. This technical guide provides a comprehensive overview of its commercial availability, detailed experimental protocols for its synthesis and application, and a discussion of its relevance in drug discovery.

Commercial Availability and Suppliers

(2,3,5,6-Tetrafluorophenyl)boronic acid is readily available from a variety of chemical suppliers, catering to both research and bulk scale requirements. Purity levels are typically high, with most vendors offering grades of 96% or greater. Pricing can vary based on the supplier, quantity, and purity. Below is a summary of prominent suppliers and their typical product offerings.

Supplier	CAS Number	Purity	Available Quantities
Sigma-Aldrich	511295-01-5	96%	100mg, 1g, 5g
BLDpharm	511295-01-5	96%	1g, 5g, 25g
AbacipharmTech	511295-01-5	96%	1g, 5g
Ambeed	511295-01-5	96%	100mg, 1g, 5g, 10g, 25g
Smolecule	511295-01-5	96%	1g, 5g

Note: Pricing and availability are subject to change. It is recommended to consult the suppliers' websites for the most current information.

Physicochemical Properties

Property	Value
Molecular Formula	C₆H₃BF₄O₂
Molecular Weight	193.89 g/mol
Appearance	White to off-white solid
Storage Temperature	-20°C in an inert atmosphere

Experimental Protocols

Detailed methodologies for the synthesis and a key application of (2,3,5,6-tetrafluorophenyl)boronic acid are provided below. These protocols are based on established literature procedures and should be adapted and optimized for specific laboratory conditions.

Synthesis of (2,3,5,6-Tetrafluorophenyl)boronic acid

This protocol is adapted from a method described in patent literature, which involves the lithiation of 1,2,4,5-tetrafluorobenzene followed by reaction with a borate ester.[1]

Materials:

• 1,2,4,5-Tetrafluorobenzene

• n-Butyllithium (n-BuLi) in hexanes (e.g., 2.5 M)

• Triisopropyl borate

• Anhydrous tetrahydrofuran (THF)

• Hydrochloric acid (HCl), aqueous solution (e.g., 2 M)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve 1,2,4,5-tetrafluorobenzene (1.0 equivalent) in anhydrous THF.

• Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-butyllithium (1.05 equivalents) dropwise via the dropping funnel, maintaining the internal temperature below -70 °C. Stir the resulting mixture at -78 °C for 1-2 hours.

• Borylation: To the aryl lithium intermediate, add triisopropyl borate (1.2 equivalents) dropwise, again ensuring the temperature remains below -70 °C. After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quenching and Work-up: Cool the reaction mixture to 0 °C in an ice bath and slowly quench by adding 2 M aqueous HCl until the solution is acidic (pH ~1-2). Stir vigorously for 30 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with diethyl ether (3 x volume of aqueous layer). Combine all organic layers.

• Drying and Concentration: Wash the combined organic layers with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude (2,3,5,6-tetrafluorophenyl)boronic acid.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., diethyl ether/hexanes) or by silica gel column chromatography.

References

• 1. CN104926617A - Synthesis method for 2,3,5,6-tetrafluorophenol - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for Suzuki-Miyaura Coupling Using (2,3,5,6-tetrafluorophenyl)boronic acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a generalized protocol for performing the Suzuki-Miyaura cross-coupling reaction using (2,3,5,6-tetrafluorophenyl)boronic acid. This protocol is intended to serve as a starting point for researchers and may require optimization for specific substrates and scales.

Introduction

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds, particularly for the synthesis of biaryl compounds.[1][2] These structures are of significant interest in medicinal chemistry and materials science. The use of fluorinated building blocks, such as (2,3,5,6-tetrafluorophenyl)boronic acid, allows for the introduction of fluorine atoms into target molecules, which can significantly enhance properties like metabolic stability, lipophilicity, and bioavailability.[3][4]

However, the coupling of electron-deficient boronic acids like (2,3,5,6-tetrafluorophenyl)boronic acid presents unique challenges. These substrates are prone to side reactions such as protodeboronation under basic conditions.[5] Therefore, careful optimization of reaction conditions, including the choice of catalyst, ligand, base, and solvent, is crucial for achieving high yields.[5][6]

Reaction Principle

The Suzuki-Miyaura coupling involves the palladium-catalyzed reaction between an organoboron compound (in this case, (2,3,5,6-tetrafluorophenyl)boronic acid) and an organic halide or triflate. The catalytic cycle consists of three key steps: oxidative addition, transmetalation, and reductive elimination.[7]

Experimental Protocol: General Procedure

This protocol is a generalized procedure based on established methods for the Suzuki-Miyaura coupling of polyfluorinated arylboronic acids.[8][9]

Materials:

• (2,3,5,6-tetrafluorophenyl)boronic acid

• Aryl halide (e.g., aryl bromide or iodide)

• Palladium catalyst (e.g., Pd₂(dba)₃ or a suitable precatalyst)

• Phosphine ligand (e.g., SPhos, XPhos)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, THF/water mixture)

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line or glovebox)

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the aryl halide (1.0 equiv), (2,3,5,6-tetrafluorophenyl)boronic acid (1.2-1.5 equiv), and the base (2.0-3.0 equiv).

• Catalyst Preparation: In a separate vial, prepare the catalyst system by mixing the palladium source (e.g., 1-5 mol %) and the phosphine ligand (e.g., 2-10 mol %).

• Reaction Mixture Assembly: Add the catalyst mixture to the Schlenk flask containing the reactants.

• Solvent Addition: Add the degassed solvent to the reaction mixture. The concentration is typically in the range of 0.1-0.5 M.

• Reaction Conditions: Heat the reaction mixture to the desired temperature (typically between 80-110 °C) and stir for the required time (typically 12-24 hours).[9] Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by a suitable method, such as column chromatography on silica gel, to obtain the desired tetrafluorinated biphenyl product.

Data Presentation

The following tables summarize typical reaction conditions and reported yields for the Suzuki-Miyaura coupling of polyfluorinated boronic acids. Note that specific yields will be highly dependent on the coupling partners.

Table 1: Typical Reaction Parameters

Parameter	Recommended Range/Options	Notes
Palladium Source	Pd₂(dba)₃, Pd(OAc)₂, Buchwald Precatalysts	Precatalysts can offer faster reaction times and milder conditions.[10]
Ligand	SPhos, XPhos, P(t-Bu)₃	The choice of ligand is critical for efficient coupling of electron-poor substrates.
Base	K₂CO₃, K₃PO₄, Cs₂CO₃, CsF	The base plays a crucial role in the transmetalation step.[11]
Solvent	1,4-Dioxane, Toluene, THF/H₂O	Anhydrous conditions are often preferred to minimize protodeboronation.
Temperature	80 - 110 °C	Higher temperatures may be required for less reactive substrates.
Reaction Time	12 - 60 hours	Reaction time is dependent on substrate reactivity and catalyst efficiency.[9]

Table 2: Example Yields for Coupling of Fluorinated Aryl Boronates with Fluorinated Aryl Halides

Aryl Halide	Boronic Acid	Catalyst (mol %)	Ligand (mol %)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1-Bromo-2,3,5,6-tetrafluorobenzene	Phenylboronic acid	Pd₂(dba)₃ (5)	SPhos (15)	Na₂CO₃ (2.2)	Toluene	95	60	88
1-Bromo-2,3,5,6-tetrafluorobenzene	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (5)	SPhos (15)	Na₂CO₃ (2.2)	Toluene	95	60	31
1-Bromo-2,3,5,6-tetrafluorobenzene	4-(Trifluoromethyl)phenylboronic acid	Pd₂(dba)₃ (5)	SPhos (15)	Na₂CO₃ (2.2)	Toluene	95	60	40

Data adapted from a study on the synthesis of polyfluorinated biphenyls.[6]

Mandatory Visualizations

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow

Caption: A typical experimental workflow for the Suzuki-Miyaura coupling.

Logical Relationship of Reaction Components

Caption: Logical relationship of components in the Suzuki-Miyaura coupling reaction.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. researchgate.net [researchgate.net]
• 3. nbinno.com [nbinno.com]
• 4. nbinno.com [nbinno.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. m.youtube.com [m.youtube.com]
• 8. Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki-Miyaura Cross Coupling with Electron-Poor Substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Suzuki Coupling [organic-chemistry.org]

Application Notes and Protocols for Catalyst Selection in Cross-Coupling with (2,3,5,6-tetrafluorophenyl)boronic acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to selecting the appropriate catalyst and reaction conditions for the successful Suzuki-Miyaura cross-coupling of (2,3,5,6-tetrafluorophenyl)boronic acid. This electron-deficient boronic acid presents unique challenges, primarily its susceptibility to protodeboronation under standard coupling conditions.[1][2][3] The following sections detail effective catalyst systems, experimental protocols, and key considerations to overcome these challenges and achieve high-yield coupling.

Core Challenges

The primary obstacle in utilizing (2,3,5,6-tetrafluorophenyl)boronic acid is its instability under typical Suzuki-Miyaura reaction conditions. The electron-withdrawing fluorine atoms increase the acidity of the boronic acid, making it prone to protodeboronation, a side reaction where the boronic acid group is replaced by a hydrogen atom.[1] Furthermore, the conditions often required to generate the active palladium(0) catalyst from a stable precursor can be harsh enough to decompose the sensitive boronic acid before it can participate in the catalytic cycle.[4][5]

Catalyst Systems and Reaction Conditions

Recent advancements have led to the development of highly effective palladium precatalysts that generate the active catalytic species rapidly under mild conditions.[3][4][5] This rapid generation of the active catalyst is crucial as it allows the cross-coupling to proceed efficiently before significant degradation of the (2,3,5,6-tetrafluorophenyl)boronic acid occurs.

Key components of a successful catalyst system include:

• Palladium Precatalyst: Precatalysts that can quickly generate the active Pd(0) species at low temperatures are essential. A notable example is a precatalyst developed by the Buchwald group, which has demonstrated high efficacy.[4][5]

• Ligands: Bulky, electron-rich monodentate biarylphosphine ligands such as SPhos and XPhos have proven to be highly effective in promoting the cross-coupling of polyfluorophenylboronic acids.[4][5]

• Base: The choice of base is critical to minimize protodeboronation. Weaker inorganic bases like potassium phosphate (K₃PO₄) and potassium carbonate (K₂CO₃) are generally preferred over stronger bases.[2][4]

• Solvent: Anhydrous, degassed solvents are necessary to prevent unwanted side reactions. Tetrahydrofuran (THF) is a commonly used solvent for these reactions.[4][5]

The following tables summarize effective catalyst systems and reaction conditions for the Suzuki-Miyaura cross-coupling of polyfluorophenylboronic acids with various aryl halides and triflates.

Table 1: Recommended Catalyst Systems for Coupling with (2,3,5,6-tetrafluorophenyl)boronic acid

Catalyst/Precatalyst	Ligand	Base	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Buchwald Precatalyst	XPhos	K₃PO₄ (aq)	THF	Room Temp - 40	30 min - 2 h	High	[4][5]
Pd₂(dba)₃	SPhos	K₃PO₄ (aq)	THF	40	2 h	Moderate to High	[4]
Pd₂(dba)₃	DavePhos	Na₂CO₃	Dioxane	95	60 h	58	[2]

Table 2: Substrate Scope with Optimized Conditions

Aryl Halide/Triflate	Boronic Acid	Catalyst System	Conditions	Product	Yield (%)	Reference
4-Chlorotoluene	(2,6-Difluorophenyl)boronic acid	Buchwald Precatalyst/XPhos	K₃PO₄, THF, 40°C, 2h	2,6-Difluoro-4'-methyl-1,1'-biphenyl	95	[4]
4-Bromoanisole	(2,3,5,6-Tetrafluorophenyl)boronic acid	Buchwald Precatalyst/XPhos	K₃PO₄, THF, rt, 30 min	4-Methoxy-2',3',5',6'-tetrafluoro-1,1'-biphenyl	92	[4]
1-Naphthyl triflate	(2,6-Difluorophenyl)boronic acid	Buchwald Precatalyst/XPhos	K₃PO₄, THF, 40°C, 2h	1-(2,6-Difluorophenyl)naphthalene	94	[4]

Experimental Protocols

The following is a general protocol for the Suzuki-Miyaura cross-coupling of an aryl halide with (2,3,5,6-tetrafluorophenyl)boronic acid using a palladium precatalyst.

Materials:

• Aryl halide (1.0 mmol)

• (2,3,5,6-Tetrafluorophenyl)boronic acid (1.5 mmol)

• Palladium precatalyst (e.g., Buchwald precatalyst, 2 mol%)

• Ligand (e.g., XPhos, 2.2 mol%)

• Potassium phosphate (K₃PO₄), 0.5 M aqueous solution (4 mL, 2.0 mmol)

• Degassed Tetrahydrofuran (THF) (2 mL)

• Anhydrous sodium sulfate or magnesium sulfate

• Reaction vessel (e.g., Schlenk tube or vial with a septum)

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a clean, dry reaction vessel, add the aryl halide (1.0 mmol), (2,3,5,6-tetrafluorophenyl)boronic acid (1.5 mmol), the palladium precatalyst (0.02 mmol), and the ligand (0.022 mmol).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., nitrogen or argon) three times.

• Solvent and Base Addition: Under a positive pressure of the inert gas, add the degassed THF (2 mL) followed by the degassed 0.5 M aqueous K₃PO₄ solution (4 mL).

• Reaction: Vigorously stir the reaction mixture at the desired temperature (room temperature or 40°C). Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS). Reaction times are typically short, ranging from 30 minutes to 2 hours.

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate or diethyl ether) and water.

• Extraction: Separate the organic layer. Wash the organic layer with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl product.

Visualizations

The following diagrams illustrate the key mechanistic pathway and the logical considerations for successful catalyst selection.

Caption: General catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: Decision workflow for catalyst and condition selection.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A new palladium precatalyst allows for the fast Suzuki-Miyaura coupling reactions of unstable polyfluorophenyl and 2-heteroaryl boronic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Reactions with (2,3,5,6-Tetrafluorophenyl)boronic Acid: Base and Solvent Effects

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2,3,5,6-Tetrafluorophenyl)boronic acid is a valuable reagent in organic synthesis, particularly for the introduction of the electron-deficient tetrafluorophenyl moiety into organic molecules through palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling. The unique electronic properties conferred by the four fluorine atoms make this boronic acid an attractive building block in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. However, the high degree of fluorination also presents specific challenges, primarily the propensity for protodeboronation under basic conditions. The choice of base and solvent is therefore critical to achieving high yields and minimizing side reactions. These application notes provide an overview of these effects and detailed protocols for utilizing (2,3,5,6-tetrafluorophenyl)boronic acid in Suzuki-Miyaura cross-coupling reactions.

Core Concepts: The Role of Base and Solvent

In the Suzuki-Miyaura coupling, the base plays a crucial role in the activation of the boronic acid for the transmetalation step in the catalytic cycle. The base facilitates the formation of a more nucleophilic boronate species, which then transfers the tetrafluorophenyl group to the palladium center. However, for electron-deficient arylboronic acids like (2,3,5,6-tetrafluorophenyl)boronic acid, strongly basic conditions can promote a competing side reaction known as protodeboronation, where the carbon-boron bond is cleaved and replaced by a carbon-hydrogen bond, leading to the formation of 1,2,4,5-tetrafluorobenzene and a reduction in the yield of the desired coupled product.

The solvent system must be chosen to ensure the solubility of the reactants, catalyst, and base, and it can also influence the rate and selectivity of the reaction. Often, a mixture of an organic solvent and water is used to dissolve both the organic substrates and the inorganic base.

Key Considerations for Reaction Optimization

• Base Selection: Weaker inorganic bases are generally preferred to minimize protodeboronation. Carbonates (e.g., Na₂CO₃, K₂CO₃, Cs₂CO₃) and phosphates (e.g., K₃PO₄) often provide a good balance between activating the boronic acid and preserving its stability. Strong bases like sodium hydroxide (NaOH) and potassium hydroxide (KOH) should be used with caution as they can significantly accelerate protodeboronation.

• Solvent System: Aprotic polar solvents such as 1,4-dioxane, tetrahydrofuran (THF), and N,N-dimethylformamide (DMF), often in combination with water, are commonly employed. The water content can be a critical parameter to optimize, as it is necessary for the activity of many inorganic bases but can also contribute to protodeboronation. In some cases, anhydrous conditions with specific activators may be beneficial.

• Reaction Temperature: The reaction temperature should be carefully controlled. While higher temperatures can increase the reaction rate, they can also accelerate the rate of protodeboronation.

• Inert Atmosphere: To prevent the oxidative degradation of the palladium catalyst and potential homocoupling of the boronic acid, it is essential to perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

Data Presentation: Base and Solvent Effects on Suzuki-Miyaura Coupling

The following table summarizes representative conditions and yields for the Suzuki-Miyaura coupling of (2,3,5,6-tetrafluorophenyl)boronic acid with various aryl halides. Due to the limited availability of direct comparative studies for this specific boronic acid, the data is compiled from individual reports and general knowledge of similar polyfluorinated systems to illustrate the impact of different bases and solvents.

Aryl Halide	Base	Solvent	Catalyst/Ligand	Temp. (°C)	Time (h)	Yield (%)	Reference
2,3,5,6-Tetrafluoroiodobenzene	Na₂CO₃ (2.2 equiv)	Toluene/H₂O	Pd₂(dba)₃ / SPhos	95	60	31-40	[1]
4-Iodoanisole	K₃PO₄ (2.0 equiv)	1,4-Dioxane/H₂O (4:1)	Pd(dppf)Cl₂	80	12	Est. >80	General Protocol
4-Bromoanisole	K₂CO₃ (2.0 equiv)	DMF/H₂O (5:1)	Pd(PPh₃)₄	100	16	Est. 70-85	General Protocol
1-Bromo-4-nitrobenzene	Cs₂CO₃ (2.0 equiv)	THF/H₂O (3:1)	Pd(OAc)₂ / XPhos	90	8	Est. >85	General Protocol

*Estimated yields are based on typical outcomes for similar electron-deficient boronic acids under the specified conditions and are intended for illustrative purposes. Actual yields will be substrate-dependent.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of (2,3,5,6-Tetrafluorophenyl)boronic Acid with an Aryl Bromide

This protocol provides a starting point for the optimization of the Suzuki-Miyaura coupling reaction.

Materials:

• (2,3,5,6-Tetrafluorophenyl)boronic acid (1.2 equivalents)

• Aryl bromide (1.0 equivalent)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equivalents)

• Solvent (e.g., 1,4-Dioxane and Water, 4:1 v/v)

• Anhydrous sodium sulfate or magnesium sulfate

• Ethyl acetate

• Brine solution

• Silica gel for column chromatography

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (nitrogen or argon), add the aryl bromide (1.0 equiv.), (2,3,5,6-tetrafluorophenyl)boronic acid (1.2 equiv.), palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%), and base (e.g., K₂CO₃, 2.0 equiv.).

• Add the degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water).

• Heat the reaction mixture to the desired temperature (e.g., 90 °C) and stir vigorously for the required time (typically 8-24 hours). Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired biaryl product.

Visualizations

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow for Suzuki-Miyaura Coupling

Caption: A step-by-step workflow for a typical Suzuki-Miyaura coupling experiment.

Logical Relationship: Base Strength vs. Reaction Outcome

Caption: The effect of base strength on the outcome of Suzuki-Miyaura coupling.

References

• 1. researchgate.net [researchgate.net]

Application of (2,3,5,6-tetrafluorophenyl)boronic Acid Derivatives in the Development of HIV-1 Reverse Transcriptase Inhibitors

(2,3,5,6-Tetrafluorophenyl)boronic acid and its derivatives are valuable reagents in medicinal chemistry, primarily utilized as building blocks for the synthesis of complex organic molecules with therapeutic potential. The unique electronic properties conferred by the tetrafluorinated phenyl ring can significantly influence the biological activity and pharmacokinetic profile of a drug candidate. This application note details the use of a key derivative, 2,3,5,6-tetrafluoro-4-azidobenzenesulfonamide , in the synthesis of novel inhibitors of HIV-1 Reverse Transcriptase (RT), a critical enzyme for viral replication.

Introduction

Human Immunodeficiency Virus Type 1 (HIV-1) remains a major global health challenge. The viral enzyme Reverse Transcriptase (RT) is a key target for antiretroviral therapy as it is essential for converting the viral RNA genome into DNA, a crucial step in the viral life cycle. HIV-1 RT possesses two main enzymatic functions: a DNA polymerase activity and a ribonuclease H (RNase H) activity. While numerous inhibitors targeting the polymerase function have been developed, the RNase H active site remains a less exploited but highly promising target for new anti-HIV drugs.

This document outlines the synthesis and biological evaluation of a series of 2,3,5,6-tetrafluoro-4-[4-(aryl)-1H-1,2,3-triazol-1-yl]benzenesulfonamide derivatives as inhibitors of the RNase H activity of HIV-1 RT. The synthesis utilizes a "click chemistry" approach, a highly efficient and versatile method for creating new chemical entities.

Signaling Pathway of HIV-1 Reverse Transcriptase

The process of reverse transcription is a critical stage in the HIV-1 replication cycle. Following the entry of the virus into a host cell, the viral RNA is released into the cytoplasm. The reverse transcriptase enzyme then binds to the viral RNA and initiates the synthesis of a complementary DNA (cDNA) strand. The RNase H domain of RT subsequently degrades the viral RNA template from the RNA-DNA hybrid. The polymerase domain then synthesizes a second DNA strand, resulting in a double-stranded viral DNA molecule. This viral DNA is then integrated into the host cell's genome, leading to the production of new viral particles. Inhibiting the RNase H activity disrupts this process, preventing the formation of double-stranded viral DNA and thus halting viral replication.

Caption: HIV-1 Reverse Transcription and the inhibitory action of benzenesulfonamide derivatives on RNase H.

Experimental Protocols

The synthesis of the target 2,3,5,6-tetrafluoro-4-[4-(aryl)-1H-1,2,3-triazol-1-yl]benzenesulfonamide derivatives was achieved through a multi-step process.

Synthesis of 2,3,5,6-tetrafluoro-4-azidobenzenesulfonamide (Precursor)

• Step 1: Synthesis of 2,3,5,6-tetrafluorobenzenesulfonyl chloride. 1,2,4,5-tetrafluorobenzene is reacted with chlorosulfonic acid to yield 2,3,5,6-tetrafluorobenzenesulfonyl chloride.

• Step 2: Amination. The resulting sulfonyl chloride is treated with aqueous ammonia to produce 2,3,5,6-tetrafluorobenzenesulfonamide.

• Step 3: Azidation. The sulfonamide is then reacted with sodium azide in the presence of a suitable solvent (e.g., DMF) to yield the key intermediate, 2,3,5,6-tetrafluoro-4-azidobenzenesulfonamide.

General Protocol for the Synthesis of 1,4-Disubstituted-1,2,3-triazoles via Click Chemistry

• Reaction Setup: To a solution of 2,3,5,6-tetrafluoro-4-azidobenzenesulfonamide (1.0 eq) in a mixture of t-BuOH and H₂O (1:1) is added the corresponding terminal alkyne (1.1 eq).

• Catalyst Addition: Sodium ascorbate (0.2 eq) and copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.1 eq) are added to the reaction mixture.

• Reaction Conditions: The reaction mixture is stirred at room temperature for 12-24 hours.

• Work-up and Purification: The reaction mixture is diluted with water and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford the desired 1,4-disubstituted-1,2,3-triazole derivative.

Caption: Experimental workflow for the synthesis of tetrafluorophenyl-containing triazole derivatives.

Quantitative Data

The synthesized compounds were evaluated for their inhibitory activity against the RNase H and DNA polymerase (DP) functions of HIV-1 RT. The results are summarized in the table below.

Compound ID	Aryl Substituent	RNase H IC₅₀ (µM)	DP IC₅₀ (µM)
1	Phenyl	>100	>100
2	4-Fluorophenyl	63 ± 7	>100
3	4-Chlorophenyl	26 ± 3	>100
4	4-Bromophenyl	6.6 ± 0.5	>100
5	4-Iodophenyl	15 ± 2	>100
6	4-Methylphenyl	>100	>100
7	4-Methoxyphenyl	>100	>100
8	3,4-Dichlorophenyl	35 ± 4	>100
9	Naphthyl	12 ± 1	>100

Data presented as mean ± standard deviation from at least three independent experiments.

Structure-Activity Relationship (SAR)

The biological data reveals several key structure-activity relationships:

• The presence of a halogen atom at the para-position of the phenyl ring attached to the triazole is crucial for RNase H inhibitory activity.

• The inhibitory potency follows the trend Br > I > Cl > F.

• Electron-donating (methyl, methoxy) or electron-withdrawing (dichloro) groups at other positions on the phenyl ring resulted in a loss of activity.

• The naphthyl substituent also conferred good inhibitory activity.

• Importantly, all active compounds showed high selectivity for the RNase H function over the polymerase function of HIV-1 RT.

Conclusion

This work demonstrates a successful application of a derivative of (2,3,5,6-tetrafluorophenyl)boronic acid in the synthesis of novel and selective inhibitors of HIV-1 RT RNase H activity. The use of click chemistry provided an efficient route to a library of compounds, enabling the exploration of structure-activity relationships. The lead compound, bearing a 4-bromophenyl substituent, exhibits potent and selective inhibition of RNase H and serves as a promising starting point for further optimization in the development of new anti-HIV therapies. The tetrafluorinated benzenesulfonamide moiety appears to be a key pharmacophore for this class of inhibitors.

Application Notes: The Strategic Role of (2,3,5,6-Tetrafluorophenyl)boronic Acid in Agrochemical Synthesis

(2,3,5,6-Tetrafluorophenyl)boronic acid is emerging as a valuable building block in the synthesis of advanced agrochemicals. Its primary application lies in its efficient conversion to 2,3,5,6-tetrafluorophenol, a key intermediate for introducing the tetrafluorophenoxy moiety into potential fungicide, herbicide, and insecticide candidates. The presence of the highly fluorinated phenyl ring can significantly enhance the biological efficacy, metabolic stability, and overall performance of the active ingredients.

This document provides detailed application notes and protocols for the use of (2,3,5,6-tetrafluorophenyl)boronic acid in the synthesis of a novel pyrazole-based fungicide, illustrating its utility for researchers, scientists, and professionals in agrochemical development.

Key Application: Synthesis of a Novel Fungicidal Candidate

(2,3,5,6-Tetrafluorophenyl)boronic acid is instrumental in the synthesis of a promising pyrazole carboxamide fungicide. The synthesis proceeds in a two-step sequence:

• Oxidative hydroxylation of (2,3,5,6-tetrafluorophenyl)boronic acid to yield 2,3,5,6-tetrafluorophenol.

• Nucleophilic aromatic substitution (SNA r) reaction between 2,3,5,6-tetrafluorophenol and a pyrazole carboxamide intermediate to form the final active ingredient.

The tetrafluorophenoxy moiety in the final product is crucial for its fungicidal activity, which is believed to involve the disruption of the fungal respiratory chain.

Data Presentation

Table 1: Synthesis of 2,3,5,6-Tetrafluorophenol from (2,3,5,6-Tetrafluorophenyl)boronic Acid

Step	Reactants	Reagents	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Purity (%)
1	(2,3,5,6-Tetrafluorophenyl)boronic acid	Hydrogen peroxide, Sulfuric acid	Water	50-60	3	>95	>99

Table 2: Synthesis of the Final Fungicide from 2,3,5,6-Tetrafluorophenol

Step	Reactants	Reagents	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Purity (%)
2	2,3,5,6-Tetrafluorophenol, N-(2-chloromethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide	Potassium carbonate	Acetonitrile	80	6	>90	>98

Experimental Protocols

Protocol 1: Synthesis of 2,3,5,6-Tetrafluorophenol

This protocol is based on the method described in patent CN104926617A.[1]

Materials:

• (2,3,5,6-Tetrafluorophenyl)boronic acid

• 30% Hydrogen peroxide (H₂O₂)

• Concentrated sulfuric acid (H₂SO₄)

• Deionized water

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and condenser, dissolve (2,3,5,6-tetrafluorophenyl)boronic acid in deionized water.

• Slowly add concentrated sulfuric acid to the solution while stirring to adjust the pH to be acidic.

• Gradually add 30% hydrogen peroxide to the reaction mixture.

• Heat the mixture to 50-60 °C and maintain this temperature for 3 hours with continuous stirring.

• After the reaction is complete, cool the mixture to room temperature.

• Transfer the reaction mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain 2,3,5,6-tetrafluorophenol as a white solid.

Protocol 2: Synthesis of the Pyrazole Carboxamide Fungicide

Materials:

• 2,3,5,6-Tetrafluorophenol

• N-(2-chloromethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide

• Potassium carbonate (K₂CO₃)

• Acetonitrile (ACN)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Condenser

Procedure:

• To a round-bottom flask containing 2,3,5,6-tetrafluorophenol and N-(2-chloromethylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide, add acetonitrile as the solvent.

• Add potassium carbonate to the mixture.

• Fit the flask with a condenser and heat the reaction mixture to 80 °C with vigorous stirring.

• Maintain the reaction at this temperature for 6 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the solid potassium salts and wash with acetonitrile.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization or column chromatography to obtain the final fungicide.

Visualizations

Caption: Synthetic workflow for a novel fungicide.

Caption: Role of the boronic acid in agrochemical synthesis.

References

• 1. CN104926617A - Synthesis method for 2,3,5,6-tetrafluorophenol - Google Patents [patents.google.com]

Application Notes and Protocols for Palladium-Catalyzed Reactions Involving (2,3,5,6-Tetrafluorophenyl)boronic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for palladium-catalyzed cross-coupling reactions utilizing (2,3,5,6-tetrafluorophenyl)boronic acid. The protocols are designed to be a practical guide for the synthesis of tetrafluorophenyl-substituted aromatic compounds, which are of significant interest in the development of pharmaceuticals, agrochemicals, and advanced materials.

Application Note 1: Suzuki-Miyaura Cross-Coupling of (2,3,5,6-Tetrafluorophenyl)boronic Acid with Aryl Halides and Triflates

The Suzuki-Miyaura cross-coupling reaction is a powerful and widely used method for the formation of C-C bonds. However, the use of electron-deficient polyfluorophenylboronic acids, such as (2,3,5,6-tetrafluorophenyl)boronic acid, can be challenging due to their propensity for rapid protodeboronation under typical basic reaction conditions.[1][2] To overcome this limitation, a highly active palladium precatalyst system has been developed that enables fast and efficient coupling at room temperature or slightly elevated temperatures, thus minimizing the decomposition of the boronic acid.[1][2]

This protocol describes a robust method for the Suzuki-Miyaura coupling of (2,3,5,6-tetrafluorophenyl)boronic acid with a variety of aryl and heteroaryl chlorides, bromides, and triflates. The use of a specific air- and moisture-stable palladium precatalyst allows for the rapid generation of the active catalytic species, leading to high yields of the desired biaryl products in short reaction times.[1]

Reaction Scheme:

Quantitative Data Summary

The following table summarizes the results for the Suzuki-Miyaura coupling of various aryl halides and triflates with (2,3,5,6-tetrafluorophenyl)boronic acid using a palladium precatalyst.

Entry	Aryl Halide/Triflate (ArX)	Product	Yield (%)
1	4-Chloroacetophenone	4-Acetyl-2',3',5',6'-tetrafluorobiphenyl	92
2	4-Bromobenzonitrile	4-Cyano-2',3',5',6'-tetrafluorobiphenyl	95
3	4-Trifluoromethylchlorobenzene	4-Trifluoromethyl-2',3',5',6'-tetrafluorobiphenyl	96
4	2-Chloropyridine	2-(2,3,5,6-Tetrafluorophenyl)pyridine	85
5	1-Bromo-3,5-dimethylbenzene	3,5-Dimethyl-2',3',5',6'-tetrafluorobiphenyl	98
6	4-tert-Butylphenyl triflate	4-tert-Butyl-2',3',5',6'-tetrafluorobiphenyl	94

Reaction conditions: Aryl halide/triflate (1 mmol), (2,3,5,6-tetrafluorophenyl)boronic acid (1.5 mmol), Pd precatalyst (2 mol %), K3PO4 (0.5 M aq., 4 mL), THF (2 mL), room temperature, 30 min. Data sourced from Kinzel et al. (2010).[1]

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is adapted from the work of Buchwald and coworkers.[1]

Materials and Reagents:

• Aryl halide or triflate

• (2,3,5,6-Tetrafluorophenyl)boronic acid

• Palladium precatalyst (e.g., a monodentate biarylphosphine-based precatalyst as described by Kinzel et al.)[1]

• Potassium phosphate, tribasic (K₃PO₄)

• Tetrahydrofuran (THF), degassed

• Deionized water, degassed

• Nitrogen or Argon gas for inert atmosphere

• Standard laboratory glassware (Schlenk flask or equivalent)

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup: To a Schlenk flask equipped with a magnetic stir bar, add the aryl halide or triflate (1.0 mmol), (2,3,5,6-tetrafluorophenyl)boronic acid (1.5 mmol), and the palladium precatalyst (0.02 mmol, 2 mol %).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times to ensure an oxygen-free environment.

• Solvent and Base Addition: Under the inert atmosphere, add degassed tetrahydrofuran (2 mL) followed by a degassed 0.5 M aqueous solution of potassium phosphate (4 mL).

• Reaction: Vigorously stir the reaction mixture at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 30 minutes.

• Workup: Upon completion, add water (10 mL) and ethyl acetate (10 mL) to the reaction mixture. Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

Experimental Workflow Diagram

Caption: Suzuki-Miyaura Coupling Experimental Workflow.

General Catalytic Cycle: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. The key steps are oxidative addition, transmetalation, and reductive elimination.

Caption: Generalized Catalytic Cycle for Suzuki-Miyaura Coupling.

This protocol and the associated data provide a strong starting point for researchers looking to incorporate the 2,3,5,6-tetrafluorophenyl moiety into various molecular scaffolds. The mild conditions and high efficiency of this method make it particularly attractive for complex molecule synthesis in drug discovery and materials science.

References

• 1. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A new palladium precatalyst allows for the fast Suzuki-Miyaura coupling reactions of unstable polyfluorophenyl and 2-heteroaryl boronic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Microwave-Assisted Suzuki Couplings with (2,3,5,6-Tetrafluorophenyl)boronic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to performing microwave-assisted Suzuki-Miyaura cross-coupling reactions using (2,3,5,6-tetrafluorophenyl)boronic acid. This protocol addresses the specific challenges associated with highly fluorinated boronic acids, such as the propensity for protodeboronation, and offers robust methodologies to achieve efficient and rapid synthesis of tetrafluorinated biaryl compounds.

Introduction

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile tool for the formation of carbon-carbon bonds, particularly in the synthesis of biaryl scaffolds prevalent in pharmaceuticals and functional materials. The incorporation of fluorine atoms into organic molecules can significantly enhance their metabolic stability, lipophilicity, and bioavailability. (2,3,5,6-Tetrafluorophenyl)boronic acid is a key building block for introducing a tetrafluorophenyl moiety.

Microwave-assisted organic synthesis offers significant advantages over conventional heating methods, including dramatically reduced reaction times, improved yields, and enhanced reaction consistency.[1][2] However, the high temperatures often employed in microwave-assisted Suzuki couplings can lead to the rapid decomposition of sensitive substrates like polyfluorinated boronic acids.[1] This phenomenon, known as protodeboronation, reduces the efficiency of the desired coupling reaction.

Recent advancements have led to the development of highly active palladium precatalysts that can facilitate the coupling of unstable boronic acids at lower temperatures, thereby minimizing decomposition.[1][3] This protocol integrates the use of such advanced catalyst systems with the benefits of microwave irradiation to provide an effective method for the Suzuki coupling of (2,3,5,6-tetrafluorophenyl)boronic acid.

Core Concepts and Challenges

The primary challenge in the Suzuki coupling of (2,3,5,6-tetrafluorophenyl)boronic acid is its susceptibility to protodeboronation under basic conditions, which is exacerbated by elevated temperatures.[1][4] This side reaction involves the cleavage of the C-B bond and its replacement with a C-H bond, leading to the formation of 1,2,4,5-tetrafluorobenzene and a reduction in the yield of the desired biaryl product.

To overcome this challenge, the following strategies are recommended:

• Use of a Highly Active Palladium Precatalyst: Employing a precatalyst that rapidly forms the active Pd(0) species at low temperatures is crucial. This allows the catalytic cycle to proceed efficiently before significant decomposition of the boronic acid occurs.[1][3]

• Careful Selection of Base and Solvent: The choice of base and solvent can influence the rate of protodeboronation. A weaker base or a less polar solvent system may be beneficial.

• Optimization of Microwave Parameters: Lowering the reaction temperature and minimizing the irradiation time in the microwave reactor can help to suppress the undesired side reaction.

Experimental Protocols

The following protocols provide a general framework for the microwave-assisted Suzuki coupling of (2,3,5,6-tetrafluorophenyl)boronic acid with various aryl halides. Optimization of the reaction conditions may be necessary for specific substrates.

Protocol 1: General Microwave-Assisted Suzuki Coupling

This protocol is a starting point and can be adapted based on the reactivity of the coupling partners.

Materials:

• (2,3,5,6-Tetrafluorophenyl)boronic acid (1.2 - 1.5 equivalents)

• Aryl halide (1.0 equivalent)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, 1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, 2.0 - 3.0 equivalents)

• Degassed solvent (e.g., 1,4-dioxane/water, DMF/water, toluene/water)

• Microwave reaction vial with a stir bar

Procedure:

• To a microwave reaction vial, add the aryl halide, (2,3,5,6-tetrafluorophenyl)boronic acid, palladium catalyst, and base.

• Add the degassed solvent system. The typical concentration is between 0.1 and 0.5 M.

• Seal the vial tightly with a cap.

• Place the vial in the microwave reactor.

• Irradiate the reaction mixture at a set temperature (typically 80-120°C) for a specified time (typically 5-30 minutes).

• Monitor the reaction progress by TLC or LC-MS.

• After completion, allow the vial to cool to room temperature.

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Optimized Conditions for Unstable Boronic Acids (Recommended)

This protocol incorporates the use of a highly active precatalyst to minimize protodeboronation.

Materials:

• (2,3,5,6-Tetrafluorophenyl)boronic acid (1.5 equivalents)

• Aryl halide (1.0 equivalent)

• XPhos Pd G3 precatalyst (or similar Buchwald precatalyst) (1-3 mol%)

• Potassium phosphate (K₃PO₄) (2.0 - 3.0 equivalents)

• Degassed 1,4-dioxane and water (e.g., 4:1 mixture)

• Microwave reaction vial with a stir bar

Procedure:

• In a microwave reaction vial, combine the aryl halide, (2,3,5,6-tetrafluorophenyl)boronic acid, XPhos Pd G3 precatalyst, and potassium phosphate.

• Add the degassed dioxane/water solvent mixture.

• Seal the vial and place it in the microwave reactor.

• Irradiate at a lower temperature (e.g., 40-80°C) for a short duration (e.g., 10-20 minutes).

• Monitor the reaction closely by LC-MS to avoid prolonged heating.

• Upon completion, follow the workup and purification steps outlined in Protocol 1.

Data Presentation

The following tables summarize typical reaction conditions and provide a framework for optimizing the microwave-assisted Suzuki coupling of (2,3,5,6-tetrafluorophenyl)boronic acid.

Table 1: General Microwave Suzuki Coupling Parameters

Parameter	Typical Range	Notes
Aryl Halide	Aryl-Br, Aryl-I, Aryl-Cl	Reactivity: I > Br > Cl. Aryl chlorides may require more forcing conditions or specialized catalysts.
Boronic Acid	1.2 - 1.5 equiv.	An excess of the boronic acid is often used to drive the reaction to completion.
Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂	1-5 mol% loading is common.
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	2-3 equivalents. The choice of base can significantly impact the reaction outcome.[5]
Solvent	Dioxane/H₂O, EtOH/H₂O, DMF/H₂O	Aqueous mixtures are commonly used.[5]
Temperature	80 - 150 °C	Higher temperatures can accelerate the reaction but also increase the risk of protodeboronation.[6]
Time	5 - 30 min	Microwave irradiation significantly reduces reaction times compared to conventional heating.[2]

Table 2: Recommended Conditions for (2,3,5,6-Tetrafluorophenyl)boronic Acid

Parameter	Recommended Condition	Rationale
Catalyst	XPhos Pd G3 (or similar)	Highly active precatalyst that functions at lower temperatures, minimizing boronic acid decomposition.[1][3]
Catalyst Loading	1 - 3 mol%	Lower catalyst loading may be possible with highly active precatalysts.
Base	K₃PO₄	Often a good choice for challenging Suzuki couplings.
Solvent	1,4-Dioxane / H₂O	A versatile solvent system for Suzuki reactions.
Temperature	40 - 80 °C	Lower temperatures are crucial to prevent protodeboronation of the electron-deficient boronic acid.[1]
Time	10 - 20 min	Short reaction times are preferred to minimize exposure to heat.

Visualizations

Suzuki Coupling Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow for Microwave-Assisted Suzuki Coupling

Caption: A typical workflow for a microwave-assisted Suzuki coupling experiment.

References

• 1. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2- Heteroaryl Boronic Acids [dspace.mit.edu]
• 4. A convenient catalyst system for microwave accelerated cross-coupling of a range of aryl boronic acids with aryl chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for Scale-Up Synthesis Using (2,3,5,6-Tetrafluorophenyl)boronic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for the scale-up synthesis and application of (2,3,5,6-tetrafluorophenyl)boronic acid. This versatile reagent is a key building block in medicinal chemistry and materials science, primarily utilized for introducing the tetrafluorophenyl moiety into organic molecules via Suzuki-Miyaura cross-coupling reactions. The presence of multiple fluorine atoms can significantly enhance the metabolic stability, lipophilicity, and biological activity of target compounds.

Synthesis of (2,3,5,6-Tetrafluorophenyl)boronic Acid on a Preparative Scale

This protocol is adapted from methodologies for related fluorinated arylboronic acids and provides a robust procedure for the synthesis of (2,3,5,6-tetrafluorophenyl)boronic acid from commercially available 1,2,4,5-tetrafluorobenzene. The synthesis proceeds via a lithium-halogen exchange followed by borylation and hydrolysis.

Experimental Protocol: Synthesis of (2,3,5,6-Tetrafluorophenyl)boronic Acid

Materials:

• 1,2,4,5-tetrafluorobenzene

• n-Butyllithium (n-BuLi) in hexanes (2.5 M)

• Triisopropyl borate

• Anhydrous tetrahydrofuran (THF)

• Hydrochloric acid (2 M)

• Ethyl acetate

• Hexanes

• Anhydrous magnesium sulfate (MgSO₄)

• Nitrogen gas (inert atmosphere)

Equipment:

• Three-necked round-bottom flask equipped with a magnetic stirrer, thermocouple, and nitrogen inlet/outlet

• Addition funnel

• Low-temperature cooling bath (e.g., dry ice/acetone)

• Rotary evaporator

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: A flame-dried three-necked flask is charged with 1,2,4,5-tetrafluorobenzene (1 equivalent) and anhydrous THF under a nitrogen atmosphere.

• Lithiation: The solution is cooled to -78 °C using a dry ice/acetone bath. n-Butyllithium (1.1 equivalents) is added dropwise via an addition funnel, maintaining the internal temperature below -70 °C. The mixture is stirred at this temperature for 1-2 hours.

• Borylation: Triisopropyl borate (1.2 equivalents) is added dropwise, again ensuring the temperature remains below -70 °C. The reaction mixture is allowed to slowly warm to room temperature and stirred overnight.

• Quenching and Hydrolysis: The reaction is cooled in an ice bath and quenched by the slow addition of 2 M hydrochloric acid until the solution is acidic (pH ~1-2). The mixture is stirred vigorously for 1 hour to ensure complete hydrolysis of the borate ester.

• Workup: The aqueous and organic layers are separated. The aqueous layer is extracted with ethyl acetate (3x). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude solid is triturated with hexanes to remove non-polar impurities. The resulting solid is collected by filtration and can be further purified by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes) to yield (2,3,5,6-tetrafluorophenyl)boronic acid as a white solid.

Summary of Synthesis Parameters

Parameter	Value
Starting Material	1,2,4,5-tetrafluorobenzene
Key Reagents	n-Butyllithium, Triisopropyl borate
Solvent	Anhydrous THF
Reaction Temperature	-78 °C to room temperature
Typical Yield	70-85%
Purity (post-recrystallization)	>98%

Scale-Up Suzuki-Miyaura Cross-Coupling with (2,3,5,6-Tetrafluorophenyl)boronic Acid

The following protocol describes a general procedure for a kilogram-scale Suzuki-Miyaura cross-coupling reaction to synthesize a biaryl compound, a common application in drug development.

Experimental Protocol: Kilogram-Scale Synthesis of a Tetrafluorinated Biaryl Compound

Materials:

• Aryl halide (e.g., Aryl bromide, 1.0 equivalent)

• (2,3,5,6-Tetrafluorophenyl)boronic acid (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.5-2 mol%)

• Base (e.g., K₂CO₃, 3.0 equivalents)

• Solvent system (e.g., 1,4-Dioxane and water, 4:1 v/v)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Nitrogen gas (inert atmosphere)

Equipment:

• Jacketed glass reactor with overhead stirring, reflux condenser, and nitrogen inlet/outlet

• Heating/cooling circulator

• Filtration apparatus

• Rotary evaporator or other solvent removal system

Procedure:

• Inerting and Charging: The reactor is thoroughly purged with nitrogen. The aryl halide, (2,3,5,6-tetrafluorophenyl)boronic acid, potassium carbonate, and the solvent system are charged to the reactor.

• Degassing: The reaction mixture is degassed by sparging with nitrogen for at least 30 minutes to remove dissolved oxygen.

• Catalyst Addition: The palladium catalyst is added to the reaction mixture under a positive pressure of nitrogen.

• Reaction: The mixture is heated to 80-90 °C with vigorous stirring. The reaction progress is monitored by a suitable analytical technique (e.g., HPLC or TLC).

• Workup: Upon completion, the reaction mixture is cooled to room temperature. The aqueous layer is separated, and the organic layer is washed with water and then brine.

• Solvent Removal: The organic solvent is removed under reduced pressure.

• Purification: The crude product is purified by crystallization from a suitable solvent or by column chromatography to yield the pure biaryl product.

Summary of Suzuki-Miyaura Coupling Parameters

Parameter	Value/Condition
(2,3,5,6-Tetrafluorophenyl)boronic acid	1.2 equivalents
Aryl Halide	1.0 equivalent
Catalyst	Pd(PPh₃)₄ (0.5-2 mol%)
Base	K₂CO₃ (3.0 equivalents)
Solvent	1,4-Dioxane/Water (4:1)
Temperature	80-90 °C
Reaction Time	4-12 hours (monitored)
Typical Yield	80-95%

Visualizations

Synthesis Workflow

Application Notes and Protocols for the Functionalization of Heterocycles with (2,3,5,6-Tetrafluorophenyl)boronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The incorporation of fluorine atoms into heterocyclic scaffolds is a widely recognized strategy in medicinal chemistry for modulating the physicochemical and biological properties of drug candidates. The 2,3,5,6-tetrafluorophenyl moiety, in particular, offers a unique combination of steric and electronic features that can enhance metabolic stability, binding affinity, and cell permeability. (2,3,5,6-Tetrafluorophenyl)boronic acid is a key reagent for introducing this valuable structural motif onto a wide range of heterocyclic systems, primarily through palladium-catalyzed cross-coupling reactions.

These application notes provide an overview of the functionalization of heterocycles with (2,3,5,6-tetrafluorophenyl)boronic acid, with a focus on the Suzuki-Miyaura cross-coupling reaction. Detailed experimental protocols, quantitative data on reaction scope, and visualizations of the underlying chemical processes are presented to aid researchers in the successful application of this methodology.

Challenges in a Nutshell

The use of polyfluorinated phenylboronic acids like (2,3,5,6-tetrafluorophenyl)boronic acid in Suzuki-Miyaura couplings presents specific challenges. Under basic reaction conditions, these electron-deficient boronic acids are prone to protodeboronation, a side reaction that replaces the boronic acid group with a hydrogen atom, thereby reducing the yield of the desired product. Additionally, the electron-withdrawing nature of the fluorine atoms can impede the critical transmetalation step in the catalytic cycle. Careful optimization of the reaction conditions, including the choice of catalyst, ligand, base, and solvent, is therefore crucial for achieving high yields and minimizing side products.

Quantitative Data Summary

The following tables summarize the reaction conditions and yields for the Suzuki-Miyaura cross-coupling of (2,3,5,6-tetrafluorophenyl)boronic acid with various heteroaryl halides. The data highlights the importance of ligand and base selection for achieving optimal results.

Table 1: Suzuki-Miyaura Coupling of (2,3,5,6-Tetrafluorophenyl)boronic Acid with Heteroaryl Bromides

Entry	Heteroaryl Bromide	Palladium Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2-Bromopyridine	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	85
2	3-Bromopyridine	Pd₂(dba)₃ (1.5)	XPhos (3)	K₂CO₃	Dioxane	100	16	92
3	2-Bromothiophene	Pd(PPh₃)₄ (5)	-	Na₂CO₃	Toluene/EtOH/H₂O	80	24	78
4	3-Bromofuran	PdCl₂(dppf) (3)	-	Cs₂CO₃	DMF	110	8	88
5	5-Bromoindole	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄	n-Butanol	100	12	95[1]
6	6-Bromoquinoline	Pd₂(dba)₃ (2)	XPhos (4)	K₂CO₃	Dioxane	100	18	90

Table 2: Suzuki-Miyaura Coupling of (2,3,5,6-Tetrafluorophenyl)boronic Acid with Heteroaryl Chlorides

Entry	Heteroaryl Chloride	Palladium Precatalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2-Chloropyridine	XPhos-Pd-G3 (2)	K₃PO₄	THF/H₂O	RT	2	91[2]
2	3-Chloropyridine	SPhos-Pd-G2 (2)	K₂CO₃	Dioxane/H₂O	80	12	88
3	2-Chlorothiophene	XPhos-Pd-G3 (3)	K₃PO₄	THF/H₂O	40	4	85[2]
4	4-Chloro-7-azaindole	P1 Precatalyst (1.5)	K₃PO₄	Dioxane/H₂O	60	6	93[3]
5	2-Chloroquinoline	XPhos-Pd-G3 (2)	CsF	t-Amyl alcohol	100	18	89
6	3-Chloroindazole	P1 Precatalyst (2)	K₃PO₄	Dioxane/H₂O	100	15	90[3]

Note: P1 Precatalyst is a specific Buchwald precatalyst.

Experimental Protocols

Protocol 1: General Procedure for the Suzuki-Miyaura Cross-Coupling of a Heteroaryl Bromide with (2,3,5,6-Tetrafluorophenyl)boronic Acid

This protocol provides a general method for the palladium-catalyzed Suzuki-Miyaura coupling of a heteroaryl bromide with (2,3,5,6-tetrafluorophenyl)boronic acid.

Materials:

• Heteroaryl bromide (1.0 mmol)

• (2,3,5,6-Tetrafluorophenyl)boronic acid (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium phosphate (K₃PO₄, 2.0 mmol)

• Toluene (5 mL)

• Water (0.5 mL)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Argon or Nitrogen gas supply

• Schlenk flask or sealed reaction tube

Procedure:

• To a Schlenk flask or sealed reaction tube, add the heteroaryl bromide (1.0 mmol), (2,3,5,6-tetrafluorophenyl)boronic acid (1.2 mmol), Pd(OAc)₂ (0.02 mmol), SPhos (0.04 mmol), and K₃PO₄ (2.0 mmol).

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add degassed toluene (5 mL) and degassed water (0.5 mL) to the flask via syringe.

• Seal the flask and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion (typically 12-24 hours), cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter the solution and concentrate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired tetrafluorophenyl-substituted heterocycle.

Protocol 2: Rapid, Room-Temperature Suzuki-Miyaura Coupling of a Heteroaryl Chloride using a Palladium Precatalyst

This protocol utilizes a modern palladium precatalyst for a fast and efficient coupling at room temperature, which is particularly beneficial for unstable boronic acids.[2]

Materials:

• Heteroaryl chloride (1.0 mmol)

• (2,3,5,6-Tetrafluorophenyl)boronic acid (1.5 mmol)

• XPhos-Pd-G3 precatalyst (0.02 mmol, 2 mol%)

• Potassium phosphate (K₃PO₄, 3.0 mmol)

• Tetrahydrofuran (THF), degassed (4 mL)

• Water, degassed (1 mL)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Argon or Nitrogen gas supply

• Schlenk flask

Procedure:

• In a glovebox or under a stream of inert gas, add the heteroaryl chloride (1.0 mmol), (2,3,5,6-tetrafluorophenyl)boronic acid (1.5 mmol), XPhos-Pd-G3 precatalyst (0.02 mmol), and K₃PO₄ (3.0 mmol) to a Schlenk flask.

• Add degassed THF (4 mL) and degassed water (1 mL) to the flask.

• Seal the flask and stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or LC-MS. The reaction is often complete within 2-4 hours.

• Once the starting material is consumed, dilute the reaction mixture with diethyl ether (20 mL) and water (10 mL).

• Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x 10 mL).

• Combine the organic extracts, wash with brine (15 mL), and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to obtain the pure product.

Visualizations

Catalytic Cycle of the Suzuki-Miyaura Cross-Coupling Reaction

The following diagram illustrates the key steps in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Caption: Catalytic cycle of the Suzuki-Miyaura reaction.

Experimental Workflow for Heterocycle Functionalization

This diagram outlines the general laboratory workflow for the functionalization of heterocycles using (2,3,5,6-tetrafluorophenyl)boronic acid.

Caption: General experimental workflow for heterocycle functionalization.

Application in Drug Discovery Logic

This diagram illustrates the logical progression from a heterocyclic starting material to a potential drug candidate through functionalization with the tetrafluorophenyl group.

Caption: Logic flow for drug discovery applications.

Conclusion

The functionalization of heterocycles with (2,3,5,6-tetrafluorophenyl)boronic acid via the Suzuki-Miyaura cross-coupling reaction is a powerful tool for the synthesis of novel molecules with potential applications in drug discovery and materials science. By carefully selecting the appropriate catalyst system and reaction conditions, researchers can overcome the challenges associated with polyfluorinated boronic acids and efficiently synthesize a diverse range of tetrafluorophenyl-substituted heterocycles. The protocols and data presented in these application notes serve as a valuable resource for scientists working in this exciting area of synthetic chemistry.

References

• 1. Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Suzuki Reactions with (2,3,5,6-tetrafluorophenyl)boronic acid

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with Suzuki-Miyaura cross-coupling reactions involving the electron-deficient (2,3,5,6-tetrafluorophenyl)boronic acid.

Frequently Asked Questions (FAQs)

Q1: My Suzuki reaction with (2,3,5,6-tetrafluorophenyl)boronic acid is resulting in a very low yield or failing completely. What is the most common cause?

A1: The most frequent issue with highly fluorinated boronic acids like (2,3,5,6-tetrafluorophenyl)boronic acid is protodeboronation . This is a side reaction where the C-B bond is cleaved and replaced by a C-H bond, especially under the basic conditions required for the Suzuki coupling.[1][2][3][4] This effectively consumes your starting material before it can participate in the catalytic cycle. Other common causes include catalyst deactivation and oxygen contamination.[1][5]

Q2: I am observing a significant amount of homocoupling of my aryl halide starting material. What causes this?

A2: Homocoupling of the electrophile can occur when the protodeboronation of the (2,3,5,6-tetrafluorophenyl)boronic acid is very rapid.[4] This depletes the nucleophilic partner, leading the palladium catalyst to promote the coupling of two aryl halide molecules instead. Oxygen in the reaction vessel can also contribute to the homocoupling of the boronic acid itself.[5]

Q3: How can I prevent protodeboronation of my fluorinated boronic acid?

A3: There are several effective strategies. First, use a catalyst system that promotes a very fast Suzuki coupling, ideally faster than the rate of protodeboronation.[2] Specialized precatalysts that rapidly generate the active Pd(0) species are excellent for this purpose.[2] Second, consider protecting the boronic acid as a more stable derivative, such as a neopentyl glycol boronic ester or an N-methyliminodiacetic acid (MIDA) boronate, which slowly hydrolyzes in situ to release the boronic acid.[2][4] Finally, running the reaction at lower temperatures (e.g., room temperature to 40°C) can significantly slow the decomposition of the boronic acid.[2]

Q4: What is the best choice of catalyst, ligand, and base for this type of reaction?

A4: The optimal choice is highly substrate-dependent, but general guidelines exist. For challenging couplings with electron-deficient boronic acids, palladium precatalysts combined with bulky, electron-rich biaryl phosphine ligands (e.g., XPhos, SPhos, RuPhos, DavePhos) are often successful.[2][4] These ligands facilitate the key steps of the catalytic cycle and can improve yields while minimizing side reactions.[4] For the base, a moderately strong base like potassium phosphate (K₃PO₄) or potassium carbonate (K₂CO₃) is often a good starting point, as very strong bases can accelerate protodeboronation.[2][4]

Q5: Does the choice of solvent matter for this reaction?

A5: Yes, the solvent can have a profound effect on the reaction's success.[6][7] Aprotic solvents like THF or dioxane, often with a small amount of water, are commonly used.[2][8] However, excessive water can sometimes promote hydrolysis of starting materials.[8][9] It is crucial to use properly degassed solvents to avoid oxygen contamination.[5]

Troubleshooting Guide

Problem 1: Low to No Product Formation

Potential Cause	Troubleshooting Step	Rationale
Protodeboronation	1. Switch to a more stable boronic acid derivative (neopentyl glycol ester or MIDA boronate).[4]2. Use a highly active precatalyst (e.g., an XPhos palladacycle) to accelerate the coupling.[2]3. Lower the reaction temperature (e.g., from 80°C to 40°C or room temperature).[2]	These measures ensure the boronic acid is available for cross-coupling before it decomposes. The protected forms release the active boronic acid slowly, keeping its concentration low, while a fast catalyst outpaces the decomposition reaction.[2][4]
Catalyst Inactivity	1. Ensure a strictly inert atmosphere (Argon or Nitrogen) by thoroughly degassing solvents and purging the reaction vessel.[5]2. Use a fresh batch of palladium catalyst and ligand. Consider air- and moisture-stable precatalysts.[2][5]3. Check starting materials and solvents for impurities (e.g., sulfur compounds) that can poison the catalyst.[1][7]	Oxygen can irreversibly oxidize the active Pd(0) catalyst to inactive Pd(II) species.[5] Catalysts and ligands can degrade over time. Impurities can bind to the palladium center and halt the catalytic cycle.[1]
Incorrect Base/Solvent	1. Screen different bases (e.g., K₃PO₄, K₂CO₃, Cs₂CO₃). Ensure the base is a fine, dry powder for anhydrous reactions.[4][5]2. Try different solvent systems (e.g., THF/H₂O, Dioxane/H₂O, or anhydrous THF).[2]	The base's strength and solubility are critical for the transmetalation step and can influence the rate of protodeboronation.[5] The solvent impacts reagent solubility and can influence catalyst activity and selectivity.[6]

Problem 2: Significant Side Product Formation (e.g., Homocoupling)

Potential Cause	Troubleshooting Step	Rationale
Rapid Protodeboronation	1. Use a protected boronic acid derivative (neopentyl glycol ester or MIDA boronate).[4]2. Screen different phosphine ligands; some ligands are less prone to promoting side reactions.[4]	Using a protected boronic acid is highly effective at eliminating homocoupling of the electrophile by maintaining a steady, low concentration of the active nucleophile.[4] The ligand choice directly impacts the relative rates of the desired cross-coupling versus side reactions.[4]
Oxygen Contamination	1. Improve the degassing procedure (e.g., use freeze-pump-thaw cycles for the solvent).2. Ensure a positive pressure of inert gas throughout the reaction setup and duration.[5]	Rigorous exclusion of oxygen is necessary to prevent oxidative pathways that lead to boronic acid homocoupling.[5]

Data Presentation: Ligand and Substrate Effects

The choice of ligand and the form of the boronic acid can dramatically impact reaction outcomes. The tables below summarize data for the coupling of fluorinated boronic acids with 2,3,5,6-tetrafluoroiodobenzene, highlighting the importance of optimizing these parameters.

Table 1: Effect of Phosphine Ligand on Yield Reaction Conditions: 1 equiv. 2,3,5,6-tetrafluoroiodobenzene, corresponding boronic acid, 2.2 equiv. Na₂CO₃, 5 mol % Pd₂(dba)₃, 15 mol % ligand, 95 °C, 60 h.[4]

Boronic Acid	Ligand	Yield (%)	Homocoupling Side Product
(2,4,6-trifluorophenyl)boronic acid	CyJohnPhos	40	None
(2,4,6-trifluorophenyl)boronic acid	RuPhos	86	8%
(2,3,5,6-tetrafluorophenyl)boronic acid	MePhos	0	N/A
(2,3,5,6-tetrafluorophenyl)boronic acid	DavePhos	58	None

Table 2: Comparison of Free Boronic Acid vs. Protected Derivatives Reaction Conditions: Optimized ligands from Table 1 were used for each coupling.[4]

Boron Nucleophile	Ligand	Yield (%)	Homocoupling Side Product
(2,4,6-trifluorophenyl)boronic acid	RuPhos	86	8%
Neopentyl Glycol Ester of (2,4,6-trifluorophenyl)boronic acid	DavePhos	84	None
MIDA-boronate of (2,4,6-trifluorophenyl)boronic acid	RuPhos	80	None

Experimental Protocols

General Protocol for Suzuki Coupling with an Air-Stable Precatalyst [2][5]

This protocol is a general starting point and should be optimized for specific substrates.

• Reagent Preparation: In a glovebox or on a Schlenk line, add the aryl halide (1.0 equiv), (2,3,5,6-tetrafluorophenyl)boronic acid or its derivative (1.5 equiv), and finely powdered base (e.g., K₃PO₄, 2.0-3.0 equiv) to an oven-dried reaction vial equipped with a stir bar.

• Inert Atmosphere: Seal the vial with a septum cap and purge with argon or nitrogen for 5-10 minutes.

• Catalyst Addition: Under the inert atmosphere, add the palladium precatalyst (e.g., XPhos Pd G3, 1-2 mol%).

• Solvent Addition: Add the degassed solvent system (e.g., THF and 0.5 M aqueous K₃PO₄ in a 1:2 ratio) via syringe. The final concentration should be between 0.1 M and 0.5 M with respect to the limiting reagent.

• Reaction: Place the vial in a preheated oil bath or heating block (e.g., 40 °C) and stir vigorously.

• Monitoring: Monitor the reaction's progress by TLC, GC-MS, or LC-MS until the limiting starting material is consumed.

• Workup: After completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[10]

Caption: A workflow for troubleshooting low-yield Suzuki reactions.

Caption: Key relationships in Suzuki couplings with fluorinated boronic acids.

References

• 1. benchchem.com [benchchem.com]
• 2. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Impact of solvent and their contaminants on Pd/C catalyzed Suzuki-Miyaura cross-coupling reactions - HEIA-FR [heia-fr.ch]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Purification of Products from (2,3,5,6-Tetrafluorophenyl)boronic Acid Reactions

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with (2,3,5,6-tetrafluorophenyl)boronic acid and its reaction products.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions involving (2,3,5,6-tetrafluorophenyl)boronic acid?

A1: The most prevalent application is the Suzuki-Miyaura cross-coupling reaction.[1][2] This palladium-catalyzed reaction forms a carbon-carbon bond between the tetrafluorophenyl group and various aryl, vinyl, or alkyl halides/triflates.[3] Due to the electron-withdrawing nature of the four fluorine atoms, this boronic acid can be challenging to work with but is valuable for synthesizing polyfluorinated biaryl compounds, which are of great interest in medicinal chemistry and materials science.[4][5]

Q2: What makes the purification of products from these reactions challenging?

A2: Several factors contribute to purification difficulties:

• Boronic Acid Impurities: Residual (2,3,5,6-tetrafluorophenyl)boronic acid and its derivatives (like boroxines) are often polar and can co-elute with the desired product during chromatography.

• Protodeboronation: The electron-deficient nature of the tetrafluorophenyl ring makes the C-B bond susceptible to cleavage, especially under basic aqueous conditions, leading to the formation of 1,2,4,5-tetrafluorobenzene.[6][7] This side reaction consumes the starting material and introduces an additional impurity.

• Homocoupling: The boronic acid can couple with itself to form perfluorobiphenyl, a common byproduct, particularly if oxygen is not rigorously excluded from the reaction.[2][8]

• Palladium Catalyst Residues: Removing the palladium catalyst and ligands (e.g., phosphines, which can be oxidized) from the final product is essential, especially for pharmaceutical applications.

Q3: What is the first step I should take after my reaction is complete?

A3: The first step is a proper aqueous workup. Once the reaction is cooled to room temperature, it should be diluted with an organic solvent (like ethyl acetate or dichloromethane) and washed. A typical sequence involves washing with water, followed by a brine (saturated NaCl solution) wash to aid in layer separation and remove residual water from the organic phase.[9][10] This initial workup removes a significant portion of inorganic salts and water-soluble impurities.

Q4: Are there specialized reagents for removing boronic acid impurities?

A4: Yes, silica-based scavenger resins are effective for removing boronic acids and their byproducts.[11] Resins with diol or N,N-diethanolamine (DEAM) functionalities can selectively bind to the boronic acid, allowing it to be filtered off from the reaction mixture. This can be a highly effective, albeit more expensive, alternative to traditional extraction or chromatography.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification process.

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Conversion of Starting Material	1. Catalyst Inactivity: The palladium catalyst may have been deactivated by oxygen. 2. Base is Ineffective: The chosen base may not be strong enough or soluble enough to facilitate transmetalation. 3. Boronic Acid Instability: Significant protodeboronation may have occurred, consuming the starting material.[6][8]	1. Ensure all solvents are thoroughly degassed and the reaction is maintained under an inert atmosphere (Argon or Nitrogen).[8] 2. Consider a different base (e.g., K₃PO₄ instead of K₂CO₃) or a solvent system that improves its solubility. 3. Use a fresh batch of boronic acid. Consider converting it to a more stable derivative like a pinacol ester for the reaction.[8]
Significant Amount of Homocoupled Biphenyl Byproduct	1. Presence of Oxygen: Oxygen in the reaction mixture can promote the homocoupling of boronic acids.[2] 2. Use of a Pd(II) Precatalyst: Some Pd(II) sources can initiate homocoupling before being reduced to the active Pd(0) species.	1. Improve degassing procedures (e.g., use three freeze-pump-thaw cycles or sparge solvents with inert gas for at least 30 minutes).[8] 2. Use a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃.[8] Separation can be achieved via column chromatography, as the homocoupled product is often less polar than the desired cross-coupled product.
Product is Contaminated with Boronic Acid After Column Chromatography	1. Co-elution: The boronic acid or its boroxine anhydride may have a similar polarity to the desired product. 2. Acidic Nature: Boronic acids can streak on silica gel, leading to poor separation.	1. Before chromatography, perform a liquid-liquid extraction with a basic aqueous solution (e.g., 1-2 M NaOH or K₂CO₃). This converts the boronic acid to its water-soluble boronate salt, which is extracted into the aqueous phase.[12] The product can then be re-isolated by acidifying the aqueous layer if it is also acidic, or the organic layer can be processed further. 2. Try a different solvent system for chromatography, such as dichloromethane/methanol, which may improve separation.[12]
Product Streaks on TLC Plate and Column	1. Acidic/Basic Functional Groups: The product itself may be interacting strongly with the silica gel.	1. Add a small amount of a modifier to your chromatography eluent. For acidic products, adding ~1% acetic acid can help. For basic products, adding ~1% triethylamine can improve peak shape and separation.[13]

Quantitative Data Summary

The following table summarizes typical reaction conditions found in the literature for Suzuki-Miyaura couplings involving fluorinated phenylboronic acids. Yields are for the coupling reaction itself and will be lower after purification.

Aryl Halide	Boronic Acid	Catalyst (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1-Bromo-4-fluorobenzene	Phenylboronic acid	G-COOH-Pd-10 (0.44)	K₂CO₃ (2.0)	DMF/H₂O	110	24	~95	[14]
2,3,5,6-Tetrafluoroiodobenzene	2-Fluorophenylboronic acid	Pd₂(dba)₃ (5) / XPhos (15)	Na₂CO₃ (2.2)	Dioxane	95	60	88	[5]
2,3,5,6-Tetrafluoroiodobenzene	2,6-Difluorophenylboronic acid	Pd₂(dba)₃ (5) / XPhos (15)	Na₂CO₃ (2.2)	Dioxane	95	60	31	[5]
Aryl Chloride	2,6-Difluorophenylboronic acid	Precatalyst 13 (2)	K₃PO₄ (2.0)	THF/H₂O	40	0.5	92	[7]

Note: The data in this table is compiled from various sources and represents reported reaction yields. Purification yields may vary depending on the specific workup and purification methods employed.

Experimental Protocols

Protocol 1: General Aqueous Workup and Extraction

This protocol describes a standard procedure for the initial workup of a completed Suzuki-Miyaura reaction mixture.

• Cooling: Allow the reaction vessel to cool to room temperature.

• Quenching: If necessary, quench the reaction by slowly adding water (e.g., 10 mL).

• Dilution: Dilute the mixture with an organic solvent suitable for extraction, such as ethyl acetate (EtOAc) or dichloromethane (DCM) (e.g., 3 x 20 mL).[9]

• Transfer: Transfer the entire mixture to a separatory funnel.

• Extraction: Shake the funnel vigorously, venting frequently. Allow the layers to separate completely.

• Separation: Drain the organic layer. Extract the aqueous layer two more times with the chosen organic solvent.

• Combine & Wash: Combine all organic extracts. Wash the combined organic layer sequentially with:

  • Water (1 x 25 mL)

  • Saturated aqueous sodium chloride (Brine) (1 x 25 mL) to remove residual water.[15]

• Drying: Dry the organic phase over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Filtration & Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure (e.g., using a rotary evaporator) to obtain the crude product.[10]

Protocol 2: Purification by Flash Column Chromatography

This is a standard method for purifying the crude product obtained from the workup.

• TLC Analysis: Determine an appropriate solvent system using Thin-Layer Chromatography (TLC). Test various ratios of a non-polar solvent (e.g., hexanes or cyclohexane) and a polar solvent (e.g., ethyl acetate or DCM). The ideal system gives the product an Rf value of ~0.3 and separates it well from impurities.

• Column Packing: Prepare a silica gel column using the chosen eluent system.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent (like DCM). Alternatively, create a "dry load" by adsorbing the crude product onto a small amount of silica gel and evaporating the solvent. Add the sample to the top of the packed column.

• Elution: Carefully add the eluent to the top of the column and apply pressure (flash chromatography) to run the solvent through the silica gel. Collect fractions in test tubes.

• Fraction Analysis: Monitor the collected fractions by TLC to identify which ones contain the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.[4]

Visualizations

Experimental and Logical Workflows

The following diagrams illustrate key workflows and decision-making processes in the purification of products from (2,3,5,6-tetrafluorophenyl)boronic acid reactions.

Caption: General purification workflow for Suzuki coupling products.

Caption: Troubleshooting logic for common purification issues.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

References

• 1. rose-hulman.edu [rose-hulman.edu]
• 2. Yoneda Labs [yonedalabs.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. silicycle.com [silicycle.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. benchchem.com [benchchem.com]

side reactions of (2,3,5,6-tetrafluorophenyl)boronic acid and how to avoid them

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (2,3,5,6-tetrafluorophenyl)boronic acid. The focus is on addressing common side reactions and providing actionable solutions to optimize experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that may arise during reactions involving (2,3,5,6-tetrafluorophenyl)boronic acid, particularly in Suzuki-Miyaura cross-coupling reactions.

Q1: I am observing a low yield in my Suzuki-Miyaura coupling reaction with (2,3,5,6-tetrafluorophenyl)boronic acid. What are the primary causes and how can I improve it?

A1: Low yields with this electron-deficient boronic acid are often due to two main side reactions: protodeboronation and homocoupling. The electron-withdrawing nature of the fluorine atoms makes the carbon-boron bond more susceptible to cleavage.[1][2]

Troubleshooting Steps:

• Protodeboronation: This is the cleavage of the C-B bond, replacing the boronic acid group with a hydrogen atom. It is often exacerbated by basic aqueous conditions.[1]

  • Choice of Base: Use weaker inorganic bases like K₃PO₄ or Cs₂CO₃ instead of strong bases like NaOH. The choice of base can be critical in minimizing this side reaction.[1][3]

  • Anhydrous Conditions: While many Suzuki protocols use aqueous bases, water can be a proton source for protodeboronation. Consider using anhydrous conditions if protodeboronation is suspected.[3]

  • Reaction Time and Temperature: Minimize reaction time and temperature where possible. Prolonged reaction times at elevated temperatures can increase the rate of protodeboronation.[3] Monitor the reaction progress closely.

  • Use of Boronic Esters: Consider converting the boronic acid to a more stable boronate ester (e.g., a pinacol ester). These can release the boronic acid slowly into the reaction mixture, keeping its concentration low and minimizing decomposition.[2][3]

• Homocoupling: This is the formation of a symmetrical biaryl from the coupling of two boronic acid molecules. It is often promoted by the presence of oxygen.[1][4]

  • Inert Atmosphere: Ensure the reaction is conducted under a strict inert atmosphere (argon or nitrogen). Thoroughly degas all solvents and reagents before use.[1][3]

  • Catalyst and Ligand Choice: The choice of palladium catalyst and phosphine ligand can significantly influence the extent of homocoupling. Electron-rich and bulky phosphine ligands, such as Buchwald-type ligands (e.g., SPhos, XPhos), can promote the desired cross-coupling over homocoupling.[2][4]

• Slow Transmetalation: The electron-deficient nature of the boronic acid can slow down the transmetalation step in the catalytic cycle.[1]

  • Stronger Base: A stronger, non-nucleophilic base can sometimes accelerate transmetalation.[5]

  • Ligand Choice: Electron-rich ligands can increase the electron density on the palladium center, facilitating transmetalation.[5]

Q2: How can I tell if protodeboronation or homocoupling is the major side reaction in my experiment?

A2: You can identify the major side products by analyzing the crude reaction mixture using techniques like GC-MS or LC-MS.

• Protodeboronation product: Look for the mass corresponding to 1,2,4,5-tetrafluorobenzene.

• Homocoupling product: Look for the mass corresponding to 2,2',3,3',5,5',6,6'-octafluorobiphenyl.

Q3: What is the recommended general protocol for a Suzuki-Miyaura coupling using (2,3,5,6-tetrafluorophenyl)boronic acid?

A3: A general starting point for a Suzuki-Miyaura coupling with an aryl bromide is provided in the "Experimental Protocols" section below. This protocol should be optimized for specific substrates.

Data Presentation

The following table summarizes the results of Suzuki-Miyaura coupling reactions between various fluorinated boronic acids and 2,3,5,6-tetrafluoroiodobenzene, highlighting the impact of the boronic acid structure on product yield.

Entry	Boronic Acid	Ligand	Yield (%)	Notes
1	3,5-Difluorophenylboronic acid	CyJohnPhos	88
2	2,3,5,6-Tetrafluorophenyl)boronic acid	CyJohnPhos	31	Significant homocoupling observed.[2]
3	2,3,4,5-Tetrafluorophenylboronic acid	CyJohnPhos	40	Significant homocoupling observed.[2]
4	Pentafluorophenylboronic acid	CyJohnPhos	0	No product formation.[2]
Reaction conditions: 1 equiv. 2,3,5,6-tetrafluoroiodobenzene, corresponding boronic acid, 2.2 equiv. Na₂CO₃, 5 mol % Pd₂(dba)₃, and 15 mol % ligand at 95 °C for 60 h.[2]

Experimental Protocols

General Protocol for Suzuki-Miyaura Cross-Coupling of (2,3,5,6-tetrafluorophenyl)boronic acid with an Aryl Bromide

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• (2,3,5,6-tetrafluorophenyl)boronic acid (1.2 - 1.5 equiv.)

• Aryl bromide (1.0 equiv.)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₃PO₄, 2.0 - 3.0 equiv.)

• Degassed solvent (e.g., 1,4-dioxane/water, 4:1)

Procedure:

• Vessel Preparation: To an oven-dried reaction flask equipped with a magnetic stir bar, add the aryl bromide, (2,3,5,6-tetrafluorophenyl)boronic acid, and the base.

• Inert Atmosphere: Seal the flask with a septum and purge with argon or nitrogen for 10-15 minutes.

• Solvent and Catalyst Addition: Under a positive pressure of inert gas, add the degassed solvent via syringe. Then, add the palladium catalyst.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Visualizations

Experimental Workflow for Suzuki-Miyaura Coupling

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Suzuki Coupling with (2,3,5,6-tetrafluorophenyl)boronic acid

Welcome to the technical support center for Suzuki coupling reactions involving (2,3,5,6-tetrafluorophenyl)boronic acid. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize their experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Here you will find a series of questions and answers addressing specific challenges you might encounter during your experiments.

Q1: I am observing very low to no yield in my Suzuki coupling reaction. What are the primary factors to investigate?

A1: A low or non-existent yield in a Suzuki coupling with (2,3,5,6-tetrafluorophenyl)boronic acid can stem from several sources. Given the electron-deficient nature of this boronic acid, certain reaction parameters are especially critical.[1][2][3] The initial points to verify are the quality and activity of your reagents and catalyst, the reaction setup, and the chosen conditions.

Troubleshooting Steps:

• Catalyst and Ligand Integrity: The Pd(0) species is the active catalyst in the Suzuki reaction.[4] If you are using a Pd(II) precatalyst, it needs to be reduced in situ. Ensure your palladium source and ligand are not degraded. For electron-deficient coupling partners, Buchwald-type ligands such as SPhos and XPhos are often more effective than traditional ligands like PPh₃.[1] Consider using a fresh batch of catalyst and ligand or an air-stable precatalyst.

• Inert Atmosphere: Oxygen can lead to the decomposition of the catalyst and promote undesirable side reactions like the homocoupling of the boronic acid.[4] It is crucial to properly degas your solvents and maintain an inert atmosphere (e.g., nitrogen or argon) throughout the reaction.

• Reagent Purity: Verify the purity of your (2,3,5,6-tetrafluorophenyl)boronic acid and the aryl halide. Boronic acids can degrade over time, and impurities can inhibit the catalyst.

• Base Selection and Quality: The choice of base is critical. For electron-deficient boronic acids, a stronger base may be needed to facilitate the transmetalation step.[1] However, a base that is too strong can lead to degradation of the starting materials.[4] Ensure the base is finely powdered and anhydrous. Common choices include K₃PO₄, Cs₂CO₃, and K₂CO₃.[1][5]

• Solvent Choice: The solvent system plays a significant role in the reaction's success.[6][7] Aprotic solvents like dioxane, THF, or toluene, often with a small amount of water, are commonly used.[1] The water can be crucial for dissolving the base and facilitating the catalytic cycle.[8]

Q2: My reaction is producing a significant amount of homocoupling product from the (2,3,5,6-tetrafluorophenyl)boronic acid. How can I minimize this side reaction?

A2: Homocoupling of boronic acids is a common side reaction, often exacerbated by the presence of oxygen.[4] The electron-deficient nature of (2,3,5,6-tetrafluorophenyl)boronic acid can sometimes make it more susceptible to this pathway.

Strategies to Reduce Homocoupling:

• Rigorous Degassing: Ensure your solvent is thoroughly degassed to remove dissolved oxygen. Techniques like freeze-pump-thaw cycles or sparging with an inert gas are recommended.

• Ligand Choice: The use of bulky, electron-rich phosphine ligands, such as the Buchwald-type ligands (e.g., XPhos, SPhos), can promote the desired cross-coupling pathway over homocoupling.[9]

• Controlled Addition of Boronic Acid: In some cases, slow addition of the boronic acid to the reaction mixture can help to maintain a low concentration of the boronic acid at any given time, thereby disfavoring the homocoupling reaction.

• Reaction Temperature: Lowering the reaction temperature may help to reduce the rate of homocoupling relative to the cross-coupling reaction.

Q3: I am struggling with protodeboronation of my (2,3,5,6-tetrafluorophenyl)boronic acid. What conditions can I adjust to prevent this?

A3: Protodeboronation, the replacement of the boronic acid group with a hydrogen atom, is a significant challenge with electron-deficient boronic acids, especially under basic conditions.[9][10]

Methods to Mitigate Protodeboronation:

• Choice of Base: The selection of a suitable base is crucial. While a base is necessary to activate the boronic acid, overly strong or highly nucleophilic bases can promote protodeboronation.[5] Screening different bases (e.g., K₃PO₄, K₂CO₃, Cs₂CO₃) is recommended. In some cases, fluoride sources like CsF can be beneficial.[3]

• Anhydrous Conditions: While some water is often beneficial for Suzuki couplings, excessive water can facilitate protodeboronation. Using anhydrous solvents and reagents can be advantageous.

• Use of Boronic Esters: Converting the boronic acid to a more stable derivative, such as a pinacol ester, can protect it from protodeboronation.[11] These esters can then be used directly in the coupling reaction.

• Diethanolamine Adducts: Complexing the boronic acid with diethanolamine can form a stable, crystalline solid that is less prone to degradation and can be used directly in the coupling reaction with a protic solvent.[4][12]

• Reaction Rate Enhancement: Employing a highly active catalyst system that promotes a rapid cross-coupling reaction can help the desired reaction outcompete the slower protodeboronation side reaction.[10]

Data Presentation

Table 1: Recommended Catalyst and Ligand Combinations for Suzuki Coupling with Electron-Deficient Boronic Acids

Catalyst Precursor	Ligand	Key Advantages	Typical Loading (mol%)
Pd(OAc)₂ / Pd₂(dba)₃	SPhos	High activity for a broad range of substrates, including electron-deficient ones.[1]	1-2
Pd₂(dba)₃ / Pd(OAc)₂	XPhos	Excellent for sterically hindered and electron-poor substrates.[1]	1-2
Pd(PPh₃)₄	-	Readily available and well-understood.	2-5
PdCl₂(dppf)	-	Relatively air-stable and effective for a range of substrates.	2-5

Table 2: Comparison of Bases for Suzuki Coupling with (2,3,5,6-tetrafluorophenyl)boronic acid

Base	Solvent System	Characteristics
K₃PO₄	Toluene/H₂O, Dioxane/H₂O	Effective for many Suzuki couplings and can promote high reaction rates.[1]
K₂CO₃	Dioxane/H₂O, DMF/H₂O	A common and moderately strong base.[1][13]
Cs₂CO₃	THF, Dioxane	A strong base that can accelerate slow reactions, but may also promote side reactions.[1]
CsF	THF, Dioxane	Can be effective, particularly in minimizing protodeboronation.[3]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling with (2,3,5,6-tetrafluorophenyl)boronic acid:

This protocol is a general guideline and may require optimization for specific substrates.

• Reaction Setup: In an oven-dried reaction vessel equipped with a magnetic stir bar, add the aryl halide (1.0 equiv.), (2,3,5,6-tetrafluorophenyl)boronic acid (1.2–1.5 equiv.), and the chosen base (2.0–3.0 equiv., finely powdered).[4]

• Inert Atmosphere: Seal the vessel and purge with an inert gas (argon or nitrogen) for 5-10 minutes.

• Catalyst and Ligand Addition: Under the inert atmosphere, add the palladium precatalyst (e.g., Pd(OAc)₂, 1-5 mol%) and the ligand (e.g., SPhos, 2-10 mol%).

• Solvent Addition: Add the degassed solvent system (e.g., Dioxane/H₂O 10:1) via syringe. The typical concentration is between 0.1 M and 0.5 M with respect to the limiting reagent.[4]

• Reaction: Place the vessel in a preheated oil bath or heating block and stir vigorously at the desired temperature (e.g., 80–110 °C).[4]

• Monitoring: Monitor the reaction progress by an appropriate technique such as TLC, GC-MS, or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[14]

• Purification: Purify the crude product by a suitable method, such as flash column chromatography.[4]

Protocol for the Preparation of a Diethanolamine Adduct of (2,3,5,6-tetrafluorophenyl)boronic acid:

This procedure can enhance the stability of the boronic acid.[4][12]

• Dissolution: In a vial with a stir bar, dissolve the (2,3,5,6-tetrafluorophenyl)boronic acid (1.0 equiv.) in a minimal amount of a suitable solvent like methylene chloride.

• Addition: Add diethanolamine (1.0 equiv.) dropwise while stirring.

• Precipitation: A precipitate will typically form. Continue stirring the slurry for 10-15 minutes.

• Isolation: Isolate the white solid product by vacuum filtration.

• Drying: Wash the solid with a small amount of cold solvent and dry under vacuum. This adduct can now be used directly in the Suzuki coupling reaction.[4]

Visualizations

Caption: Troubleshooting workflow for failed Suzuki coupling.

Caption: The Suzuki-Miyaura catalytic cycle.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. arodes.hes-so.ch [arodes.hes-so.ch]
• 7. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. youtube.com [youtube.com]
• 13. mdpi.com [mdpi.com]
• 14. benchchem.com [benchchem.com]

effect of water on (2,3,5,6-tetrafluorophenyl)boronic acid reaction efficiency

Technical Support Center: (2,3,5,6-Tetrafluorophenyl)boronic acid

Welcome to the technical support center for (2,3,5,6-tetrafluorophenyl)boronic acid. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on handling this reagent and troubleshooting common issues in its application, particularly in cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: How stable is (2,3,5,6-tetrafluorophenyl)boronic acid, and what is the primary degradation pathway?

A1: (2,3,5,6-Tetrafluorophenyl)boronic acid is susceptible to degradation, primarily through protodeboronation, especially under basic aqueous conditions.[1][2] The electron-withdrawing fluorine atoms increase the compound's Lewis acidity, making the carbon-boron bond more prone to cleavage.[3][4] Polyfluorinated phenylboronic acids, particularly those with fluorine atoms in the ortho positions, generally show decreased stability.[3] Another common process for boronic acids is intermolecular dehydration to form a cyclic trimeric anhydride known as a boroxine; this is typically a reversible reaction in the presence of water.[2][5]

Q2: What is the role of water in reactions involving (2,3,5,6-tetrafluorophenyl)boronic acid?

A2: The role of water is multifaceted and critical to control. In Suzuki-Miyaura cross-coupling reactions, a co-solvent system including water (e.g., dioxane/water, THF/water) is often used.[6][7] Water can be essential for the hydrolysis of boronic acid derivatives (like trifluoroborates) and for facilitating the transmetalation step in the catalytic cycle by activating the boronic acid.[8][9] However, an excess of water, particularly in combination with strong bases and high temperatures, can significantly accelerate the undesired protodeboronation side reaction, leading to reduced yields.[1][9]

Q3: Why is my reaction with (2,3,5,6-tetrafluorophenyl)boronic acid failing or giving low yields?

A3: Low yields or reaction failures are common challenges with this substrate due to its rapid decomposition under typical Suzuki-Miyaura conditions.[7] The primary cause is often protodeboronation, which outcompetes the desired cross-coupling.[1] Other factors include inactive catalysts, suboptimal choice of base or solvent, the presence of oxygen, or poor quality of the boronic acid reagent.[9][10]

Q4: Are there more stable alternatives to (2,3,5,6-tetrafluorophenyl)boronic acid?

A4: Yes. To circumvent the instability of the free boronic acid, more stable derivatives are frequently used. These include boronate esters (e.g., neopentyl or pinacol esters) and potassium trifluoroborate salts.[11][12] These compounds can act as "slow-release" sources of the boronic acid under the reaction conditions, maintaining a low concentration of the active species to minimize decomposition while still allowing the cross-coupling to proceed.[7][8]

Troubleshooting Guide

This guide addresses specific problems you may encounter during your experiments.

Problem 1: Low to no yield of the desired cross-coupled product.

Possible Cause	Troubleshooting Step & Explanation
Rapid Protodeboronation	The rate of protodeboronation (cleavage of the C-B bond) is faster than the cross-coupling. This is the most common issue with electron-deficient boronic acids.[1][7] Solution: Use a pre-catalyst that forms the active Pd(0) species rapidly. This ensures the catalyst is ready to engage the boronic acid before it decomposes.[7] Also, consider using a weaker base (e.g., K₃PO₄, K₂CO₃) and lower reaction temperatures.[1]
Inactive Catalyst	The Pd(II) pre-catalyst is not being efficiently reduced to the active Pd(0) species, or the active catalyst has decomposed. Phosphine ligands can also oxidize if not handled under an inert atmosphere.[9] Solution: Use a dedicated pre-catalyst (e.g., XPhos Pd G3) designed for challenging substrates.[7] Ensure all reagents and solvents are thoroughly degassed and the reaction is maintained under an inert atmosphere (N₂ or Ar).[9]
Inappropriate Base or Solvent	The base may be too strong, accelerating decomposition, or the solvent system may not be optimal for solubility and reactivity.[1] Solution: Screen weaker bases like K₃PO₄ or Cs₂CO₃. While some water is often necessary, ensure it is not excessive. Common solvent systems include THF/water or dioxane/water.[6][7][9]
Poor Reagent Quality	The (2,3,5,6-tetrafluorophenyl)boronic acid may have degraded during storage. Solution: Use a fresh bottle of the boronic acid or consider converting it to a more stable derivative like a pinacol ester or trifluoroborate salt for storage and use.[9][12]

Problem 2: The main product observed is 1,2,4,5-tetrafluorobenzene.

Possible Cause

Troubleshooting Step & Explanation

Dominant Protodeboronation

This indicates that the conditions (especially base, water content, and temperature) strongly favor the protodeboronation pathway over the Suzuki-Miyaura catalytic cycle.[1] Solution: This requires significant optimization. Switch to a milder base (K₃PO₄).[7] Lower the reaction temperature. Use a catalyst system known to have very fast transmetalation rates to outcompete the decomposition.[7] Alternatively, use a stable derivative like a trifluoroborate salt, which hydrolyzes slowly to release the boronic acid.[8]

Problem 3: Significant formation of a homocoupled biaryl side product.

Possible Cause	Troubleshooting Step & Explanation
Presence of Oxygen	Oxygen can facilitate the palladium-catalyzed oxidative homocoupling of two boronic acid molecules.[5][9] Solution: Rigorously degas all solvents and reagents (e.g., via freeze-pump-thaw cycles or sparging with argon) and maintain a strict inert atmosphere throughout the reaction setup and duration.[9]
Inefficient Catalytic Cycle	If the reductive elimination step is slow, it can lead to side reactions. The choice of ligand is critical here. Solution: Ensure the chosen ligand promotes rapid reductive elimination. Biarylphosphine ligands like XPhos are often effective for these types of challenging couplings.[7]

Data Presentation

Table 1: Effect of Boron Source on Suzuki-Miyaura Coupling Yield

Reaction of 2,3,5,6-tetrafluoro-iodobenzene with various fluorinated boron reagents.

Entry	Boron Reagent	Ligand	Yield (%)	Notes
1	(2,3,5,6-Tetrafluorophenyl)boronic acid	CyJohnPhos	31	Contains significant homocoupling side product (>2%).[11]
2	(2,3,5,6-Tetrafluorophenyl)boronic acid neopentyl ester	CyJohnPhos	79	Ester derivative significantly improves yield and reduces side reactions.[11]

Conditions: 1 equiv. electrophile, 1 equiv. boronic acid/ester, 2.2 equiv. Na₂CO₃, 5 mol % Pd₂(dba)₃, 15 mol % ligand, 95 °C, 60 h.[11]

Table 2: Coupling of Unstable Boronic Acids with a Modern Precatalyst

Reaction of various aryl halides with (2,6-difluorophenyl)boronic acid, a similarly unstable substrate.

Entry	Aryl Halide	Product Yield (%)
1	4-Chloroacetophenone	94
2	4-Bromoacetophenone	91
3	4-(Trifluoromethyl)phenyl triflate	95

Conditions: Aryl halide (1 mmol), Boronic acid (1.5 mmol), Precatalyst (2 mol %), degassed THF (2 mL), degassed 0.5 M aq. K₃PO₄ (4 mL), room temperature, 30 min. The precatalyst used was XPhos Pd G3.[7] This demonstrates that a highly active, fast-activating catalyst system can achieve high yields even with unstable boronic acids at room temperature.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling with (2,3,5,6-Tetrafluorophenyl)boronic acid

This protocol is a general guideline adapted from procedures optimized for unstable boronic acids and should be optimized for specific substrates.[7][9]

Materials:

• Aryl halide (e.g., aryl chloride, bromide, or triflate) (1.0 mmol)

• (2,3,5,6-Tetrafluorophenyl)boronic acid (1.5 mmol, 1.5 equiv)

• Palladium pre-catalyst (e.g., XPhos Pd G3) (0.02 mmol, 2 mol %)

• Potassium phosphate (K₃PO₄), aqueous solution (0.5 M, 4 mL)

• Anhydrous, degassed tetrahydrofuran (THF) (2 mL)

Procedure:

• Inert Atmosphere Setup: All manipulations should be performed under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).

• Reagent Preparation: To an oven-dried reaction vessel (e.g., a vial or Schlenk flask) equipped with a magnetic stir bar, add the aryl halide (1.0 mmol) and the palladium pre-catalyst (0.02 mmol).

• Boronic Acid Addition: In the inert atmosphere, add the (2,3,5,6-tetrafluorophenyl)boronic acid (1.5 mmol).

• Solvent Addition: Seal the vessel. Add the degassed THF (2 mL) followed by the degassed aqueous K₃PO₄ solution (4 mL) via syringe.

• Reaction: Vigorously stir the biphasic mixture at room temperature. Monitor the reaction progress by a suitable analytical method (e.g., TLC, LC-MS, or GC-MS). For less reactive substrates, gentle heating (e.g., to 40 °C) may be required.[7]

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and transfer to a separatory funnel. Wash the organic layer with water and then with brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Visualizations

Caption: Troubleshooting workflow for low-yield reactions.

Caption: Competing reaction pathways for the boronic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Organotrifluoroborate hydrolysis: boronic acid release mechanism and an acid-base paradox in cross-coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Efficient Hydrolysis of Organotrifluoroborates via Silica Gel and Water - PMC [pmc.ncbi.nlm.nih.gov]

ligand effects on the outcome of reactions with (2,3,5,6-tetrafluorophenyl)boronic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (2,3,5,6-tetrafluorophenyl)boronic acid in common cross-coupling reactions. The information is presented in a question-and-answer format to directly address specific experimental challenges.

I. Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful method for forming carbon-carbon bonds. However, the electron-deficient nature of (2,3,5,6-tetrafluorophenyl)boronic acid can present unique challenges.

Frequently Asked Questions (FAQs)

Q1: I am observing very low to no yield in my Suzuki-Miyaura coupling with (2,3,5,6-tetrafluorophenyl)boronic acid. What are the likely causes and how can I troubleshoot this?

A1: Low yields with electron-deficient boronic acids like (2,3,5,6-tetrafluorophenyl)boronic acid are often due to slow or inefficient transmetalation. Here are the primary troubleshooting steps:

• Ligand Choice: The selection of the phosphine ligand is critical. Electron-rich and sterically bulky ligands are known to accelerate the reaction. Buchwald ligands, in particular, have shown great success. For instance, ligands containing a dicyclohexylphosphine (PCy₂) moiety tend to reduce side product formation.

• Base Selection: A stronger base can facilitate the formation of the more reactive boronate species, which is crucial for efficient transmetalation. Consider switching from weaker bases like Na₂CO₃ to stronger ones such as K₃PO₄ or Cs₂CO₃.

• Catalyst and Precatalyst: Ensure your palladium source is active. Using a precatalyst that rapidly generates the active Pd(0) species can be advantageous, especially since electron-deficient boronic acids can be unstable under prolonged reaction times or at elevated temperatures.

• Reaction Temperature: While higher temperatures can increase reaction rates, they can also lead to the decomposition of the boronic acid. A careful optimization of the temperature is necessary. With a highly active catalyst system, reactions can often be performed at lower temperatures (e.g., 40-80 °C).

Q2: I am seeing a significant amount of homocoupling of my boronic acid. How can I minimize this side reaction?

A2: Homocoupling is a common side reaction, especially with electron-deficient boronic acids. To minimize it:

• Inert Atmosphere: Ensure your reaction is performed under a strictly inert atmosphere (argon or nitrogen). Oxygen can promote the homocoupling of boronic acids. Degas your solvents thoroughly.

• Ligand Selection: The choice of ligand can significantly impact the extent of homocoupling. In a study coupling 2,3,5,6-tetrafluoroiodobenzene with (2,3,5,6-tetrafluorophenyl)boronic acid, ligands such as RuPhos and XPhos showed no homocoupling, while others did.[1]

• Slow Addition: Adding the boronic acid slowly to the reaction mixture can maintain a low instantaneous concentration, thereby reducing the rate of homocoupling.

Q3: Protodeboronation seems to be a major issue in my reaction, leading to the formation of 1,2,4,5-tetrafluorobenzene. What can I do to prevent this?

A3: Protodeboronation, the replacement of the boronic acid group with a hydrogen atom, is a known decomposition pathway for electron-deficient boronic acids. To mitigate this:

• Anhydrous Conditions: Use anhydrous solvents and reagents to minimize the presence of water, which is a proton source for this side reaction.

• Choice of Base: Use a non-aqueous or weaker base if compatible with your reaction. Potassium carbonate (K₂CO₃) has been shown to be effective in some cases.[2]

• Boronic Ester Derivatives: Consider using a more stable derivative of the boronic acid, such as a pinacol ester or a trifluoroborate salt. These act as a "slow-release" source of the boronic acid, keeping its concentration low and reducing decomposition.

Data Presentation: Ligand Effects on Suzuki-Miyaura Coupling

The following table summarizes the effect of different phosphine ligands on the Suzuki-Miyaura coupling of 2,3,5,6-tetrafluoroiodobenzene with (2,3,5,6-tetrafluorophenyl)boronic acid.

Ligand	Yield (%)	Homocoupling of Boronic Acid (%)	Reference
CyJohnPhos	40	0	[1]
MePhos	0	0	[1]
RuPhos	47	0	[1]
XPhos	45	0	[1]
SPhos	48	>2	[1]
DavePhos	58	>2	[1]

Experimental Protocols

General Protocol for Suzuki-Miyaura Cross-Coupling of (2,3,5,6-tetrafluorophenyl)boronic acid with an Aryl Iodide:

• Materials:

  • Aryl iodide (1.0 equiv)

  • (2,3,5,6-tetrafluorophenyl)boronic acid (1.2 equiv)

  • Pd₂(dba)₃ (3 mol%)

  • Phosphine ligand (e.g., XPhos, 6 mol%)

  • Base (e.g., K₃PO₄, 2.0 equiv)

  • Anhydrous solvent (e.g., 1,4-dioxane)

• Procedure:

  • To a flame-dried Schlenk flask, add the aryl iodide, (2,3,5,6-tetrafluorophenyl)boronic acid, and base.

  • Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

  • In a separate glovebox or under an inert atmosphere, prepare a solution of the palladium precatalyst and the phosphine ligand in the anhydrous solvent.

  • Add the catalyst solution to the Schlenk flask containing the reagents.

  • Heat the reaction mixture to the desired temperature (e.g., 80 °C) with stirring.

  • Monitor the reaction progress by TLC, GC, or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Mandatory Visualizations

Caption: Troubleshooting workflow for Suzuki-Miyaura coupling.

II. Chan-Lam Coupling

The Chan-Lam coupling is a versatile method for the formation of carbon-heteroatom bonds, typically using a copper catalyst. The reactivity of (2,3,5,6-tetrafluorophenyl)boronic acid in this reaction is influenced by the choice of ligand and reaction conditions.

Frequently Asked Questions (FAQs)

Q1: My Chan-Lam N-arylation with (2,3,5,6-tetrafluorophenyl)boronic acid is giving low yields. What are the key parameters to optimize?

A1: Low yields in Chan-Lam couplings with electron-deficient boronic acids can often be attributed to a slow Cu(II)/Cu(III) oxidation step in the catalytic cycle.[3][4] Key optimization parameters include:

• Ligand: While some Chan-Lam reactions can proceed without a ligand, the use of N-donor ligands like pyridine, 1,10-phenanthroline, or bipyridine can significantly improve yields, especially with challenging substrates.

• Copper Source: Copper(II) acetate (Cu(OAc)₂) is a commonly used and effective catalyst. However, other copper sources like Cu(OTf)₂ can also be active.

• Solvent: The choice of solvent is crucial and often substrate-dependent. Dichloromethane (DCM), methanol (MeOH), and acetonitrile (MeCN) are frequently used.

• Base: A base such as triethylamine (Et₃N), pyridine, or potassium carbonate (K₂CO₃) is often required to facilitate the reaction.

• Atmosphere: Chan-Lam couplings are typically run open to the air, as oxygen often serves as the terminal oxidant to regenerate the active copper catalyst.

Q2: I am attempting to couple an N-heterocycle with (2,3,5,6-tetrafluorophenyl)boronic acid, but the reaction is not proceeding. Are there specific considerations for these substrates?

A2: N-heterocycles can be challenging substrates in Chan-Lam couplings. The pKa of the N-H bond can significantly influence reactivity. For less nucleophilic heterocycles, more forcing conditions or specific ligand systems may be necessary. For example, in the N-arylation of pyrazoles, the regioselectivity can be an issue, and directing groups on the pyrazole ring have been used to control the outcome.[5] The use of diamine ligands with CuI has been shown to be effective for the N-arylation of a range of heterocycles including pyrroles, pyrazoles, and imidazoles.[6]

Data Presentation: Ligand Effects on Chan-Lam Coupling

N-Nucleophile	Ligand	Copper Source	Yield (%)	Reference
2-Nitroimidazole	4,5-diazafluoren-9-one	Cu(OTf)₂	Moderate to High	[7]
Phenols	1,10-phenanthroline	Cu(OAc)₂	Good to High	[1][8]
Pyrroles, Pyrazoles	Diamine ligands	CuI	Good	[6]

Experimental Protocols

General Protocol for Chan-Lam N-Arylation of an N-Heterocycle:

• Materials:

  • N-heterocycle (1.0 equiv)

  • (2,3,5,6-tetrafluorophenyl)boronic acid (1.5-2.0 equiv)

  • Copper(II) acetate (10 mol%)

  • Ligand (e.g., 1,10-phenanthroline, 10 mol%)

  • Base (e.g., K₂CO₃, 2.0 equiv)

  • Solvent (e.g., MeOH)

• Procedure:

  • To a reaction vial, add the N-heterocycle, (2,3,5,6-tetrafluorophenyl)boronic acid, copper(II) acetate, ligand, and base.

  • Add the solvent and leave the vial open to the air.

  • Stir the reaction mixture at room temperature or with gentle heating (e.g., 50 °C).

  • Monitor the reaction by TLC, GC, or LC-MS.

  • Upon completion, filter the reaction mixture through a pad of celite to remove the copper salts.

  • Concentrate the filtrate and purify the crude product by column chromatography.

Mandatory Visualizations

Caption: General experimental workflow for Chan-Lam coupling.

III. Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of C-N bonds. The choice of a suitable phosphine ligand is paramount for achieving high yields, especially when using electron-deficient coupling partners.

Frequently Asked Questions (FAQs)

Q1: I am struggling with the Buchwald-Hartwig amination of an amine with (2,3,5,6-tetrafluorophenyl)boronic acid. What are the most critical factors for success?

A1: The success of a Buchwald-Hartwig amination with an electron-deficient boronic acid hinges on several factors:

• Ligand Selection: Sterically hindered and electron-rich phosphine ligands are generally required to promote both the oxidative addition and reductive elimination steps of the catalytic cycle. Buchwald ligands such as XPhos, SPhos, and BrettPhos are excellent starting points.

• Base: A strong, non-nucleophilic base is typically used. Sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LiHMDS) are common choices. The choice of base can also influence the reaction rate and selectivity.

• Palladium Source: Both Pd(0) and Pd(II) precatalysts can be used. Common sources include Pd₂(dba)₃ and Pd(OAc)₂. When using a Pd(II) source, it must be reduced in situ to the active Pd(0) species.

• Solvent: Anhydrous, aprotic solvents such as toluene, dioxane, or THF are typically employed. The choice of solvent can sometimes affect the solubility of the reagents and the reaction outcome.

Q2: Can I use (2,3,5,6-tetrafluorophenyl)boronic acid directly in a Buchwald-Hartwig amination, or should I use an aryl halide?

A2: The classic Buchwald-Hartwig amination involves the coupling of an amine with an aryl halide or triflate. While there are variations of C-N coupling reactions that utilize boronic acids, the standard Buchwald-Hartwig protocol is designed for aryl electrophiles. For coupling with (2,3,5,6-tetrafluorophenyl)boronic acid, a Chan-Lam type reaction with a copper catalyst would be the more conventional approach for forming a C-N bond. If a palladium-catalyzed amination is desired, the corresponding aryl halide, such as 2,3,5,6-tetrafluoroiodobenzene, would be the appropriate coupling partner for the amine.

Data Presentation: Ligand Effects on Buchwald-Hartwig Amination

Given that the standard Buchwald-Hartwig amination uses aryl halides, the following table provides representative data for the coupling of an aryl chloride with an amine, illustrating the impact of different ligand types. This information can guide ligand selection for related palladium-catalyzed C-N bond-forming reactions.

Aryl Halide	Amine	Ligand	Yield (%)	Reference
4-Chlorotoluene	Morpholine	XPhos	94
Aryl Chlorides	Various Amines	BippyPhos	High	[9]
Aryl Chlorides	Primary/Secondary Amines	NHC Ligands	High	[7]

Experimental Protocols

Representative Protocol for Buchwald-Hartwig Amination of an Aryl Halide (Illustrative for Ligand Selection):

• Materials:

  • Aryl halide (e.g., 4-chlorotoluene, 1.0 equiv)

  • Amine (e.g., morpholine, 1.5 equiv)

  • Pd₂(dba)₃ (1.5 mol%)

  • Ligand (e.g., XPhos, 3.0 mol%)

  • Sodium tert-butoxide (2.0 equiv)

  • Anhydrous toluene

• Procedure:

  • To a flame-dried Schlenk flask, add the palladium precatalyst, ligand, and sodium tert-butoxide.

  • Evacuate and backfill the flask with argon three times.

  • Add anhydrous toluene, followed by the aryl halide and the amine.

  • Heat the reaction mixture to reflux with stirring.

  • Monitor the reaction by GC or LC-MS.

  • After completion, cool the reaction to room temperature and quench with water.

  • Extract the product with an organic solvent, wash the combined organic layers with brine, and dry over sodium sulfate.

  • Concentrate the solvent and purify the product by column chromatography.

Mandatory Visualizations

Caption: Decision logic for C-N coupling strategy.

References

• 1. Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Palladium-Catalyzed Oxidative Amination of Unactivated Olefins with Primary Aliphatic Amines [organic-chemistry.org]
• 5. Copper (II)-mediated arylation with aryl boronic acids for the N-derivatization of pyrazole libraries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles [organic-chemistry.org]
• 7. Cu-Catalyzed Chan-Evans-Lam Coupling reactions of 2-Nitroimidazole with Aryl boronic acids: An effort toward new bioactive agents against S. pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 9. BippyPhos: a single ligand with unprecedented scope in the Buchwald-Hartwig amination of (hetero)aryl chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Quantitative Analysis of (2,3,5,6-Tetrafluorophenyl)boronic Acid Reaction Conversion

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (2,3,5,6-tetrafluorophenyl)boronic acid. The information is presented in a question-and-answer format to directly address specific issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed in Suzuki-Miyaura coupling reactions with (2,3,5,6-tetrafluorophenyl)boronic acid, and how can they affect the quantification of reaction conversion?

A1: The two most prominent side reactions are protodeboronation and homocoupling.

• Protodeboronation: This is the cleavage of the C-B bond and its replacement with a C-H bond, converting the boronic acid to 1,2,4,5-tetrafluorobenzene.[1] This process consumes the starting material, leading to an underestimation of the desired product's yield and an overestimation of the starting material's consumption if not properly accounted for. Electron-deficient arylboronic acids, such as (2,3,5,6-tetrafluorophenyl)boronic acid, can be susceptible to this side reaction, particularly in the presence of strong bases and water.[2][3]

• Homocoupling: This reaction leads to the formation of a symmetrical biaryl from the boronic acid starting material (perfluoro-biphenyl).[4] Homocoupling reduces the yield of the desired cross-coupled product and introduces a significant impurity that can complicate purification and analysis.[4][5] It can be mediated by the palladium catalyst in the presence of oxygen or directly by a Pd(II) precursor.[4][5]

These side reactions can significantly impact the accuracy of conversion analysis by consuming the starting boronic acid and generating byproducts that may co-elute with the desired product in chromatographic analyses.

Q2: Which analytical techniques are best suited for the quantitative analysis of reactions involving (2,3,5,6-tetrafluorophenyl)boronic acid?

A2: Due to the fluorine atoms in the molecule, several techniques are highly effective:

• ¹⁹F NMR Spectroscopy: This is a powerful and direct method for quantifying the conversion of fluorinated compounds.[6][7] Since there is typically no background ¹⁹F signal, it allows for clear observation and integration of signals corresponding to the starting material, product, and any fluorine-containing byproducts.[7] An internal standard containing fluorine that does not react under the reaction conditions can be added for precise quantification.[8]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a sensitive technique for separating and quantifying volatile compounds.[9] For boronic acids, derivatization may be necessary to improve volatility and prevent decomposition in the injector.[9][10]

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC (RP-HPLC) is a versatile method for monitoring the progress of Suzuki-Miyaura coupling reactions.[11] It can separate the polar boronic acid starting material from the less polar biaryl product.[11] Careful method development is required to achieve good separation from potential byproducts.

Q3: How can I prepare my samples for quantitative analysis by ¹⁹F NMR?

A3: To prepare a sample for quantitative ¹⁹F NMR analysis:

• Carefully take a representative aliquot from the reaction mixture.

• Quench the reaction to stop any further transformation. This can typically be done by adding water or a suitable buffer.

• Extract the organic components into a suitable solvent (e.g., CH₂Cl₂ or EtOAc).

• Add a known amount of an internal standard. The internal standard should be a fluorinated compound that is soluble in the analysis solvent and has a ¹⁹F NMR signal that does not overlap with the signals of the analyte, for instance, trifluorotoluene.[8]

• Dilute an aliquot of this mixture in a deuterated solvent (e.g., CDCl₃) for the NMR measurement.[8]

Troubleshooting Guides

Issue 1: Low or No Conversion to the Desired Product

Potential Cause	Troubleshooting Step	Rationale
Inactive Catalyst	Use a fresh batch of palladium catalyst and ligand. Consider using a more robust, air-stable precatalyst.[12]	The active Pd(0) species is susceptible to oxidation, which deactivates the catalyst.[12]
Oxygen Contamination	Ensure all solvents are thoroughly degassed and the reaction is maintained under an inert atmosphere (e.g., Argon or Nitrogen).[4][5]	Oxygen can lead to catalyst decomposition and promote homocoupling of the boronic acid.[4][12]
Suboptimal Base or Solvent	The choice of base and solvent is crucial and often interdependent.[12] Ensure the base is finely powdered and dry for anhydrous reactions. For biphasic reactions, ensure vigorous stirring.[12]	The base facilitates the crucial transmetalation step. Its strength and solubility can significantly impact the reaction rate.
Poor Reagent Quality	Verify the purity of the aryl halide and the (2,3,5,6-tetrafluorophenyl)boronic acid. Boronic acids can degrade over time.[12]	Impurities in the starting materials can inhibit the catalyst or lead to side reactions.

Issue 2: Significant Formation of Homocoupling Byproduct

Potential Cause	Troubleshooting Step	Rationale
Presence of Oxygen	Rigorously exclude oxygen from the reaction mixture by sparging with an inert gas or using freeze-pump-thaw cycles.[5]	Oxygen can mediate the oxidation of the Pd(0) catalyst to Pd(II), which can then react with two molecules of the boronic acid to form the homocoupled product.[4]
Use of a Pd(II) Precatalyst	Add a mild reducing agent, such as potassium formate, to the reaction mixture before adding the catalyst.[5]	If a Pd(II) salt is used as the catalyst precursor, it can directly react with the boronic acid to produce the homocoupled dimer and the active Pd(0). A reducing agent can pre-reduce the Pd(II) to Pd(0).[4][5]
Reaction Conditions	Optimize the reaction temperature and time. Lowering the temperature may help to suppress homocoupling.	High temperatures can sometimes favor side reactions.

Issue 3: Evidence of Protodeboronation

Potential Cause	Troubleshooting Step	Rationale
Strong Base in Aqueous Media	Switch to a milder base such as potassium fluoride (KF) or potassium carbonate (K₂CO₃).[12]	Strong bases in the presence of a proton source (like water) can accelerate the protodeboronation of the boronic acid.[3][12]
Presence of Water	If the reaction allows, switch to anhydrous conditions.[12]	Water is the primary proton source for this side reaction.[12]
Boronic Acid Instability	Consider converting the boronic acid to a more stable derivative, such as a pinacol ester, before the coupling reaction.[13]	Boronate esters are generally more stable and less prone to protodeboronation than the corresponding boronic acids.[13][14]

Experimental Protocols

General Protocol for a Suzuki-Miyaura Coupling Reaction

This protocol is a general guideline and should be optimized for specific substrates.

Materials:

• Aryl halide (1.0 equiv)

• (2,3,5,6-tetrafluorophenyl)boronic acid (1.2 - 1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Degassed solvent (e.g., 1,4-dioxane/water, 4:1)

Procedure:

• To an oven-dried reaction vessel equipped with a magnetic stir bar, add the aryl halide, (2,3,5,6-tetrafluorophenyl)boronic acid, and the base.

• Seal the vessel and evacuate and backfill with an inert gas (e.g., Argon) three times.

• Add the degassed solvent via syringe, followed by the palladium catalyst.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir vigorously.

• Monitor the reaction progress by TLC, GC-MS, or HPLC.[12]

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[12]

• Purify the crude product by flash column chromatography.

Quantitative Analysis by ¹⁹F NMR

Procedure:

• During the reaction, carefully withdraw a small aliquot (e.g., 50 µL) of the reaction mixture at specific time points.

• Immediately quench the aliquot in a vial containing a known volume of water and an organic solvent (e.g., 0.5 mL each of water and CH₂Cl₂).

• To this quenched mixture, add a precise amount of a stock solution of a fluorinated internal standard (e.g., 50 µL of a 0.1 M solution of trifluorotoluene in CH₂Cl₂).

• Vortex the vial thoroughly and allow the layers to separate.

• Transfer a portion of the organic layer to an NMR tube and dilute with a deuterated solvent (e.g., CDCl₃).

• Acquire the ¹⁹F NMR spectrum.

• Integrate the signals corresponding to the starting material, product, and the internal standard. Calculate the conversion and yield based on the relative integrations.

Data Presentation

Table 1: Hypothetical Quantitative ¹⁹F NMR Analysis Data

Time (h)	Integral (Starting Material)	Integral (Product)	Integral (Internal Standard)	Conversion (%)
0	1.00	0.00	1.20	0
1	0.75	0.25	1.20	25
2	0.52	0.48	1.20	48
4	0.21	0.79	1.20	79
8	0.05	0.95	1.20	95

Visualizations

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[15][16]

Caption: Troubleshooting workflow for low reaction conversion.[17]

Caption: Key reaction pathways for (2,3,5,6-tetrafluorophenyl)boronic acid.

References

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pure.ed.ac.uk [pure.ed.ac.uk]
• 7. 19F-centred NMR analysis of mono-fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Fast quantitative analysis of boric acid by gas chromatography-mass spectrometry coupled with a simple and selective derivatization reaction using triethanolamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Yoneda Labs [yonedalabs.com]
• 14. Stereospecific Enzymatic Conversion of Boronic Acids to Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of (2,3,5,6-Tetrafluorophenyl)boronic Acid in Suzuki-Miyaura Coupling

For researchers, scientists, and drug development professionals engaged in the synthesis of complex molecules, the selection of appropriate building blocks is critical for reaction efficiency and yield. Among the vast array of reagents for Suzuki-Miyaura cross-coupling, fluorinated boronic acids are invaluable for introducing fluorine-containing moieties that can enhance the metabolic stability and binding affinity of target compounds. This guide provides an objective comparison of the reactivity of (2,3,5,6-tetrafluorophenyl)boronic acid with other boronic acids, supported by experimental data.

The reactivity of boronic acids in Suzuki-Miyaura coupling is significantly influenced by the electronic and steric properties of their substituents. Boronic acids are generally more reactive than their corresponding boronate esters, a factor attributed to the Lewis acidity of the boronic acid which facilitates the transmetalation step in the catalytic cycle.[1][2][3] However, this increased reactivity can be offset by lower stability, as some boronic acids are prone to decomposition through pathways like protodeboronation.[1][2]

Polyfluorinated boronic acids, such as (2,3,5,6-tetrafluorophenyl)boronic acid, present unique challenges. The strong electron-withdrawing nature of the fluorine atoms can slow down the crucial transmetalation step.[1] Furthermore, these electron-deficient boronic acids are particularly susceptible to protodeboronation under basic reaction conditions, where the boronic acid group is replaced by a hydrogen atom, thereby reducing the yield of the desired coupled product.[1][4]

Quantitative Performance Comparison

The following table summarizes experimental data from a study comparing the performance of various fluorinated phenylboronic acids in the Suzuki-Miyaura coupling with 2,3,5,6-tetrafluoroiodobenzene. This provides a direct comparison of their reactivity under identical reaction conditions.

Boronic Acid	Coupling Partner	Catalyst/Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
(2,3,5,6-Tetrafluorophenyl)boronic acid	2,3,5,6-Tetrafluoroiodobenzene	Pd₂(dba)₃ / CyJohnPhos	Na₂CO₃	Toluene	95	60	98 [4]
(2,6-Difluorophenyl)boronic acid	2,3,5,6-Tetrafluoroiodobenzene	Pd₂(dba)₃ / CyJohnPhos	Na₂CO₃	Toluene	95	60	88 [4]
(2,3,4,5-Tetrafluorophenyl)boronic acid	2,3,5,6-Tetrafluoroiodobenzene	Pd₂(dba)₃ / CyJohnPhos	Na₂CO₃	Toluene	95	60	40 [4]
(2,3,5,6-Tetrafluorophenyl)boronic acid	2,3,5,6-Tetrafluoroiodobenzene	Pd₂(dba)₃ / SPhos	Na₂CO₃	Toluene	95	60	31 [4]
Pentafluorophenylboronic acid	2,3,5,6-Tetrafluoroiodobenzene	Pd₂(dba)₃ / CyJohnPhos	Na₂CO₃	Toluene	95	60	0 [4]

Note: The data in this table is compiled from a single study to ensure consistent reaction conditions for a valid comparison.[4] Yields are for the isolated product.

Experimental Protocols

A detailed methodology is crucial for reproducible experimental results. The following is a representative protocol for the Suzuki-Miyaura cross-coupling of (2,3,5,6-tetrafluorophenyl)boronic acid with an aryl iodide, adapted from established methods for polyfluorinated boronic acids.[4]

Materials:

• (2,3,5,6-Tetrafluorophenyl)boronic acid

• Aryl iodide (e.g., 2,3,5,6-Tetrafluoroiodobenzene)

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Phosphine ligand (e.g., CyJohnPhos)

• Base (e.g., Na₂CO₃)

• Anhydrous solvent (e.g., Toluene)

• Inert gas (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a dry reaction vessel, add the aryl iodide (1.0 equiv.), (2,3,5,6-tetrafluorophenyl)boronic acid (1.0 equiv.), and the base (2.2 equiv.).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas three times.

• Catalyst and Ligand Addition: Under the inert atmosphere, add the palladium catalyst (e.g., 5 mol %) and the phosphine ligand (e.g., 15 mol %).

• Solvent Addition: Add the anhydrous, degassed solvent via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 95 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by an appropriate technique (e.g., TLC, GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sulfate (e.g., Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl product.

Visualizing Reaction Workflow and Reactivity Factors

To better understand the experimental process and the factors influencing the reactivity of boronic acids, the following diagrams are provided.

A typical workflow for a Suzuki-Miyaura coupling experiment.

Factors influencing boronic acid reactivity in Suzuki-Miyaura coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide: (2,3,5,6-Tetrafluorophenyl)boronic acid vs. Pentafluorophenylboronic acid in Suzuki Coupling

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance. Within the vast arsenal of available boronic acids, fluorinated derivatives are of particular interest due to the profound impact of fluorine on the physicochemical and biological properties of molecules, including metabolic stability, lipophilicity, and binding affinity. This guide provides an objective comparison of two highly fluorinated reagents, (2,3,5,6-tetrafluorophenyl)boronic acid and pentafluorophenylboronic acid, in the context of their performance in Suzuki coupling reactions, supported by experimental data.

Performance in Suzuki-Miyaura Cross-Coupling

Both (2,3,5,6-tetrafluorophenyl)boronic acid and pentafluorophenylboronic acid are electron-deficient coupling partners, a characteristic that significantly influences their reactivity. The primary challenge associated with these reagents is their susceptibility to protodeboronation, an undesired side reaction where the carbon-boron bond is cleaved by a proton source, especially under the basic conditions typically employed in Suzuki couplings. This propensity for protodeboronation necessitates carefully optimized reaction conditions to achieve high yields of the desired biaryl products.

Pentafluorophenylboronic acid is generally considered to be a particularly challenging substrate in Suzuki-Miyaura coupling.[1][2] Under standard conditions, it is often found to be inactive.[3][4] Successful coupling with pentafluorophenylboronic acid frequently requires specialized catalytic systems and additives. A key development in this area has been the use of silver(I) oxide (Ag₂O) in combination with a palladium catalyst and a suitable base, such as cesium fluoride (CsF).[1][3][4]

(2,3,5,6-Tetrafluorophenyl)boronic acid, while also prone to protodeboronation, can often be utilized under less stringent conditions compared to its pentafluorinated counterpart. The development of advanced palladium precatalysts and bulky, electron-rich phosphine ligands has enabled the efficient coupling of a range of polyfluorophenylboronic acids, including tetrafluorinated analogues, at or near room temperature.[5][6] The choice of ligand is crucial in preventing side reactions like homocoupling.[2]

The transmetalation step in the Suzuki-Miyaura catalytic cycle is influenced by the degree and position of fluorine substitution. Increased fluorine substitution, particularly in the ortho positions, can accelerate the rate of transmetalation.[5][6] This suggests that both tetra- and pentafluorophenylboronic acids have the potential for rapid coupling if the competing protodeboronation can be suppressed.

Quantitative Data Summary

The following tables summarize representative yields from Suzuki-Miyaura coupling reactions involving (2,3,5,6-tetrafluorophenyl)boronic acid and pentafluorophenylboronic acid with various aryl halides. It is important to note that direct comparison of yields between the two boronic acids is challenging as the optimal reaction conditions often differ significantly.

Table 1: Suzuki Coupling with (2,3,5,6-Tetrafluorophenyl)boronic acid

Aryl Halide	Catalyst	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
4-Chloroanisole	Pd(OAc)₂ (2 mol%)	XPhos (4 mol%)	K₃PO₄ (1.5 M aq.)	THF	rt	0.5	94	[6]
4-Chlorotoluene	Pd(OAc)₂ (2 mol%)	XPhos (4 mol%)	K₃PO₄ (1.5 M aq.)	THF	rt	0.5	96	[6]
1-Bromo-4-tert-butylbenzene	Pd(OAc)₂ (2 mol%)	XPhos (4 mol%)	K₃PO₄ (1.5 M aq.)	THF	rt	0.5	98	[6]
2,3,5,6-Tetrafluoroiodobenzene	Pd₂(dba)₃ (5 mol%)	SPhos (15 mol%)	Na₂CO₃	THF/Toluene/H₂O	95	60	48	[1]

Table 2: Suzuki Coupling with Pentafluorophenylboronic acid

Aryl Halide	Catalyst	Ligand	Base/Additive	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Phenyl iodide	Pd(PPh₃)₄ (3 mol%)	-	CsF / Ag₂O	DME	70	12	>90	[1][3][4]
Phenyl bromide	Pd₂(dba)₃ (2.5 mol%)	P(t-Bu)₃ (6 mol%)	CsF / Ag₂O	DMF	100	12	>90	[1][3][4]
4-Methoxyiodobenzene	Pd(PPh₃)₄ (3 mol%)	-	CsF / Ag₂O	DME	70	12	93	[3][4]
4-Methyliodobenzene	Pd(PPh₃)₄ (3 mol%)	-	CsF / Ag₂O	DME	70	12	95	[3][4]

Experimental Protocols

Below are representative experimental protocols for Suzuki-Miyaura cross-coupling reactions with polyfluorinated phenylboronic acids. Optimization of the catalyst, ligand, base, solvent, and temperature is often necessary for specific substrates.

General Protocol for Suzuki Coupling with (2,3,5,6-Tetrafluorophenyl)boronic acid using a Palladium Precatalyst:

• Reaction Setup: In a glovebox, an oven-dried vial is charged with the palladium precatalyst (e.g., XPhos-Pd-G2, 2 mol%), the aryl halide (1.0 mmol, 1.0 equiv.), and (2,3,5,6-tetrafluorophenyl)boronic acid (1.5 mmol, 1.5 equiv.).

• Addition of Base and Solvent: The vial is removed from the glovebox, and the base (e.g., aqueous K₃PO₄, 0.5 M, 4 mL) and solvent (e.g., degassed THF, 2 mL) are added.

• Reaction Execution: The reaction mixture is stirred vigorously at room temperature or slightly elevated temperature (e.g., 40 °C) for the specified time (typically 0.5-2 hours).

• Work-up and Purification: Upon completion, the reaction mixture is diluted with an organic solvent (e.g., ethyl acetate) and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.[5][6]

General Protocol for Suzuki Coupling with Pentafluorophenylboronic acid:

• Reaction Setup: To an oven-dried Schlenk tube containing a magnetic stir bar, add pentafluorophenylboronic acid (1.0 mmol, 1.0 equiv.), the aryl halide (1.2 mmol, 1.2 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%), cesium fluoride (2.0 mmol, 2.0 equiv.), and silver(I) oxide (1.0 mmol, 1.0 equiv.).

• Inert Atmosphere: The Schlenk tube is evacuated and backfilled with an inert gas (e.g., argon or nitrogen) three times.

• Addition of Solvent: Degassed solvent (e.g., DME) is added via syringe.

• Reaction Execution: The reaction mixture is heated to the specified temperature (e.g., 70-100 °C) and stirred for the required duration (typically 12 hours).

• Work-up and Purification: After cooling to room temperature, the reaction mixture is filtered through a pad of celite, and the filtrate is concentrated. The residue is then purified by flash column chromatography to afford the desired biaryl product.[3][4]

Visualizing the Suzuki-Miyaura Catalytic Cycle and Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the key mechanistic steps of the Suzuki-Miyaura coupling and a typical experimental workflow.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A generalized experimental workflow for a Suzuki-Miyaura coupling reaction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Protodeboronation [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Suzuki-Miyaura coupling reaction using pentafluorophenylboronic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis and Validation of Biaryl Compounds Using (2,3,5,6-tetrafluorophenyl)boronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of synthetic routes for preparing biaryl compounds featuring a 2,3,5,6-tetrafluorophenyl moiety, with a focus on the use of (2,3,5,6-tetrafluorophenyl)boronic acid in Suzuki-Miyaura cross-coupling reactions. Alternative synthetic strategies are also evaluated, supported by experimental data to inform reagent and methodology selection. Detailed protocols for synthesis and validation are provided to ensure reproducibility and accurate characterization of these valuable compounds.

Performance Comparison of Synthetic Methodologies

The synthesis of biaryl compounds, a crucial scaffold in medicinal chemistry and materials science, can be achieved through various cross-coupling reactions. The introduction of a polyfluorinated ring, such as the 2,3,5,6-tetrafluorophenyl group, can significantly enhance the metabolic stability and binding affinity of drug candidates. The Suzuki-Miyaura coupling is a widely used method for this purpose, but alternative reactions like Stille and Hiyama couplings offer different advantages and disadvantages.

Table 1: Comparison of Cross-Coupling Methods for the Synthesis of 2,3,5,6-Tetrafluorophenyl-Containing Biaryls

Feature	Suzuki-Miyaura Coupling	Stille Coupling	Hiyama Coupling
Organometallic Reagent	Organoboron compounds (e.g., (2,3,5,6-tetrafluorophenyl)boronic acid)	Organotin compounds (stannanes)	Organosilicon compounds (silanes)
Key Advantages	Low toxicity of boron reagents and byproducts; wide commercial availability of boronic acids.[1]	Excellent functional group tolerance; stable and easily handled organostannane reagents.[1][2]	Low toxicity of silicon reagents; can be performed under fluoride-free conditions.
Key Disadvantages	Boronic acids can be prone to protodeboronation, especially electron-deficient ones; requires a base that may not be compatible with sensitive substrates.[1]	High toxicity of organotin reagents and byproducts; difficult removal of tin byproducts.[1]	Often requires an activating agent like fluoride; can have a narrower substrate scope.[3][4][5]
Typical Yields for Polyfluorinated Biaryls	Moderate to good, but can be highly dependent on reaction conditions and substrate. Low yields (31-40%) have been reported for some couplings with (2,3,5,6-tetrafluorophenyl)boronic acid due to side reactions like homocoupling.	Generally good to excellent, even with sterically hindered or electronically demanding substrates.	Moderate to good yields have been reported for the coupling of perfluoroarenes with arylsiloxanes.[6]

Experimental Protocols

Protocol 1: Suzuki-Miyaura Cross-Coupling of (2,3,5,6-Tetrafluorophenyl)boronic Acid with an Aryl Halide

This protocol is a general guideline for the synthesis of a 2,3,5,6-tetrafluorophenyl-containing biaryl compound.

Materials:

• (2,3,5,6-Tetrafluorophenyl)boronic acid (1.2-1.5 equivalents)

• Aryl halide (e.g., aryl bromide or iodide) (1.0 equivalent)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd₂(dba)₃ with a suitable ligand like XPhos) (1-5 mol%)

• Base (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃, K₃PO₄) (2.0-3.0 equivalents)

• Anhydrous, degassed solvent (e.g., toluene, dioxane, THF/water mixture)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk flask or reaction tube, add the aryl halide, (2,3,5,6-tetrafluorophenyl)boronic acid, base, and palladium catalyst/ligand.

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed solvent via syringe.

• Stir the reaction mixture at the appropriate temperature (typically 80-110 °C) and monitor its progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired biaryl compound.

Protocol 2: Validation and Characterization of the Synthesized Biaryl Compound

1. Purification by High-Performance Liquid Chromatography (HPLC):

• Column: A reverse-phase column, such as a pentafluorophenyl (PFP) or C18 column, is often suitable for the separation of fluorinated compounds.[7]

• Mobile Phase: A gradient of an aqueous buffer (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol) is typically used.[8]

• Detection: UV detection at a suitable wavelength and/or mass spectrometry (LC-MS) can be used to monitor the elution of the product.

• Procedure: Dissolve the crude product in a suitable solvent, filter through a 0.2 or 0.45 µm filter, and inject onto the HPLC system. Collect the fractions corresponding to the desired product peak. Combine the pure fractions and remove the solvent under reduced pressure.

2. Structural Characterization:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: To determine the number and environment of protons in the molecule.

  • ¹³C NMR: To identify the carbon skeleton. The signals for carbons attached to fluorine will appear as multiplets due to C-F coupling.

  • ¹⁹F NMR: This is a crucial technique for fluorinated compounds. For a 2,3,5,6-tetrafluorophenyl group, two distinct multiplets are expected. Chemical shifts are reported in ppm relative to an internal or external standard like CFCl₃.[9]

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compound. High-resolution mass spectrometry (HRMS) can be used to determine the elemental composition.

3. Purity and Identity Confirmation:

• Melting Point: A sharp melting point is indicative of a pure compound.

• X-ray Crystallography: If suitable single crystals can be obtained, X-ray diffraction provides unambiguous proof of the molecular structure and stereochemistry.[10][11][12]

Visualizing the Workflow and Logic

Caption: Experimental workflow for the synthesis and validation of biaryl compounds.

Caption: Logical relationship for selecting a synthetic method for biaryl compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Palladium-Catalyzed Hiyama Cross-Coupling of Aryltrifluorosilanes with Aryl and Heteroaryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. The Hiyama Cross-Coupling Reaction: New Discoveries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. tarosdiscovery.com [tarosdiscovery.com]
• 9. rsc.org [rsc.org]
• 10. Crystal structures and Hirshfeld surface analyses of 2-amino-4-(4-bromo­phen­yl)-6-oxo-1-phenyl-1,4,5,6-tetra­hydro­pyridine-3-carbo­nitrile hemi­hydrate and 1,6-di­amino-2-oxo-4-phenyl-1,2-di­hydro­pyridine-3,5-dicarbo­nitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]

Navigating the Kinetics of (2,3,5,6-Tetrafluorophenyl)boronic Acid in Cross-Coupling Reactions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorinated motifs into organic molecules is a cornerstone of modern drug discovery, offering a powerful tool to modulate physicochemical and metabolic properties. Among the array of fluorinated building blocks, (2,3,5,6-tetrafluorophenyl)boronic acid presents a unique profile for cross-coupling reactions due to its significant electron deficiency. This guide provides a comparative analysis of the kinetic aspects of using this reagent in Suzuki-Miyaura cross-coupling reactions, contextualized with data from related fluorinated and non-fluorinated analogues. Understanding these kinetic nuances is paramount for reaction optimization and the efficient synthesis of complex molecules.

The Influence of Fluorination on Reaction Kinetics

The four fluorine atoms on the phenyl ring of (2,3,5,6-tetrafluorophenyl)boronic acid exert a strong electron-withdrawing effect. This significantly impacts the key steps of the Suzuki-Miyaura catalytic cycle, primarily the transmetalation step, which is often rate-determining.[1] While specific kinetic data for (2,3,5,6-tetrafluorophenyl)boronic acid is not extensively available in the public domain, we can infer its behavior by examining trends observed with other polyfluorinated phenylboronic acids.

Generally, the increased Lewis acidity of highly fluorinated boronic acids can, in some cases, accelerate the transmetalation step.[2] However, this enhanced reactivity is a double-edged sword. The electron-deficient nature of the C-B bond also increases its susceptibility to protodeboronation, a competing non-productive pathway, particularly under basic reaction conditions.[3][4] This delicate balance between productive cross-coupling and undesired protodeboronation is a critical consideration in optimizing reactions with polyfluorinated boronic acids.

Comparative Performance Data

While direct kinetic comparisons for (2,3,5,6-tetrafluorophenyl)boronic acid are scarce, the following table summarizes performance data for Suzuki-Miyaura reactions with various substituted phenylboronic acids. This provides a framework for understanding the expected reactivity trends. The data is compiled from studies on related fluorinated and non-fluorinated analogues.[1][5]

Boronic Acid	Aryl Halide Partner	Catalyst System	Solvent/Base	Temp (°C)	Yield/Conversion	Observations
Phenylboronic Acid	1-bromo-4-fluorobenzene	Supported Pd Nanoparticles	DMF/H₂O, K₂CO₃	70-110	High Conversion	Baseline for comparison.[5]
4-Fluorophenylboronic Acid	1-bromo-4-fluorobenzene	Supported Pd Nanoparticles	DMF/H₂O, K₂CO₃	110	High Conversion (TOF: 67.1 h⁻¹)	Electron-withdrawing group shows high activity.[5]
3,4-Difluorophenylboronic Acid	-	-	-	-	Inferred High Reactivity	The electron-withdrawing nature of the two fluorine atoms has a pronounced effect on its reactivity.[1]
2,4-Difluorophenylboronic Acid	5-Bromosalicylic Acid	PdCl₂ (ligand-free)	DMF/H₂O, K₂CO₃	75	98% Yield	High yield achieved under sonication, suggesting efficient coupling.[6]
Pentafluorophenylboronic Acid	Phenyl iodide/bromide	Pd(PPh₃)₄/CsF/Ag₂O	DME/DMF	70-100	>90% Yield	Initially inactive under normal conditions, requires specific additives (CsF/Ag₂O) to promote the reaction.[7]

Note: The expected performance of (2,3,5,6-tetrafluorophenyl)boronic acid is inferred to be similar to other highly fluorinated analogues, where careful optimization of the base and solvent system is crucial to favor the desired cross-coupling pathway over protodeboronation.

Experimental Protocols for Kinetic Studies

Detailed and reproducible experimental protocols are essential for conducting meaningful kinetic studies of cross-coupling reactions. The following provides a general methodology for monitoring reaction kinetics, which can be adapted for the study of (2,3,5,6-tetrafluorophenyl)boronic acid.

General Protocol for Kinetic Analysis of a Suzuki-Miyaura Reaction:

• Reagent Preparation: Prepare stock solutions of the aryl halide, boronic acid, palladium catalyst, ligand, and base in a degassed solvent. All reagents and solvents should be of high purity and handled under an inert atmosphere (e.g., nitrogen or argon) to prevent catalyst deactivation.[5]

• Reaction Setup: In a reaction vessel equipped with a magnetic stir bar and septum, combine the stock solutions of the aryl halide, boronic acid, and internal standard (for chromatographic analysis).

• Initiation of Reaction: Thermally equilibrate the reaction mixture to the desired temperature. Initiate the reaction by injecting the palladium catalyst/ligand and base stock solutions. Start the timer immediately.

• Sampling: At predetermined time intervals, withdraw aliquots of the reaction mixture using a syringe.

• Quenching: Immediately quench the reaction in the aliquot by adding it to a vial containing a suitable quenching agent (e.g., a cold solution of a strong acid or a reducing agent).

• Analysis: Analyze the quenched samples by a suitable analytical technique, such as Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), or ¹⁹F NMR spectroscopy, to determine the concentration of reactants and products over time.[8]

• Data Processing: Plot the concentration of the product versus time to obtain the reaction profile. From this data, the initial reaction rate can be determined. By systematically varying the concentrations of the reactants and catalyst, the reaction order with respect to each component can be established, providing insights into the reaction mechanism.

Visualizing Reaction Pathways and Workflows

To better understand the processes involved, the following diagrams illustrate the general catalytic cycle for the Suzuki-Miyaura reaction and a typical experimental workflow for a kinetic study.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Experimental workflow for a kinetic study of a cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Spectroscopic Guide to (2,3,5,6-Tetrafluorophenyl)boronic Acid and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed spectroscopic comparison of (2,3,5,6-tetrafluorophenyl)boronic acid and its derivatives with other relevant boronic acids. The inclusion of multiple fluorine atoms on the phenyl ring significantly influences the electronic properties and, consequently, the spectroscopic signatures of these molecules. Understanding these characteristics is crucial for reaction monitoring, quality control, and the rational design of new chemical entities in drug discovery and materials science.

Introduction

(2,3,5,6-Tetrafluorophenyl)boronic acid is a valuable synthetic intermediate, prized for the introduction of the electron-deficient tetrafluorophenyl moiety. This functional group can enhance metabolic stability, modulate acidity, and introduce unique intermolecular interactions in target molecules. This guide focuses on the key spectroscopic techniques used to characterize this compound and its derivatives: Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS).

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for (2,3,5,6-tetrafluorophenyl)boronic acid and provide a comparison with other common boronic acids. The unique fluorine substitution pattern of the target compound results in distinctive NMR chemical shifts and coupling constants.

Table 1: ¹H, ¹³C, ¹⁹F, and ¹¹B NMR Spectroscopic Data of Selected Phenylboronic Acids

Compound	Solvent	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	¹⁹F NMR (δ, ppm)	¹¹B NMR (δ, ppm)
(2,3,5,6-Tetrafluorophenyl)boronic acid	Acetone-d₆	7.45 (m, 1H), 8.35 (br s, 2H, OH)	108.9 (t, J=19.5 Hz), 117.5 (t, J=19.0 Hz), 141.2 (dd, J=242.0, 13.0 Hz), 147.2 (dd, J=245.0, 14.0 Hz)	-138.9 (m), -145.2 (m)	29.5
Phenylboronic acid	DMSO-d₆	7.33-7.40 (m, 3H), 7.79 (d, 2H), 7.99 (s, 2H, OH)	127.5, 128.5, 131.5, 133.8	N/A	29.8
3-Fluorophenylboronic acid	DMSO-d₆	7.15 (m, 1H), 7.38 (m, 1H), 7.50-7.60 (m, 2H), 8.20 (s, 2H, OH)	114.5 (d, J=21.0 Hz), 118.0 (d, J=21.0 Hz), 125.5, 130.5 (d, J=8.0 Hz), 136.0 (d, J=7.0 Hz), 162.5 (d, J=242.0 Hz)	-113.8	29.6
Pentafluorophenylboronic acid	Acetone-d₆	8.40 (br s, 2H, OH)	137.5 (dm, J=251.0 Hz), 142.5 (dm, J=255.0 Hz), 147.0 (dm, J=248.0 Hz)	-133.5 (m), -155.0 (t, J=21.0 Hz), -163.0 (m)	28.5

Note: NMR data is compiled from various sources and may have been recorded under slightly different conditions. The data for (2,3,5,6-Tetrafluorophenyl)boronic acid is based on the comprehensive study of fluorinated phenylboronic acids by Gierczyk et al. (2014)[1][2].

Table 2: FT-IR Spectroscopic Data of Selected Phenylboronic Acids (Solid State, cm⁻¹)

Compound	O-H Stretch	B-O Stretch	C-F Stretch	Aromatic C=C Stretch
(2,3,5,6-Tetrafluorophenyl)boronic acid	~3300-3500 (broad)	~1350 (strong)	~1100-1200 (strong)	~1500-1600
Phenylboronic acid	~3200-3400 (broad)	~1350 (strong)	N/A	~1450-1600
2-Fluorophenylboronic acid	~3467 (sharp)	~1344 (strong)	~1200 (strong)	~1450-1610
Pentafluorophenylboronic acid	~3300-3500 (broad)	~1360 (strong)	~1000-1150 (strong, multiple bands)	~1520, 1650

Note: FT-IR data is characteristic and can vary based on sample preparation (e.g., KBr pellet, ATR). The values presented are typical ranges.

Table 3: Mass Spectrometry Data of Selected Phenylboronic Acids

Compound	Ionization Mode	[M-H]⁻ (m/z)	Key Fragments
(2,3,5,6-Tetrafluorophenyl)boronic acid	ESI (-)	192.99	[M-H-H₂O]⁻, [C₆HF₄]⁻
Phenylboronic acid	ESI (-)	121.05	[M-H-H₂O]⁻, [C₆H₅]⁻
2,5-Difluorophenylboronic acid	ESI (-)	156.9	[M-H-H₂O]⁻
Pentafluorophenylboronic acid	ESI (-)	211.99	[M-H-H₂O]⁻, [C₆F₅]⁻

Note: Mass spectrometry data is highly dependent on the ionization method and conditions. The data presented is for the deprotonated molecule in negative ion mode Electrospray Ionization (ESI).

Experimental Protocols

Detailed and reproducible experimental protocols are essential for obtaining high-quality spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

• Weigh approximately 5-10 mg of the boronic acid sample.

• Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., Acetone-d₆, DMSO-d₆) in a standard 5 mm NMR tube.

• Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied if necessary.

Instrument Parameters (General for a 400 MHz Spectrometer):

• ¹H NMR:

  • Pulse Program: Standard single pulse (zg30)

  • Number of Scans: 16-64

  • Relaxation Delay (d1): 1-2 seconds

  • Acquisition Time: ~3-4 seconds

  • Spectral Width: -2 to 12 ppm

• ¹³C NMR:

  • Pulse Program: Proton-decoupled single pulse (zgpg30)

  • Number of Scans: 1024-4096 (or more for dilute samples)

  • Relaxation Delay (d1): 2 seconds

  • Acquisition Time: ~1-2 seconds

  • Spectral Width: -10 to 220 ppm

• ¹⁹F NMR:

  • Pulse Program: Proton-decoupled single pulse (zgpg30)

  • Number of Scans: 64-256

  • Relaxation Delay (d1): 1-2 seconds

  • Acquisition Time: ~1-2 seconds

  • Spectral Width: -80 to -200 ppm (typical for aryl fluorides)

  • Reference: CCl₃F (0 ppm) as an external or internal standard.

• ¹¹B NMR:

  • Pulse Program: Standard single pulse (zg)

  • Number of Scans: 256-1024

  • Relaxation Delay (d1): 0.5-1 second

  • Acquisition Time: ~0.1-0.2 seconds

  • Spectral Width: 100 to -100 ppm

  • Reference: BF₃·OEt₂ (0 ppm) as an external standard.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Sample Preparation (Attenuated Total Reflectance - ATR):

• Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Record a background spectrum of the clean, empty ATR crystal.

• Place a small amount of the solid boronic acid sample onto the center of the ATR crystal.

• Apply pressure using the ATR anvil to ensure good contact between the sample and the crystal.

• Record the sample spectrum.

Instrument Parameters:

• Spectral Range: 4000-400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16-32

• Mode: Transmittance or Absorbance

Mass Spectrometry (MS)

Sample Preparation (Electrospray Ionization - ESI):

• Prepare a stock solution of the boronic acid sample at approximately 1 mg/mL in a suitable solvent (e.g., methanol, acetonitrile).

• Dilute the stock solution to a final concentration of 1-10 µg/mL with the mobile phase solvent.

• For negative ion mode, the addition of a small amount of a weak base (e.g., ammonium hydroxide) to the mobile phase can enhance deprotonation.

Instrument Parameters (LC-MS with ESI source):

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Capillary Voltage: 3-4 kV

• Nebulizer Gas (N₂): 30-40 psi

• Drying Gas (N₂) Flow: 8-12 L/min

• Drying Gas Temperature: 300-350 °C

• Mass Range: m/z 50-500

• Fragmentation (for MS/MS): Collision-induced dissociation (CID) with argon as the collision gas. Collision energy will need to be optimized for the specific instrument and analyte.

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for the comprehensive spectroscopic characterization of a (2,3,5,6-tetrafluorophenyl)boronic acid derivative.

Caption: Experimental workflow for characterizing boronic acid derivatives.

Signaling Pathways and Logical Relationships

The electron-withdrawing nature of the fluorine atoms in (2,3,5,6-tetrafluorophenyl)boronic acid significantly impacts its reactivity and interactions. This can be visualized as a logical relationship where the substitution pattern dictates the spectroscopic output.

Caption: Influence of fluorine substitution on spectroscopic properties.

References

• 1. Influence of fluorine substituents on the NMR properties of phenylboronic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

A Comparative Guide to Assessing the Purity of Synthesized (2,3,5,6-Tetrafluorophenyl)boronic Acid

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of complex molecules for pharmaceutical and materials science applications, the purity of building blocks is paramount. (2,3,5,6-Tetrafluorophenyl)boronic acid is a key reagent in Suzuki-Miyaura cross-coupling reactions, valued for its ability to introduce a tetrafluorophenyl moiety. This guide provides a comparative analysis of common analytical techniques for assessing the purity of synthesized (2,3,5,6-tetrafluorophenyl)boronic acid, offering detailed experimental protocols and a comparison with alternative reagents.

Introduction

(2,3,5,6-Tetrafluorophenyl)boronic acid is an electron-deficient boronic acid, a characteristic that influences its reactivity and stability. Impurities in this reagent can lead to side reactions, reduced yields, and the introduction of undesired substances into the final product. Therefore, a robust analytical workflow is essential to ensure its quality. The primary methods for purity assessment include High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, and Gas Chromatography-Mass Spectrometry (GC-MS), each with its own strengths and limitations.

Potential Impurities in Synthesis

The synthesis of (2,3,5,6-tetrafluorophenyl)boronic acid typically involves the reaction of a Grignard or organolithium reagent with a trialkyl borate. This process can lead to several impurities:

• Unreacted Starting Materials: Residual 1,2,4,5-tetrafluorobenzene or its corresponding organometallic intermediate.

• Homocoupling Byproducts: Formation of polyfluorinated biphenyls from the coupling of two organometallic intermediates.

• Protodeboronation Product: 1,2,4,5-tetrafluorobenzene, resulting from the loss of the boronic acid group.

• Boronic Anhydride (Boroxine): A trimeric dehydration product of the boronic acid, which can complicate analysis.

Comparative Analysis of Purity Assessment Techniques

A multi-pronged analytical approach is recommended for a comprehensive purity assessment of (2,3,5,6-tetrafluorophenyl)boronic acid.

Data Presentation

Table 1: Comparison of Analytical Techniques for Purity Assessment

Technique	Principle	Advantages	Limitations	Typical Purity Range
HPLC-UV	Separation based on polarity, detection by UV absorbance.	High resolution, good for quantifying organic impurities.	Boronic acids can exhibit poor peak shape; boroxine formation can lead to multiple peaks.	>95%
qNMR (¹H and ¹⁹F)	Signal intensity is directly proportional to the number of nuclei.	Absolute quantification without a specific reference standard of the analyte; provides structural information.	Lower sensitivity than HPLC for trace impurities; spectral overlap can be an issue.	>98%
GC-MS	Separation of volatile compounds, detection by mass spectrometry.	High sensitivity for volatile impurities; provides mass information for identification.	Boronic acids are non-volatile and require derivatization; thermal degradation can occur.	Identification of trace volatile impurities

Table 2: Illustrative Purity Data for a Synthesized Batch of (2,3,5,6-Tetrafluorophenyl)boronic Acid

Analyte/Impurity	HPLC-UV (Area %)	qNMR (mol %)	GC-MS of Derivatized Sample (Relative Abundance)
(2,3,5,6-Tetrafluorophenyl)boronic acid	98.5	98.8	-
1,2,4,5-Tetrafluorobenzene	0.3	0.2	Detected
Polyfluorinated Biphenyl	0.6	0.5	Not Volatile
Boroxine	0.5 (as multiple peaks)	0.4 (broad signals)	Not Applicable
Unidentified Impurities	0.1	0.1	Several minor peaks
Purity	98.5%	98.8%	-

Alternative Reagents

For Suzuki-Miyaura coupling reactions, several alternatives to (2,3,5,6-tetrafluorophenyl)boronic acid exist, each with its own set of analytical considerations.

Table 3: Comparison with Alternative Reagents

Reagent	Key Features	Purity Assessment Considerations
(2,3,5,6-Tetrafluorophenyl)boronic acid pinacol ester	More stable and less prone to boroxine formation.	Purity is often assessed by GC-MS or HPLC. Potential for hydrolysis back to the boronic acid.
Potassium (2,3,5,6-tetrafluorophenyl)trifluoroborate	Crystalline, air-stable solids.	Purity is typically high and can be confirmed by NMR and elemental analysis.
Other Polyfluorophenylboronic Acids (e.g., Pentafluorophenylboronic acid)	Offer different electronic properties and reactivity profiles.	Similar analytical challenges to the title compound, with a focus on identifying isomeric impurities.

Experimental Protocols

Protocol 1: Purity Determination by HPLC-UV

• Instrumentation: Standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

  • Gradient: 10% to 90% acetonitrile over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: The boronic acid sample is dissolved in the mobile phase at a concentration of approximately 1 mg/mL.

• Data Analysis: Integrate all peaks in the chromatogram. Calculate the purity by the area percentage method.

Protocol 2: Purity Determination by Quantitative NMR (qNMR)

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

• Internal Standard: A certified reference material with a known purity and a signal that does not overlap with the analyte signals (e.g., maleic anhydride).

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆).

• Procedure:

  • Accurately weigh about 10-20 mg of the boronic acid and 5-10 mg of the internal standard into a vial.

  • Dissolve the mixture in ~0.7 mL of DMSO-d₆.

  • Acquire a ¹H NMR spectrum with a long relaxation delay (e.g., 30 s) to ensure accurate integration.

  • Acquire a ¹⁹F NMR spectrum.

• Data Analysis: Calculate the purity by comparing the integral of a well-resolved analyte signal to the integral of the internal standard signal, taking into account the number of protons/fluorines and molecular weights.

Protocol 3: Impurity Profiling by GC-MS (after derivatization)

• Derivatization: Boronic acids are not volatile and must be derivatized before GC-MS analysis. A common method is conversion to a more volatile ester, such as the pinacol ester or a silyl ester.

  • Silylation Protocol: To ~1 mg of the boronic acid, add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and 100 µL of pyridine. Heat at 60°C for 30 minutes.

• Instrumentation: A GC system coupled to a mass spectrometer.

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium.

• Injection: Split injection.

• Oven Program: Start at 50°C, ramp to 280°C at 10°C/min.

• Mass Spectrometry: Electron ionization (EI) with scanning over a relevant mass range (e.g., m/z 50-500).

• Data Analysis: Identify peaks corresponding to volatile impurities by their mass spectra and retention times.

Mandatory Visualizations

Caption: Workflow for the Purity Assessment of Synthesized Boronic Acid.

Caption: Suzuki-Miyaura Catalytic Cycle with (2,3,5,6-Tetrafluorophenyl)boronic Acid.

comparative yield analysis of different catalysts with (2,3,5,6-tetrafluorophenyl)boronic acid

In the landscape of modern organic synthesis, (2,3,5,6-tetrafluorophenyl)boronic acid stands out as a crucial building block for the introduction of the tetrafluorophenyl moiety into a diverse range of molecular architectures. This is of particular interest to researchers, scientists, and drug development professionals due to the unique physicochemical properties imparted by the fluorine atoms, which can enhance metabolic stability, binding affinity, and other pharmacokinetic parameters of bioactive molecules. The efficiency of incorporating this structural motif is heavily reliant on the catalytic system employed. This guide provides an objective comparison of the performance of various catalysts in reactions involving (2,3,5,6-tetrafluorophenyl)boronic acid, supported by experimental data.

The Suzuki-Miyaura cross-coupling reaction is a primary method for forming carbon-carbon bonds using boronic acids. The performance of this reaction is highly dependent on the catalyst, ligands, base, and solvent system. For electron-deficient boronic acids like (2,3,5,6-tetrafluorophenyl)boronic acid, catalyst selection is critical to achieving high yields and minimizing side reactions such as protodeboronation.[1] While palladium-based catalysts are prevalent, other transition metals and even transition-metal-free systems have been explored.

Comparative Yield Analysis of Different Catalytic Systems

The following table summarizes the quantitative data on the yields of various catalytic reactions with (2,3,5,6-tetrafluorophenyl)boronic acid. This allows for a direct comparison of the efficacy of different catalytic approaches under specific experimental conditions.

Catalyst System	Aryl Halide/Coupling Partner	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Pd₂(dba)₃ / SPhos	4-Chlorotoluene	K₃PO₄	THF/H₂O	RT	Not Specified	92
Pd Precatalyst	(Hetero)aryl chlorides, bromides, and triflates	K₃PO₄ (aq)	THF	RT - 40	0.5 - 2	High
CuOAc / Ru(bpy)₃Cl₂·6H₂O	CF₃I	K₂CO₃	DMF	60	12	76 (¹⁹F NMR Yield)
Transition-Metal-Free	Benzaldehyde	K₂CO₃	Toluene	80	48	Excellent

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparison table are provided below to enable replication and further investigation.

1. Palladium-Catalyzed Suzuki-Miyaura Coupling

This protocol is based on the use of a highly active palladium precatalyst for the coupling of unstable polyfluorophenyl boronic acids.[2][3]

• Reaction Setup: To an oven-dried vial equipped with a stir bar is added the aryl halide (1 mmol), (2,3,5,6-tetrafluorophenyl)boronic acid (1.5 mmol), and the palladium precatalyst (2-3 mol %). The vial is sealed with a septum and purged with argon.

• Reagent Addition: Degassed THF (2 mL) and a degassed 0.5 M aqueous solution of K₃PO₄ (4 mL) are added via syringe.

• Reaction Conditions: The reaction mixture is stirred at room temperature or 40 °C for 30 minutes to 2 hours.

• Work-up and Purification: Upon completion, the reaction mixture is diluted with ethyl acetate and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography.

2. Copper/Ruthenium-Catalyzed Trifluoromethylation

This method merges visible light photoredox catalysis with copper catalysis for the trifluoromethylation of aryl boronic acids.[4][5]

• Reaction Setup: In a reaction vessel, (2,3,5,6-tetrafluorophenyl)boronic acid (0.05 mmol, 1 equiv), CuOAc (20 mol %), and Ru(bpy)₃Cl₂·6H₂O (1 mol %) are combined.

• Reagent Addition: K₂CO₃ (1 equiv) and DMF (0.17 M in substrate) are added, followed by CF₃I (5 equiv).

• Reaction Conditions: The reaction mixture is irradiated with two 26 W compact fluorescent light bulbs at 60 °C for 12 hours.

• Analysis: The reaction yield is determined by ¹⁹F NMR spectroscopy.

3. Transition-Metal-Free 1,2-Addition to Aldehydes

This protocol describes a base-promoted addition of polyfluorophenyl boronate esters to aldehydes without a transition metal catalyst.[6] The pinacol ester of (2,3,5,6-tetrafluorophenyl)boronic acid is used in this reaction.

• Reaction Setup: A mixture of the (2,3,5,6-tetrafluorophenyl)boronic acid pinacol ester (0.44 mmol), the aldehyde (0.4 mmol), and K₂CO₃ (0.32 mmol) in toluene (3 mL) is prepared in a sealed tube under an argon atmosphere.

• Reaction Conditions: The reaction mixture is heated at 80 °C for 48 hours.

• Work-up and Purification: After cooling to room temperature, the reaction mixture is quenched with water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated. The residue is purified by column chromatography to afford the desired alcohol product.

Visualizing Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above, providing a clear visual representation of the key steps involved in each catalytic approach.

Caption: Workflow for Palladium-Catalyzed Suzuki-Miyaura Coupling.

Caption: Workflow for Copper/Ruthenium-Catalyzed Trifluoromethylation.

Caption: Workflow for Transition-Metal-Free 1,2-Addition.

References

• 1. benchchem.com [benchchem.com]
• 2. A new palladium precatalyst allows for the fast Suzuki-Miyaura coupling reactions of unstable polyfluorophenyl and 2-heteroaryl boronic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Merging Visible Light Photocatalysis and Transition Metal Catalysis in the Copper-Catalyzed Trifluoromethylation of Boronic Acids with CF3I - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Merging Visible-Light Photocatalysis and Transition-Metal Catalysis in the Copper-Catalyzed Trifluoromethylation of Boronic Acids with CF3I [organic-chemistry.org]
• 6. Transition Metal Catalyst‐Free, Base‐Promoted 1,2‐Additions of Polyfluorophenylboronates to Aldehydes and Ketones - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Mechanistic Nuances of Cross-Coupling Reactions with (2,3,5,6-Tetrafluorophenyl)boronic Acid

For researchers, scientists, and professionals in drug development, the incorporation of highly fluorinated moieties is a critical strategy for modulating the physicochemical and biological properties of molecules. (2,3,5,6-Tetrafluorophenyl)boronic acid serves as a key building block for introducing the tetrafluorophenyl group via various cross-coupling reactions. This guide provides an objective comparison of the mechanistic aspects, performance, and experimental considerations when employing this electron-deficient boronic acid in several common cross-coupling reactions, supported by available experimental data.

A significant challenge associated with polyfluorophenylboronic acids, including the topic compound, is their propensity to undergo rapid protodeboronation under the basic conditions often required for cross-coupling.[1][2] This side reaction, where the C-B bond is cleaved and replaced by a C-H bond, consumes the starting material and can significantly lower product yields. Consequently, reaction conditions must be carefully optimized, often favoring faster catalytic systems, to ensure the desired cross-coupling outcompetes the undesired protodeboronation.[1][2]

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is the most prevalent method for forming C(sp²)–C(sp²) bonds using boronic acids. The mechanism is well-established, involving oxidative addition, transmetalation, and reductive elimination. When using electron-deficient boronic acids like (2,3,5,6-tetrafluorophenyl)boronic acid, the transmetalation step is significantly impacted.

Mechanism & The Role of Fluorination

The strong electron-withdrawing effect of the four fluorine atoms increases the Lewis acidity of the boron center but decreases the nucleophilicity of the aryl group to be transferred. This generally slows down the transmetalation step, which is often rate-limiting. However, studies on highly fluorinated systems have revealed alternative mechanistic pathways. For instance, the use of fluoride bases (e.g., CsF) can lead to the formation of a palladium-fluoride intermediate (trans-[ArPdF(L)₂]).[3][4] This intermediate can then react with the boronic acid in a rate-determining transmetalation step.[3][4] Stoichiometric model reactions have helped to isolate and characterize elusive pre-transmetalation intermediates, providing a deeper understanding of this crucial step.[3] For particularly unreactive substrates like pentafluorophenylboronic acid, additives such as Ag₂O are essential to promote the reaction.[1]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. research.ed.ac.uk [research.ed.ac.uk]
• 3. Suzuki-Miyaura Cross-Coupling Reactions of Highly Fluorinated Arylboronic Esters: Catalytic Studies and Stoichiometric Model Reactions on the Transmetallation Step - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

LC-MS and GC-MS analysis of reaction mixtures containing (2,3,5,6-tetrafluorophenyl)boronic acid

A Comparative Guide to LC-MS and GC-MS Analysis of Reaction Mixtures Containing (2,3,5,6-tetrafluorophenyl)boronic acid

For researchers, scientists, and drug development professionals working with (2,3,5,6-tetrafluorophenyl)boronic acid, accurate and efficient monitoring of reaction mixtures is paramount. This guide provides a comprehensive comparison of two powerful analytical techniques, Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS), for this purpose. We will delve into the performance of each method, supported by experimental data, to assist you in selecting the optimal approach for your analytical needs.

High-Level Comparison: LC-MS vs. GC-MS

The choice between LC-MS and GC-MS for the analysis of reaction mixtures containing (2,3,5,6-tetrafluorophenyl)boronic acid hinges on several factors, including the need for derivatization, desired sensitivity, and the overall complexity of the sample matrix.

LC-MS offers the significant advantage of analyzing (2,3,5,6-tetrafluorophenyl)boronic acid in its native form, thereby simplifying sample preparation and increasing throughput.[1][2][3][4] This is particularly beneficial for high-throughput screening and reaction monitoring where speed is critical. However, challenges such as poor ionization and the propensity of boronic acids to form boroxines (trimeric anhydrides) can complicate spectral interpretation.[1][5]

GC-MS , on the other hand, necessitates a derivatization step to convert the non-volatile and thermally labile boronic acid into a more suitable analyte for gas chromatography.[6][7][8] While this adds a step to the workflow, it can lead to robust and sensitive methods, especially for the detection of low-level impurities.[6]

Quantitative Data Summary

The following tables summarize key performance metrics for both LC-MS and GC-MS analysis of boronic acids, providing a clear comparison to aid in method selection.

Table 1: Comparison of LC-MS and GC-MS Performance for Boronic Acid Analysis

Parameter	LC-MS	GC-MS
Sample Preparation	Direct injection of diluted sample	Derivatization required (e.g., with pinacol)
Analysis Time	Short (e.g., < 15 minutes)[4]	Longer due to derivatization and GC run time
Sensitivity (LOQ)	Can reach pg/mL levels[3]	Typically in the ppm range[6]
Throughput	High	Moderate
Key Advantage	No derivatization required	High chromatographic resolution for volatile derivatives
Key Disadvantage	Potential for complex spectra (boroxines, adducts)[1]	Additional sample preparation step

Table 2: Representative Quantitative Performance Data

Analyte	Method	Limit of Quantification (LOQ)	Recovery	Reference
Phenylboronic acids	LC-MS/MS	2 - 10 pg/mL	Not Reported	[3]
Carboxy & Methyl Phenyl Boronic Acids	LC-MS/MS	0.05 ppm	80% - 120%	[4]
Aromatic boronic acids	UPLC-MS	1.0 µg	97.1% - 105.7%	[1]
Bis(pinacolato)diboron (from BBA)	GC-MS	2.5 ppm	Not Reported	[6]

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for LC-MS and GC-MS analysis of a reaction mixture containing (2,3,5,6-tetrafluorophenyl)boronic acid.

Caption: LC-MS analysis workflow for (2,3,5,6-tetrafluorophenyl)boronic acid.

Caption: GC-MS analysis workflow requiring a derivatization step.

Detailed Experimental Protocols

Below are representative experimental protocols for the LC-MS and GC-MS analysis of reaction mixtures containing boronic acids. These should be considered as starting points and may require optimization for specific applications.

LC-MS/MS Protocol for Underivatized Boronic Acids

This protocol is adapted from a method for the analysis of carboxy and methyl phenyl boronic acids.[4]

• Sample Preparation:

  • Dilute the reaction mixture with a suitable solvent (e.g., a mixture of acetonitrile and water) to a final concentration within the calibration range.

  • Vortex the sample to ensure homogeneity.

  • Filter the sample through a 0.22 µm syringe filter prior to injection.

• LC-MS/MS System and Conditions:

  • LC System: Agilent UPLC or equivalent.

  • Column: Agilent Poroshell HPH C18 (150 x 4.6 mm, 2.7 µm).

  • Mobile Phase A: 0.1% Ammonia in water.

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 0.25 mL/min.

  • Gradient: A suitable gradient to separate the analyte of interest from other reaction components.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), Negative Mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

GC-MS Protocol with Derivatization

This protocol is based on a method for the analysis of boronic acid impurities in drug substances.[6]

• Derivatization and Sample Preparation:

  • To a known amount of the reaction mixture, add an excess of pinacol.

  • Add a suitable solvent, such as anhydrous DMSO, and vortex.

  • Allow the reaction to proceed at room temperature for several hours to ensure complete conversion of the boronic acid to its pinacol boronate ester.[6]

  • Dilute the derivatized sample to a final concentration suitable for GC-MS analysis.

• GC-MS System and Conditions:

  • GC System: Agilent 7890B GC or equivalent.

  • Mass Spectrometer: Agilent 5977A MS or equivalent.

  • Column: Agilent HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 2 mL/min.

  • Oven Temperature Program: Initial temperature of 80°C, hold for 1 min, then ramp at 2.5°C/min to 250°C and hold for 1 min.

  • Injection Mode: Split injection.

  • Ionization Mode: Electron Impact (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM).

Conclusion

Both LC-MS and GC-MS are viable techniques for the analysis of reaction mixtures containing (2,3,5,6-tetrafluorophenyl)boronic acid, each with its own set of advantages and disadvantages.

• LC-MS is the preferred method for high-throughput analysis due to the elimination of the derivatization step.[1][4] It offers excellent sensitivity, making it suitable for both reaction monitoring and trace impurity analysis.[3]

• GC-MS provides a robust alternative, particularly when dealing with complex matrices where the high resolving power of gas chromatography is beneficial. The requirement for derivatization adds to the sample preparation time but can result in highly specific and sensitive assays.[6]

The ultimate choice of method will depend on the specific requirements of the analysis, including the need for speed, sensitivity, and the nature of the sample matrix. For routine monitoring of reaction progress where the concentration of the boronic acid is relatively high, the speed and simplicity of LC-MS are highly advantageous. For the quantification of trace-level boronic acid impurities in a final product, the robustness and established validation of a derivatization-based GC-MS method may be more appropriate.

References

• 1. A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. sciex.com [sciex.com]
• 4. scirp.org [scirp.org]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Analysis of boronic acids by nano liquid chromatography-direct electron ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

A Comparative Guide: (2,3,5,6-Tetrafluorophenyl)boronic Acid Building Block Strategy vs. Late-Stage Fluorination

In the quest for novel therapeutics and advanced materials, the incorporation of fluorine into molecular scaffolds is a widely employed strategy to enhance metabolic stability, binding affinity, and bioavailability.[1] Scientists have two primary strategic avenues to introduce fluorine: the use of pre-fluorinated building blocks, such as (2,3,5,6-tetrafluorophenyl)boronic acid, or the direct introduction of fluorine onto a complex molecule in the final steps of a synthesis, a technique known as late-stage fluorination (LSF).

This guide provides an objective comparison of these two methodologies, offering insights into their respective advantages, disadvantages, and practical applications, supported by experimental data and detailed protocols.

Strategic Overview: A Tale of Two Approaches

The decision between utilizing a fluorinated building block and employing a late-stage fluorination strategy is a critical juncture in synthetic planning. The building block approach is a robust and well-established method, while late-stage fluorination has gained prominence as a powerful tool for rapid lead optimization in drug discovery.[1]

The Fluorinated Building Block Approach

This strategy involves the incorporation of a molecule that already contains fluorine into the target structure. (2,3,5,6-Tetrafluorophenyl)boronic acid is a prime example of such a building block. It is not a fluorinating reagent itself; rather, it serves as a precursor to introduce the tetrafluorophenyl group into a target molecule, typically via a palladium-catalyzed cross-coupling reaction like the Suzuki-Miyaura coupling.[2]

The Late-Stage Fluorination (LSF) Approach

In contrast, LSF introduces fluorine atoms directly onto a complex, often final-stage, molecule using a reactive fluorinating reagent.[1] This approach allows for the rapid generation of fluorinated analogs from a common, non-fluorinated precursor. Common classes of LSF reagents include electrophilic fluorinating agents (e.g., Selectfluor®) and nucleophilic deoxyfluorinating agents (e.g., DAST).[3][4]

Performance Comparison

The choice between these two strategies often hinges on a trade-off between predictability and flexibility. The following tables provide a comparative overview of their performance based on key synthetic parameters.

Feature	Building Block Approach (e.g., (2,3,5,6-Tetrafluorophenyl)boronic acid)	Late-Stage Fluorination (e.g., Selectfluor or DAST)
General Strategy	Incorporates a pre-fluorinated molecule into the target structure.[1]	Introduces a fluorine atom onto a complex molecule near the end of the synthesis.[1]
Advantages	- Reliable and predictable reactivity.- Avoids handling of aggressive fluorinating agents.- Wide availability of diverse fluorinated building blocks.- Well-established reaction protocols (e.g., cross-coupling).[1]	- Enables rapid synthesis of fluorinated analogues from a common intermediate.- Ideal for structure-activity relationship (SAR) studies.- Can overcome synthetic challenges of carrying fluorinated intermediates through long sequences.[1]
Disadvantages	- Requires a separate synthetic route for each fluorinated analogue.- Can be less convergent for complex targets.- The desired building block may not be commercially available or easy to synthesize.[1]	- Fluorinating agents can be hazardous and require special handling.- Regioselectivity and chemoselectivity can be challenging to control.- Reaction conditions can be harsh and may not be compatible with all functional groups.[1]

Quantitative Data Comparison: A Hypothetical Case Study

To illustrate the practical differences, let's consider a hypothetical synthesis of a tetrafluorinated biaryl compound.

Parameter	Building Block Approach (Suzuki-Miyaura Coupling)	Late-Stage Fluorination (Electrophilic Fluorination)
Starting Materials	Aryl halide, (2,3,5,6-tetrafluorophenyl)boronic acid	Non-fluorinated biaryl precursor
Key Reagents	Palladium catalyst, ligand, base	Selectfluor®
Typical Reaction Yield	31-88%[2]	Varies widely based on substrate and conditions
Number of Steps	Fewer steps if the building block is readily available	Can be a single step from an advanced intermediate
Scalability	Generally scalable, well-understood industrial processes	Can be challenging to scale due to reagent cost and safety
Functional Group Tolerance	Broad, but sensitive to strong bases	Can be limited by the reactivity of the fluorinating agent

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Suzuki-Miyaura Coupling with (2,3,5,6-Tetrafluorophenyl)boronic Acid

This protocol describes a typical procedure for the palladium-catalyzed cross-coupling of an aryl bromide with (2,3,5,6-tetrafluorophenyl)boronic acid.

Materials:

• Aryl bromide (1.0 equiv)

• (2,3,5,6-Tetrafluorophenyl)boronic acid (1.5 equiv)

• Pd₂(dba)₃ (2 mol%)

• XPhos (4 mol%)

• K₃PO₄ (2.0 equiv)

• Degassed THF/water (2:1)

Procedure:

• To an oven-dried Schlenk flask, add the aryl bromide, (2,3,5,6-tetrafluorophenyl)boronic acid, Pd₂(dba)₃, XPhos, and K₃PO₄.

• Evacuate and backfill the flask with an inert atmosphere (e.g., argon or nitrogen) three times.

• Add the degassed THF/water solvent mixture via syringe.

• Heat the reaction mixture to 80 °C and stir for 16 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Late-Stage Deoxyfluorination of an Alcohol using DAST

This protocol outlines the conversion of a primary alcohol to its corresponding fluoride using diethylaminosulfur trifluoride (DAST).

Materials:

• Alcohol substrate (1.0 equiv)

• DAST (1.1 equiv)

• Anhydrous dichloromethane (DCM)

Procedure:

• Dissolve the alcohol substrate in anhydrous DCM in a flame-dried flask under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add DAST dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Monitor the reaction by TLC.

• Carefully quench the reaction by slowly adding a saturated aqueous solution of NaHCO₃ at 0 °C.

• Separate the layers and extract the aqueous phase with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the resulting fluoride by column chromatography.[5][6]

Protocol 3: Late-Stage Electrophilic Fluorination of an Arene using Selectfluor®

This protocol describes the direct fluorination of an electron-rich aromatic compound.

Materials:

• Arene substrate (1.0 equiv)

• Selectfluor® (1.1 equiv)

• Acetonitrile (MeCN)

Procedure:

• In a suitable flask, dissolve the arene substrate in acetonitrile.

• Add Selectfluor® in one portion to the stirred solution.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 50 °C) for 12-24 hours.

• Monitor the reaction for the consumption of the starting material by TLC or LC-MS.

• Upon completion, remove the solvent under reduced pressure.

• Partition the residue between water and an organic solvent (e.g., ethyl acetate).

• Separate the organic layer, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by column chromatography on silica gel.[7]

Visualizing the Synthetic Strategies

The following diagrams illustrate the conceptual workflows of the building block and late-stage fluorination approaches.

Caption: Workflow for the fluorinated building block approach.

Caption: Workflow for the late-stage fluorination approach.

Conclusion

Both the fluorinated building block approach, exemplified by the use of (2,3,5,6-tetrafluorophenyl)boronic acid, and the late-stage fluorination strategy are indispensable tools in modern medicinal and materials chemistry. The building block method offers reliability and predictability, making it a go-to strategy for well-defined targets. In contrast, late-stage fluorination provides unparalleled flexibility for rapid diversification and structure-activity relationship studies, which is particularly valuable in the fast-paced environment of drug discovery. The optimal strategy is ultimately dictated by the specific goals of the synthesis, the complexity of the target molecule, and the available resources. A thorough understanding of the strengths and limitations of each approach is crucial for the efficient and successful development of novel fluorinated compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Late-Stage Fluorination: From Fundamentals to Application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent advances in late-stage monofluorination of natural products and their derivatives - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. TCI Practical Example: Fluorination of an Alcohol Using DAST | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 7. BJOC - Combination of gold catalysis and Selectfluor for the synthesis of fluorinated nitrogen heterocycles [beilstein-journals.org]

Safety & Regulatory Compliance

Proper Disposal of (2,3,5,6-tetrafluorophenyl)boronic Acid: A Comprehensive Guide for Laboratory Professionals

For Immediate Release

Essential safety and logistical information for the proper disposal of (2,3,5,6-tetrafluorophenyl)boronic acid is critical for maintaining a safe and compliant laboratory environment. This guide provides researchers, scientists, and drug development professionals with procedural, step-by-step guidance for the handling and disposal of this fluorinated organic compound, ensuring the protection of personnel and the environment. Due to its chemical properties, (2,3,5,6-tetrafluorophenyl)boronic acid is classified as a hazardous substance, necessitating careful management from acquisition to disposal.

(2,3,5,6-tetrafluorophenyl)boronic acid is known to be harmful if swallowed, cause skin irritation, and result in serious eye irritation. It may also cause respiratory irritation. Therefore, it must be managed as hazardous waste in accordance with local, state, and federal regulations. Under no circumstances should this chemical be disposed of down the drain or in regular waste streams without appropriate treatment.

Immediate Safety and Handling

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet (SDS) for (2,3,5,6-tetrafluorophenyl)boronic acid. All handling of this compound and its associated waste must be conducted in a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including, but not limited to, safety goggles, chemical-resistant gloves, and a lab coat.[1][2] An emergency eyewash station and safety shower should be readily accessible.

Waste Segregation and Collection

Proper segregation of waste is a foundational principle of laboratory safety. Waste streams containing (2,3,5,6-tetrafluorophenyl)boronic acid must be kept separate from other chemical waste to prevent potentially dangerous reactions.[1][3]

• Solid Waste: Unused or expired (2,3,5,6-tetrafluorophenyl)boronic acid, along with any contaminated materials such as weighing paper, gloves, and disposable labware, should be collected in a designated, clearly labeled, and sealable container for solid hazardous waste.[1][2]

• Liquid Waste: Solutions containing (2,3,5,6-tetrafluorophenyl)boronic acid should be collected in a separate, clearly labeled, and sealable container designed for liquid hazardous waste.[1] These containers should be made of a compatible material, such as high-density polyethylene (HDPE).

• Decontamination of Empty Containers: Empty containers that previously held (2,3,5,6-tetrafluorophenyl)boronic acid must be decontaminated. This is achieved by rinsing the container three times with a suitable solvent. The rinsate from these washes must be collected and disposed of as liquid hazardous waste.[1]

Disposal Procedures

The recommended primary disposal method for fluorinated organic compounds like (2,3,5,6-tetrafluorophenyl)boronic acid is high-temperature incineration in a licensed hazardous waste facility. This method is effective in breaking the strong carbon-fluorine bonds characteristic of such compounds.

For aqueous waste streams, neutralization may be a prerequisite for disposal, though drain disposal is highly regulated and generally not recommended for this type of compound.

Quantitative Disposal Parameters

The disposal of (2,3,5,6-tetrafluorophenyl)boronic acid is governed by regulations for hazardous waste. Specific quantitative limits for disposal are determined by local and national environmental protection agencies.

Parameter	Guideline	Regulatory Context
EPA Hazardous Waste Code	Likely D002 (Corrosive) if pH is ≤ 2 or ≥ 12.5. May also fall under F-series codes for halogenated organic compounds.	Resource Conservation and Recovery Act (RCRA) regulations dictate the classification and management of hazardous wastes.
pH for Aqueous Waste	Must be neutralized to a range of 6.0 - 9.0 before any further consideration for disposal.	Local sewer authorities and institutional policies set strict pH limits for aqueous waste discharge. However, neutralization does not guarantee suitability for drain disposal due to the compound's other hazardous properties.
Concentration Limits	No specific concentration limits for drain or landfill disposal are broadly established for this compound. All quantities should be treated as hazardous waste.	Disposal in a hazardous waste landfill is subject to the facility's permit and waste acceptance criteria.

Experimental Protocol: Neutralization of Aqueous Waste

This protocol outlines a general procedure for neutralizing acidic aqueous waste containing (2,3,5,6-tetrafluorophenyl)boronic acid in a laboratory setting prior to collection by a certified hazardous waste disposal service. This procedure does not render the waste suitable for drain disposal.

Materials:

• Aqueous waste containing (2,3,5,6-tetrafluorophenyl)boronic acid

• Weak base solution (e.g., 5% sodium bicarbonate solution)

• pH meter or pH indicator strips

• Stir plate and stir bar

• Appropriate PPE (safety goggles, gloves, lab coat)

• Chemical fume hood

Procedure:

• Preparation: Conduct the entire procedure within a certified chemical fume hood. Ensure all necessary PPE is worn.

• Dilution: If the concentration of the boronic acid in the aqueous waste is high, it may be necessary to dilute it with cold water to better control the neutralization reaction, which can be exothermic.

• Neutralization: Place the container of aqueous waste on a stir plate and add a stir bar. Begin gentle stirring. Slowly add the weak base solution (e.g., 5% sodium bicarbonate) to the acidic waste. Add the base in small increments to control the rate of reaction and any potential off-gassing.

• pH Monitoring: Periodically monitor the pH of the solution using a calibrated pH meter or pH indicator strips.

• Endpoint: Continue adding the base until the pH of the solution is within the neutral range of 6.0 to 9.0.

• Final Collection: Once neutralized, securely cap the container. Ensure it is properly labeled as "Neutralized Hazardous Waste" and includes the chemical constituents.

• Storage and Disposal: Store the neutralized waste in a designated satellite accumulation area until it is collected by the institution's environmental health and safety department or a licensed hazardous waste disposal contractor.

Disposal Workflow Diagram

Caption: Logical workflow for the proper disposal of (2,3,5,6-tetrafluorophenyl)boronic acid.

References

• 1. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 2. pfw.edu [pfw.edu]
• 3. uvic.ca [uvic.ca]

Personal protective equipment for handling (2,3,5,6-tetrafluorophenyl)boronic Acid

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling specialized reagents such as (2,3,5,6-tetrafluorophenyl)boronic acid. This guide provides immediate, essential safety protocols, operational plans, and disposal procedures to foster a secure research environment. Adherence to these guidelines will help in minimizing risks and ensuring the safe and effective use of this compound.

Personal Protective Equipment (PPE)

When handling (2,3,5,6-tetrafluorophenyl)boronic acid, the use of appropriate personal protective equipment is mandatory to prevent exposure. The primary routes of exposure are inhalation of dust, and contact with skin and eyes. The substance is known to cause skin and serious eye irritation.[1][2][3] The following table summarizes the required PPE.

Protection Type	Specification	Purpose
Eye Protection	Tight-sealing safety goggles or a face shield.[3][4][5]	Protects against dust particles and chemical splashes.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected prior to use.[3][4][6]	Prevents skin contact and irritation.
Body Protection	A lab coat or other protective clothing to prevent skin exposure.[3][7]	Shields skin from accidental spills and contamination.
Respiratory Protection	Use in a well-ventilated area such as a chemical fume hood. If ventilation is inadequate, use a dust respirator.[3][7][8]	Prevents inhalation of harmful dust.

Operational Plan: From Receipt to Use

A systematic approach to handling (2,3,5,6-tetrafluorophenyl)boronic acid is crucial to minimize risk. The following workflow outlines the key steps from preparation to disposal.

1. Preparation and Handling:

• Review Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for (2,3,5,6-tetrafluorophenyl)boronic acid or a closely related compound.

• Work in a Ventilated Area: All handling of the solid compound or its solutions should be conducted in a well-ventilated laboratory or a chemical fume hood to avoid dust inhalation.[3][8]

• Don Appropriate PPE: Always wear the recommended PPE as detailed in the table above.

• Weighing: When weighing the solid, do so in a fume hood to contain any dust.

• Avoid Contact: Avoid all personal contact with the substance, including inhalation of dust.[3]

• Storage: Keep the container tightly closed when not in use and store in a cool, dry, and well-ventilated place, away from strong oxidizing agents and bases.[5][8]

2. Spill Management:

• Minor Spills: For small spills contained within a fume hood, ensure proper PPE is worn. Carefully sweep up the dry material, avoiding dust generation, and place it into a suitable, labeled container for disposal.[3] Decontaminate the area with a suitable solvent and collect the cleaning materials for disposal as hazardous waste.[2]

• Major Spills: In the event of a large spill, or a spill outside of a fume hood, evacuate the immediate area and alert laboratory personnel. Contact your institution's Environmental Health and Safety (EHS) office immediately.[2]

Disposal Plan

Effective management of chemical waste is a cornerstone of laboratory safety and environmental stewardship.

1. Waste Collection:

• Solid Waste: Collect solid (2,3,5,6-tetrafluorophenyl)boronic acid waste and contaminated materials (e.g., absorbent pads, contaminated gloves) in a sealed, labeled hazardous waste container.[2]

• Liquid Waste: Collect any solutions containing this compound in a separate, sealed, and labeled hazardous waste container for liquids.[2] Do not pour down the drain.[9]

• Segregation: Segregate from incompatible materials such as strong acids, bases, and oxidizers.[2]

2. Empty Container Disposal:

• Triple Rinse: Empty containers must be triple-rinsed with an appropriate solvent (e.g., acetone or ethanol) in which the compound is soluble.[2][10]

• Collect Rinsate: The rinsate from all three rinses must be collected and disposed of as liquid hazardous waste.[2][10]

• Final Disposal: After thorough rinsing and allowing the container to air dry in a well-ventilated area (like the back of a fume hood), deface the original label. The clean, dry container can then be disposed of in the regular laboratory glassware or plastic recycling, according to your institution's guidelines.[2]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of (2,3,5,6-tetrafluorophenyl)boronic acid.

Caption: Workflow for handling (2,3,5,6-tetrafluorophenyl)boronic acid.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. aaronchem.com [aaronchem.com]
• 5. fishersci.com [fishersci.com]
• 6. purdue.edu [purdue.edu]
• 7. spectrumchemical.com [spectrumchemical.com]
• 8. fishersci.com [fishersci.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. rtong.people.ust.hk [rtong.people.ust.hk]